IMMH001

Core Science & Biosynthesis

IMMH001: A Technical Guide to a Novel S1P Receptor Modulator for Autoimmune Diseases

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

IMMH001, also known as SYL930, is a potent and selective small molecule modulator of the sphingosine-1-phosphate (S1P) receptors S1P1, S1P4, and S1P5. By functionally antagonizing the S1P1 receptor, IMMH001 effectively sequesters lymphocytes within secondary lymphoid organs, preventing their egress into the bloodstream and subsequent infiltration into sites of inflammation. This mechanism of action has demonstrated significant therapeutic potential in preclinical models of autoimmune diseases, particularly rheumatoid arthritis. This technical guide provides a comprehensive overview of the function, mechanism of action, and preclinical efficacy of IMMH001, including detailed experimental protocols and quantitative data to support further research and development.

Core Function and Mechanism of Action

IMMH001 is a prodrug that is phosphorylated in vivo to its active form, IMMH001-P.[1] IMMH001-P acts as a functional antagonist of the S1P1 receptor, a G protein-coupled receptor essential for the egress of lymphocytes from lymphoid tissues.[1][2][3] By binding to S1P1, IMMH001-P induces its internalization and degradation, rendering lymphocytes unresponsive to the natural S1P gradient that guides their exit from lymph nodes.[4] This leads to a reversible reduction in circulating peripheral blood lymphocytes.[1][4]

IMMH001-P also demonstrates activity as a modulator of S1P4 and S1P5 receptors.[1][2][3] S1P4 is primarily expressed in lymphoid and hematopoietic tissues, and its modulation may contribute to the immunomodulatory effects of IMMH001. S1P5 is found in the central nervous system and natural killer cells, suggesting potential applications beyond rheumatoid arthritis.[5][6][7]

Signaling Pathway

The binding of IMMH001-P to S1P1, S1P4, and S1P5 receptors initiates a cascade of intracellular signaling events. The primary therapeutic effect is mediated through the functional antagonism of S1P1, which is coupled to Gi/o proteins. This leads to the inhibition of adenylyl cyclase and a decrease in intracellular cyclic AMP (cAMP) levels. Furthermore, it influences downstream pathways such as Ras-ERK and PI3K-Akt, ultimately regulating cell migration. The modulation of S1P4 and S1P5, which couple to Gi/o and G12/13, can influence Rho-mediated cytoskeletal changes and other cellular processes.[8][9][10][11]

Figure 1: IMMH001 Signaling Pathway. IMMH001 is phosphorylated to its active form, IMMH001-P, which then modulates S1P receptors, leading to downstream signaling that inhibits lymphocyte egress.

Quantitative Data

In Vitro Receptor Activity

The activity of the phosphorylated form of IMMH001 (IMMH001-P) was assessed using a β-arrestin assay to determine its potency on the five S1P receptor subtypes.

Receptor Subtype	EC50 (nM)
S1P1	12.4
S1P2	>1000
S1P3	>1000
S1P4	19.8
S1P5	29.4
Table 1: In Vitro Activity of IMMH001-P on S1P Receptors. Data from a β-arrestin assay demonstrating the selectivity of IMMH001-P for S1P1, S1P4, and S1P5.[1]

Preclinical Efficacy in Rheumatoid Arthritis Models

IMMH001 has demonstrated significant efficacy in reducing disease severity in rat models of rheumatoid arthritis.

Model	Parameter	IMMH001 Treatment	Result
Adjuvant-Induced Arthritis (AA)	Paw Swelling	0.3, 0.6, 1.2, 2.4 mg/kg, p.o. daily	Significant reduction in paw perimeter and volume.[2]
Adjuvant-Induced Arthritis (AA)	Arthritis Index	0.3, 0.6, 1.2, 2.4 mg/kg, p.o. daily	Significant reduction in arthritis score.[2]
Collagen-Induced Arthritis (CIA)	Paw Swelling	0.3, 0.6, 1.2, 2.4 mg/kg, p.o. daily	Significant amelioration of articular swelling.[2]
Collagen-Induced Arthritis (CIA)	Arthritis Index	0.3, 0.6, 1.2, 2.4 mg/kg, p.o. daily	Significant reduction in total arthritis index.[2]
Table 2: Summary of IMMH001 Efficacy in Rat Arthritis Models. Oral administration of IMMH001 demonstrated dose-dependent therapeutic effects in both AA and CIA models.

Clinical Trial Information

A Phase I clinical trial of IMMH001 (SYL930) for the treatment of rheumatoid arthritis has been conducted in China.[2][12] However, as of the latest search, specific results and a clinical trial identifier (e.g., ChiCTR number) for this trial are not publicly available in the searched databases.

Experimental Protocols

Animal Models of Rheumatoid Arthritis

Objective: To induce an inflammatory arthritis model resembling rheumatoid arthritis for the evaluation of therapeutic agents.

Materials:

• Male Sprague-Dawley or Lewis rats (6-8 weeks old)

• Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis

• 26-gauge needle and syringe

Protocol:

• On day 0, rats are anesthetized.

• A single intradermal injection of 0.1 mL of CFA is administered into the plantar surface of the right hind paw.

• Arthritis development, characterized by paw swelling and erythema, is monitored daily.

• Paw volume and perimeter are measured at regular intervals using a plethysmometer and calipers.

• An arthritis index is scored based on the severity of inflammation in each limb.

Objective: To induce an autoimmune-mediated arthritis model that shares pathological features with human rheumatoid arthritis.

Materials:

• Male Wistar or Sprague-Dawley rats (6-8 weeks old)

• Bovine or chicken type II collagen

• Incomplete Freund's Adjuvant (IFA)

• 26-gauge needle and syringe

Protocol:

• On day 0, an emulsion of type II collagen and IFA (1:1 v/v) is prepared.

• Rats are anesthetized and given a primary immunization of 0.1 mL of the emulsion, injected intradermally at the base of the tail.

• A booster injection of the same emulsion is administered on day 7 or 9.[1]

• The onset of arthritis typically occurs 10-14 days after the primary immunization.

• Disease progression is monitored by measuring paw swelling and scoring the arthritis index.

References

• 1. researchgate.net [researchgate.net]
• 2. Frontiers | Sphingosine-1-Phosphate Receptor Subtype 1 (S1P1) Modulator IMMH001 Regulates Adjuvant- and Collagen-Induced Arthritis [frontiersin.org]
• 3. Sphingosine-1-Phosphate Receptor Subtype 1 (S1P1) Modulator IMMH001 Regulates Adjuvant- and Collagen-Induced Arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Development of a selective S1P1 receptor agonist, Syl930, as a potential therapeutic agent for autoimmune encephalitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Sphingosine-1-Phosphate (S1P) and S1P Signaling Pathway Modulators, from Current Insights to Future Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. S1PR5 - Wikipedia [en.wikipedia.org]
• 7. uniprot.org [uniprot.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. The sphingosine 1-phosphate receptor S1P4 regulates cell shape and motility via coupling to Gi and G12/13 [pubmed.ncbi.nlm.nih.gov]
• 12. jstage.jst.go.jp [jstage.jst.go.jp]

An In-depth Technical Guide to the IMMH001 S1P1 Receptor Modulation Pathway

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

IMMH001, also known as SYL930, is a novel, orally active, selective sphingosine-1-phosphate (S1P) receptor modulator. It primarily targets the S1P receptor subtype 1 (S1P1), with additional activity on S1P4 and S1P5. As a prodrug, IMMH001 is phosphorylated in vivo to its active form, IMMH001-P, which then acts as a functional antagonist of the S1P1 receptor. This antagonism induces the internalization and degradation of S1P1 receptors on lymphocytes, preventing their egress from secondary lymphoid organs. The resulting sequestration of lymphocytes in the lymph nodes leads to a reduction of circulating lymphocytes, thereby mitigating the inflammatory cascade in autoimmune diseases. Preclinical studies have demonstrated the therapeutic potential of IMMH001 in animal models of rheumatoid arthritis, psoriasis, and autoimmune encephalitis. This document provides a comprehensive technical overview of the IMMH001 S1P1 receptor modulation pathway, including its mechanism of action, quantitative preclinical data, and detailed experimental protocols.

Core Mechanism of Action: S1P1 Receptor Modulation

IMMH001's therapeutic effect is centered on its modulation of the S1P1 receptor, a G protein-coupled receptor (GPCR) crucial for lymphocyte trafficking. The S1P gradient, with high concentrations in the blood and lymph and low concentrations in lymphoid organs, governs the egress of lymphocytes from these tissues.

IMMH001 is a prodrug that is converted to its active phosphate metabolite, IMMH001-P, by sphingosine kinases.[1] IMMH001-P then binds to S1P1 receptors on lymphocytes, acting as a functional antagonist. This binding leads to the internalization and subsequent degradation of the S1P1 receptor, rendering the lymphocytes unresponsive to the S1P gradient.[1][2] This "trapping" of lymphocytes within the lymph nodes reduces the number of circulating lymphocytes, including autoreactive T cells, that can migrate to sites of inflammation and cause tissue damage in autoimmune diseases.

Quantitative Preclinical Data

The following tables summarize the key quantitative data from preclinical studies of IMMH001.

Table 1: In Vitro Receptor Activity of IMMH001-P

Receptor Subtype	Assay Type	EC50 (nM)	Reference
S1P1	β-arrestin recruitment	12.4	[1]
S1P2	β-arrestin recruitment	>1000	[1]
S1P3	β-arrestin recruitment	>1000	[1]
S1P4	β-arrestin recruitment	19.8	[1]
S1P5	β-arrestin recruitment	29.4	[1]

Data from Jin et al., 2019. The EC50 values demonstrate the high selectivity of IMMH001-P for S1P1, S1P4, and S1P5 over S1P2 and S1P3. The lack of activity at the S1P3 receptor is significant, as S1P3 agonism is associated with adverse cardiovascular effects such as bradycardia.[1]

Table 2: In Vivo Pharmacodynamic Effects of IMMH001 in Rodent Models

Animal Model	Species	Dosage	Effect	Reference
Adjuvant-Induced Arthritis	Rat	0.3, 1 mg/kg, p.o.	Significant reduction in paw swelling and arthritis score. Decreased levels of pro-inflammatory cytokines (IL-1β, IL-6, TNF-α) in joints.	[1]
Collagen-Induced Arthritis	Rat	0.3, 1 mg/kg, p.o.	Significant inhibition of disease progression and joint pathology.	[1]
Experimental Autoimmune Encephalomyelitis (EAE)	Rat	0.1, 0.3, 1 mg/kg, p.o.	Dose-dependent reduction in peripheral blood lymphocytes. Significant inhibition of EAE progression and histological changes in the central nervous system.	[2]
Imiquimod-induced Psoriasis	Mouse	0.5, 1, 2 mg/kg, p.o.	Significant amelioration of skin inflammation, scaling, and thickness.	[3]
Propranolol-induced Psoriasis	Guinea Pig	1, 3 mg/kg, p.o.	Improvement in psoriatic skin lesions.	[4]

Signaling Pathways and Experimental Workflows

IMMH001-P-Mediated S1P1 Receptor Signaling Pathway

Caption: IMMH001-P binds to and activates the S1P1 receptor, leading to Gi protein-mediated signaling and receptor internalization.

Experimental Workflow for In Vivo Efficacy Testing of IMMH001

Caption: A typical experimental workflow for evaluating the in vivo efficacy of IMMH001 in a rodent model of autoimmune disease.

Logical Relationship of IMMH001's Mechanism to Therapeutic Effect

Caption: The logical progression from oral administration of IMMH001 to its therapeutic effect in autoimmune diseases.

Detailed Experimental Protocols

The following are detailed methodologies for key experiments cited in the preclinical evaluation of IMMH001.

S1P Receptor Functional Activity (β-arrestin Recruitment Assay)

This assay measures the recruitment of β-arrestin to the S1P receptor upon agonist binding, a hallmark of GPCR activation.

• Cell Lines: CHO-K1 cells stably co-expressing a human S1P receptor subtype (S1P1, S1P2, S1P3, S1P4, or S1P5) fused to a fragment of β-galactosidase (ProLink™ tag) and β-arrestin fused to the complementary enzyme fragment (Enzyme Acceptor).

• Assay Principle: Upon IMMH001-P binding to the S1P receptor, β-arrestin is recruited to the intracellular domain of the receptor. This brings the two β-galactosidase fragments into close proximity, allowing them to form an active enzyme. The activity of this reconstituted enzyme is measured by the hydrolysis of a chemiluminescent substrate.

• Protocol:

  • Cell Plating: Seed the engineered CHO-K1 cells into white, opaque 384-well microplates and incubate overnight to allow for cell attachment.

  • Compound Preparation: Prepare serial dilutions of IMMH001-P in an appropriate assay buffer.

  • Compound Addition: Add the diluted IMMH001-P to the cell plates and incubate for a specified period (e.g., 90 minutes) at 37°C.

  • Substrate Addition: Add the chemiluminescent substrate solution to each well.

  • Signal Detection: Incubate the plates at room temperature in the dark for 60 minutes, then measure the chemiluminescence using a plate reader.

  • Data Analysis: Plot the luminescence signal against the log of the compound concentration and fit the data to a four-parameter logistic equation to determine the EC50 value.

In Vivo Lymphocyte Counting (Flow Cytometry)

This method is used to quantify the number of circulating lymphocytes in peripheral blood following IMMH001 administration.

• Sample Collection: Collect whole blood samples from animals at various time points after IMMH001 administration into tubes containing an anticoagulant (e.g., EDTA).

• Antibody Staining:

  • Aliquot a fixed volume of whole blood into flow cytometry tubes.

  • Add a cocktail of fluorescently labeled antibodies specific for lymphocyte surface markers (e.g., anti-CD3 for T cells, anti-CD45R/B220 for B cells).

  • Incubate the tubes in the dark at 4°C for 30 minutes.

• Red Blood Cell Lysis:

  • Add a red blood cell lysis buffer to each tube and incubate for 10-15 minutes at room temperature.

  • Centrifuge the tubes to pellet the white blood cells.

  • Aspirate the supernatant and wash the cell pellet with a suitable buffer (e.g., PBS with 1% BSA).

• Flow Cytometry Analysis:

  • Resuspend the cell pellets in buffer.

  • Acquire the samples on a flow cytometer.

  • Gate on the lymphocyte population based on forward and side scatter characteristics.

  • Quantify the percentage and absolute number of different lymphocyte subsets based on their fluorescence.

• Data Analysis: Calculate the change in lymphocyte counts over time and in response to different doses of IMMH001.

Adjuvant-Induced Arthritis (AIA) in Rats

A widely used animal model to evaluate the efficacy of anti-inflammatory and immunosuppressive drugs for rheumatoid arthritis.

• Induction of Arthritis:

  • Anesthetize female Lewis or Sprague-Dawley rats.

  • Inject a suspension of heat-killed Mycobacterium tuberculosis in mineral oil into the subplantar region of one hind paw.

• Treatment:

  • Begin oral administration of IMMH001, vehicle control, or a positive control (e.g., methotrexate) on a predetermined day post-adjuvant injection (e.g., day 7).

  • Continue daily dosing for a specified period (e.g., 14-21 days).

• Efficacy Assessment:

  • Clinical Scoring: Regularly measure the paw volume of both the injected and contralateral paws using a plethysmometer. Score the severity of arthritis in each paw based on a scale that evaluates erythema, swelling, and joint stiffness.

  • Histopathology: At the end of the study, euthanize the animals and collect the ankle joints. Fix, decalcify, and embed the joints in paraffin. Section and stain the tissues with hematoxylin and eosin (H&E) to assess inflammation, pannus formation, cartilage damage, and bone erosion.

  • Cytokine Analysis: Homogenize joint tissues to measure the levels of pro-inflammatory cytokines (e.g., TNF-α, IL-1β, IL-6) using ELISA or multiplex assays.

Conclusion

IMMH001 is a selective S1P1 receptor modulator that has demonstrated significant therapeutic potential in preclinical models of various autoimmune diseases. Its mechanism of action, centered on the sequestration of lymphocytes in secondary lymphoid organs, offers a targeted approach to immunosuppression. The quantitative data presented herein underscore its potency and selectivity, while the detailed experimental protocols provide a framework for its continued investigation and development. Further clinical studies are warranted to establish the safety and efficacy of IMMH001 in human autoimmune disorders.

References

• 1. Pathways of transduction engaged by sphingosine 1-phosphate through G protein-coupled receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Development of a selective S1P1 receptor agonist, Syl930, as a potential therapeutic agent for autoimmune encephalitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Inhibition of Sphingosine-1-Phosphate Receptor 2 (S1P2) Attenuates Imiquimod-Induced Psoriasis-Like Skin Inflammation in BALB/c Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Validating a Selective S1P1 Receptor Modulator Syl930 for Psoriasis Treatment - PubMed [pubmed.ncbi.nlm.nih.gov]

In-Depth Technical Guide: The Discovery and Development of SYL930 (IMMH001)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery, preclinical development, and mechanism of action of SYL930 (also known as IMMH001), a selective sphingosine-1-phosphate receptor 1 (S1P1) agonist. The information presented is intended for researchers, scientists, and professionals involved in drug development, offering detailed insights into the compound's journey from a promising candidate to a potential therapeutic agent for autoimmune diseases.

Introduction

SYL930 is a novel, orally bioavailable small molecule that acts as a selective agonist of the S1P1 receptor.[1][2] S1P1 is a G protein-coupled receptor that plays a crucial role in regulating the trafficking of lymphocytes from secondary lymphoid organs into the peripheral circulation.[3][4] By selectively targeting S1P1, SYL930 modulates the immune system by sequestering lymphocytes in lymph nodes, thereby preventing their migration to sites of inflammation. This mechanism of action has shown therapeutic potential in a range of autoimmune disorders.[2][3]

The development of SYL930 was driven by the need for S1P1 agonists with improved selectivity and safety profiles compared to earlier generations of S1P receptor modulators, such as fingolimod (FTY720).[3] While effective, non-selective S1P receptor modulation can lead to off-target effects, most notably bradycardia, which is associated with the activation of the S1P3 receptor.[3] SYL930 was designed to preferentially activate S1P1, thus minimizing the risk of such cardiovascular side effects.[3]

Preclinical studies have demonstrated the efficacy of SYL930 in animal models of autoimmune encephalitis, psoriasis, and rheumatoid arthritis.[2][3][5] The compound has also progressed to Phase I clinical trials for the treatment of rheumatoid arthritis in China.[2][6]

Discovery and Synthesis

The discovery of SYL930 stemmed from a focused drug discovery program aimed at identifying selective S1P1 receptor agonists. The core chemical scaffold of SYL930 is based on a 2-substituted-2-amino-1,3-propanediol structure, a versatile platform for the synthesis of various functionalized molecules.[7][8]

Synthesis and Screening Workflow

The general workflow for the discovery of SYL930 likely involved the following key steps:

References

• 1. researchgate.net [researchgate.net]
• 2. 2-Amino-1,3-propane diols: a versatile platform for the synthesis of aliphatic cyclic carbonate monomers - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Highly selective and potent agonists of sphingosine-1-phosphate 1 (S1P1) receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 2-Amino-1,3-propanediol | 534-03-2 | FA11421 | Biosynth [biosynth.com]
• 5. 2-Amino-1,3-propanediol: Overview, Biological Functions and its Derivatives_Chemicalbook [chemicalbook.com]
• 6. jstage.jst.go.jp [jstage.jst.go.jp]
• 7. Sphingosine-1-Phosphate Receptor Subtype 1 (S1P1) Modulator IMMH001 Regulates Adjuvant- and Collagen-Induced Arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. WO2014136047A3 - A process for the preparation of 2-amino-1,3-propane diol compounds and salts thereof - Google Patents [patents.google.com]

An In-depth Technical Guide on the Core Underlying Principles of IMMH001-Mediated Lymphocyte Homing

Audience: Researchers, scientists, and drug development professionals.

Core Content: This document elucidates the fundamental mechanism of action of IMMH001, a novel immunomodulatory agent. It details the molecular interactions, signaling pathways, and physiological consequences of IMMH001 administration, with a focus on its ability to induce lymphocyte homing. The guide provides a comprehensive overview of the preclinical data, including quantitative analysis of its effects on lymphocyte distribution and inflammatory mediators. Detailed experimental methodologies are provided for key assays, and the underlying signaling pathways and experimental workflows are visualized through diagrams.

Introduction

IMMH001, also known as SYL930, is a next-generation, orally bioavailable small molecule that modulates the sphingosine-1-phosphate (S1P) receptor signaling pathway.[1][2] It has demonstrated significant therapeutic potential in preclinical models of autoimmune diseases, such as rheumatoid arthritis and psoriasis.[3][4] The primary mechanism of action of IMMH001 is the induction of lymphocyte homing to secondary lymphoid organs, thereby reducing the number of circulating lymphocytes available to infiltrate and perpetuate inflammation in target tissues.[1][3] This targeted immunomodulation offers a promising therapeutic strategy for a range of autoimmune and inflammatory disorders.

Mechanism of Action: S1P Receptor Modulation

IMMH001 is a prodrug that is phosphorylated in vivo to its active metabolite, IMMH001-P.[5] IMMH001-P functions as a potent and specific modulator of sphingosine-1-phosphate receptors (S1PRs), particularly S1P receptor subtype 1 (S1P1).[1][5] S1P1 is a G protein-coupled receptor (GPCR) that plays a crucial role in regulating the egress of lymphocytes from secondary lymphoid organs, such as lymph nodes and Peyer's patches, into the bloodstream.[1][2]

The egress of lymphocytes is driven by a physiological S1P gradient, with low concentrations of S1P within lymphoid tissues and high concentrations in the blood and lymph. Lymphocytes expressing S1P1 on their surface are guided by this gradient to exit the lymphoid organs.

IMMH001-P acts as a functional antagonist of S1P1. Upon binding to the receptor, it induces its internalization and degradation, rendering the lymphocytes insensitive to the endogenous S1P gradient.[6] This prevents their egress from the lymphoid tissues, leading to a profound and reversible reduction in peripheral blood lymphocyte counts.[1][3] The sequestration of lymphocytes within secondary lymphoid organs is the cornerstone of IMMH001's immunomodulatory effect.

The binding of IMMH001-P to S1P1 on lymphocytes initiates a signaling cascade that leads to receptor internalization. This process is mediated by β-arrestin, a key protein involved in the desensitization and internalization of GPCRs. The internalized receptor is then targeted for degradation, preventing its recycling to the cell surface and thus abrogating the cell's ability to respond to the S1P gradient.

IMMH001-P signaling cascade leading to lymphocyte sequestration.

Quantitative Data

The selectivity of IMMH001-P for S1P receptor subtypes was determined using a β-arrestin recruitment assay. The half-maximal effective concentration (EC50) values demonstrate a high affinity for S1P1, S1P4, and S1P5, with significantly weaker activity at S1P2 and S1P3.[5]

Receptor Subtype	EC50 (nM) of IMMH001-P
S1P1	12.4
S1P2	>1000
S1P3	>1000
S1P4	19.8
S1P5	29.4
Table 1: In vitro activity of IMMH001-P on S1P receptor subtypes.[5]

A single oral dose of IMMH001 in F344 rats led to a significant redistribution of lymphocytes from the peripheral blood to secondary lymphoid tissues. The following table summarizes the changes in T and B lymphocyte populations 12 hours after administration.

Tissue	Change in T Lymphocytes (%)	Change in B Lymphocytes (%)
Peripheral Blood	↓ Significant Decrease	↓ Significant Decrease
Superficial Lymph Nodes (SLN)	↑ Significant Increase	↑ Significant Increase
Axillary Lymph Nodes (ALN)	↑ Significant Increase	↑ Significant Increase
Mesenteric Lymph Nodes (MLN)	↑ Significant Increase	↑ Significant Increase
Peyer's Patches (PP)	↑ Significant Increase	↑ Significant Increase
Table 2: Effect of a single dose of IMMH001 on lymphocyte distribution in F344 rats.[3][5]

In a rat model of adjuvant-induced arthritis, treatment with IMMH001 resulted in a marked decrease in the levels of several pro-inflammatory cytokines and chemokines in the inflamed joints.

Cytokine/Chemokine	Fold Change vs. Control
Interleukin-1β (IL-1β)	↓ Significant Decrease
Interleukin-18 (IL-18)	↓ Significant Decrease
Interleukin-5 (IL-5)	↓ Significant Decrease
Interferon-gamma-induced protein 10 (IP-10)	↓ Significant Decrease
Macrophage inflammatory protein-1α (MIP-1α)	↓ Significant Decrease
RANTES	↓ Significant Decrease
Monocyte chemoattractant protein-1 (MCP-1)	↓ Significant Decrease
Fractalkine	↓ Significant Decrease
Leptin	↓ Significant Decrease
Table 3: Effect of IMMH001 on pro-inflammatory cytokine and chemokine levels in the joints of adjuvant-induced arthritic rats.[6]

Experimental Protocols

Detailed protocols for the key experiments are provided below. While specific reagent and instrument details from the original studies on IMMH001 are not fully available in the public domain, these protocols are based on established methodologies for the respective assays.

This assay measures the interaction between the S1P receptor and β-arrestin upon ligand binding, a hallmark of GPCR activation.

Principle: The assay utilizes enzyme fragment complementation (EFC). The S1P receptor is fused to a small enzyme fragment (ProLink™), and β-arrestin is fused to a larger, inactive enzyme fragment (Enzyme Acceptor). Upon ligand-induced receptor activation and subsequent β-arrestin recruitment, the two enzyme fragments are brought into close proximity, forming an active β-galactosidase enzyme. This active enzyme hydrolyzes a substrate to produce a chemiluminescent signal that is proportional to the extent of receptor activation.

Protocol:

• Cell Culture: CHO-K1 cells stably co-expressing the human S1P receptor subtype (S1P1, S1P2, S1P3, S1P4, or S1P5) fused to ProLink™ and human β-arrestin fused to the Enzyme Acceptor are cultured in F12 medium supplemented with 10% fetal bovine serum, 1% penicillin/streptomycin, and appropriate selection antibiotics.

• Cell Plating: Cells are harvested and seeded into 96-well white, clear-bottom assay plates at a density of 10,000 cells per well and incubated for 24 hours.

• Compound Preparation: IMMH001-P is serially diluted in assay buffer to generate a range of concentrations.

• Compound Addition: The culture medium is removed, and the diluted IMMH001-P is added to the wells.

• Incubation: The plates are incubated at 37°C for 90 minutes.

• Detection: The detection reagent, containing the β-galactosidase substrate, is added to each well. The plates are incubated at room temperature for 60 minutes.

• Data Acquisition: Chemiluminescence is measured using a plate reader.

• Data Analysis: The data is normalized to the maximum response, and the EC50 values are calculated using a four-parameter logistic regression model.

References

• 1. Sphingosine-1-Phosphate Receptor Subtype 1 (S1P1) Modulator IMMH001 Regulates Adjuvant- and Collagen-Induced Arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Frontiers | Sphingosine-1-Phosphate Receptor Subtype 1 (S1P1) Modulator IMMH001 Regulates Adjuvant- and Collagen-Induced Arthritis [frontiersin.org]
• 4. jstage.jst.go.jp [jstage.jst.go.jp]
• 5. Sphingosine-1-Phosphate Receptor Subtype 1 (S1P1) Modulator IMMH001 Regulates Adjuvant- and Collagen-Induced Arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

IMMH001 Prodrug: A Technical Guide to its Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

IMMH001, also known as SYL930, is a novel, orally active prodrug that functions as a selective modulator of the sphingosine-1-phosphate (S1P) receptors. Following in vivo phosphorylation to its active metabolite, IMMH001-P, it demonstrates high potency and selectivity for S1P receptor subtypes 1, 4, and 5 (S1P1, S1P4, S1P5). By acting as a functional antagonist of the S1P1 receptor on lymphocytes, IMMH001 effectively sequesters these immune cells within secondary lymphoid organs. This mechanism reduces circulating lymphocytes, thereby mitigating inflammatory responses in various autoimmune disease models. Preclinical studies have demonstrated significant therapeutic potential for IMMH001 in rheumatoid arthritis, psoriasis, and experimental autoimmune encephalomyelitis, a model for multiple sclerosis. This technical guide provides a comprehensive overview of the biological activity of IMMH001, including its mechanism of action, preclinical efficacy, and available pharmacokinetic data.

Mechanism of Action: S1P Receptor Modulation

IMMH001 is a prodrug that requires in vivo phosphorylation to become biologically active.[1][2] The resulting active metabolite, IMMH001-phosphate (IMMH001-P), is a potent agonist at the S1P1, S1P4, and S1P5 receptors.[1][2] The primary immunomodulatory effects of IMMH001 are mediated through its functional antagonism of the S1P1 receptor on lymphocytes.[3][4]

Activation of the S1P1 receptor by IMMH001-P leads to the internalization and degradation of the receptor, rendering lymphocytes unresponsive to the natural S1P gradient that governs their egress from secondary lymphoid organs.[3][4] This results in the reversible sequestration of lymphocytes, particularly T and B cells, within these tissues.[1][2] The reduction of circulating lymphocytes in the peripheral blood limits their infiltration into sites of inflammation, thereby attenuating the autoimmune response.[1][4]

Notably, IMMH001 exhibits significantly weaker activity at S1P2 and S1P3 receptors, which is advantageous as S1P3 activation has been associated with adverse cardiac effects such as bradycardia.[1]

Mechanism of Action of IMMH001 Prodrug.

Quantitative Preclinical Data

In Vitro S1P Receptor Activity

The activity of the phosphorylated form of IMMH001 (IMMH001-P) was assessed using a β-arrestin assay to determine its potency at the five S1P receptor subtypes.

Receptor Subtype	EC50 (nM)[1][2]
S1P1	12.4
S1P2	>1000
S1P3	>1000
S1P4	19.8
S1P5	29.4

Table 1: In Vitro Activity of IMMH001-P on S1P Receptors.

In Vivo Efficacy in Rheumatoid Arthritis Models

IMMH001 has demonstrated significant efficacy in rat models of rheumatoid arthritis (RA), including adjuvant-induced arthritis (AA) and collagen-induced arthritis (CIA).[1][4]

Model	Treatment Group	Dose (mg/kg)	Reduction in Paw Swelling (%)	Reduction in Arthritis Index (%)
CIA	IMMH001	0.6	Significant	Significant
IMMH001	1.2	Significant	Significant
IMMH001	2.4	Significant	Significant

Table 2: Efficacy of IMMH001 in the Collagen-Induced Arthritis (CIA) Rat Model.[1]

Effects on Lymphocyte Distribution

A single oral dose of IMMH001 significantly reduces the number of peripheral blood lymphocytes and increases their presence in secondary lymphoid tissues in F344 rats.[1][2]

Treatment	Peripheral Blood Lymphocytes	Secondary Lymphoid Tissue Lymphocytes
Vehicle	Baseline	Baseline
IMMH001	Significantly Decreased	Significantly Increased

Table 3: Effect of IMMH001 on Lymphocyte Distribution.[1][2]

Pharmacokinetic Profile in Rats

Pharmacokinetic studies in rats have provided initial insights into the absorption, metabolism, and elimination of IMMH001 (SYL930). The data indicates that IMMH001 is metabolized to its active phosphorylated form (Syl930-P) and another major metabolite (Syl930-M1).

Parameter	IMMH001 (Syl930)	IMMH001-P (Syl930-P)	Syl930-M1
Cmax (ng/mL)	6.61 ± 1.51	18.80 ± 1.61	5.99 ± 1.18
Tmax (h)	6.37 ± 2.32	6.18 ± 2.41	6.82 ± 1.93

Table 4: Pharmacokinetic Parameters of IMMH001 and its Metabolites in Rats Following a Single 3 mg/kg Oral Dose.

IMMH001 has a relatively short elimination half-life, which correlates with the recovery of peripheral blood lymphocytes within 3 days after cessation of treatment in rats.[5]

Broader Preclinical Applications

Beyond rheumatoid arthritis, the biological activity of IMMH001 has been explored in other autoimmune disease models.

• Psoriasis: Oral administration of IMMH001 (SYL930) has been shown to exert potent anti-proliferative and anti-inflammatory effects in various animal models of psoriasis.[6][7] It effectively reduces pathological skin thickening and ameliorates parakeratosis and acanthosis.[6]

• Experimental Autoimmune Encephalomyelitis (EAE): In a rat model of EAE, a proxy for multiple sclerosis, therapeutic treatment with IMMH001 significantly inhibited disease progression and the associated histological changes in the brain and spinal cord.[5]

Experimental Protocols

The following are summaries of the key experimental methodologies used to characterize the biological activity of IMMH001.

In Vitro S1P Receptor Activation Assay (β-Arrestin Assay)

This assay quantifies the activation of S1P receptors by IMMH001-P.

• Cell Culture: Chinese hamster ovary-K1 (CHO-K1) cells stably co-expressing one of the human S1P receptor subtypes (S1P1-5) and a β-arrestin-enzyme fragment complementation system are cultured in appropriate media.

• Compound Preparation: IMMH001-P is dissolved in DMSO and then diluted to various concentrations in assay buffer.

• Assay Procedure:

  • Cells are seeded into 96-well plates and incubated.

  • The cells are then treated with different concentrations of IMMH001-P or a vehicle control.

  • Following incubation, the chemiluminescent substrate is added.

  • The luminescence, which is proportional to β-arrestin recruitment and therefore receptor activation, is measured using a luminometer.

• Data Analysis: The EC50 values are calculated by fitting the concentration-response data to a sigmoidal dose-response curve.

Workflow for the β-Arrestin Assay.

Animal Models of Rheumatoid Arthritis

• Adjuvant-Induced Arthritis (AA) in Rats:

  • Induction: Arthritis is induced by a single intradermal injection of Freund's complete adjuvant into the right hind paw of rats.

  • Treatment: Oral administration of IMMH001, vehicle control, or a positive control (e.g., methotrexate) is initiated on the day of adjuvant injection and continued daily.

  • Assessment: Paw swelling is measured periodically using a plethysmometer. The severity of arthritis is scored based on erythema and swelling of the joints.

  • Endpoint Analysis: At the end of the study, animals are euthanized, and blood and tissues are collected for analysis of lymphocyte populations, cytokine levels, and histopathology.

• Collagen-Induced Arthritis (CIA) in Rats:

  • Immunization: Rats are immunized with an emulsion of bovine type II collagen and incomplete Freund's adjuvant at the base of the tail. A booster injection is given on day 7.

  • Treatment: Prophylactic oral administration of IMMH001 or controls begins before the onset of clinical arthritis and continues daily.

  • Assessment: Similar to the AA model, paw volume and arthritis scores are monitored throughout the study.

  • Endpoint Analysis: Includes histopathological examination of the joints for inflammation, pannus formation, and bone erosion.

Clinical Development Status

IMMH001 (SYL930) has been in a Phase I clinical trial in China for the treatment of rheumatoid arthritis.[1][6] However, the results of this trial are not publicly available at the time of this report.

Conclusion

The prodrug IMMH001 is a selective S1P1, S1P4, and S1P5 modulator with a well-defined mechanism of action centered on lymphocyte sequestration. Extensive preclinical data from various animal models of autoimmune diseases, including rheumatoid arthritis, psoriasis, and multiple sclerosis, demonstrate its potent anti-inflammatory and immunomodulatory effects. The favorable preclinical safety profile, particularly its selectivity away from the S1P3 receptor, and its efficacy in these models position IMMH001 as a promising therapeutic candidate for a range of autoimmune disorders. Further clinical investigation is warranted to establish its safety and efficacy in human populations.

References

• 1. Sphingosine-1-Phosphate Receptor Subtype 1 (S1P1) Modulator IMMH001 Regulates Adjuvant- and Collagen-Induced Arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Efficacy and safety of sphingosine-1-phosphate receptor modulators in the management of inflammatory bowel disease: a systematic review and meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Targeting Sphingosine-1-Phosphate Signaling in Immune-Mediated Diseases: Beyond Multiple Sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. ClinicalTrials.gov [clinicaltrials.gov]

IMMH001: A Technical Guide to its Role in Immune Response Modulation

For Researchers, Scientists, and Drug Development Professionals

Abstract

IMMH001, also known as SYL930, is a novel small molecule modulator of sphingosine-1-phosphate (S1P) receptors, specifically targeting S1P1, S1P4, and S1P5.[1][2] Its primary mechanism of action involves the sequestration of lymphocytes in secondary lymphoid organs, leading to a reduction of circulating lymphocytes and subsequent attenuation of inflammatory responses.[1] This technical guide provides an in-depth overview of the experimental evidence demonstrating the immunomodulatory role of IMMH001, with a focus on its therapeutic potential in autoimmune diseases such as rheumatoid arthritis. Detailed experimental protocols, quantitative data from preclinical studies, and visualizations of the relevant biological pathways are presented to facilitate further research and development.

Core Mechanism of Action: Lymphocyte Sequestration

IMMH001 is a prodrug that is phosphorylated in vivo to its active form.[1] The active metabolite of IMMH001 acts as a functional antagonist of the S1P1 receptor on lymphocytes. By binding to S1P1, IMMH001 internalizes the receptor, rendering lymphocytes unresponsive to the natural S1P gradient that chemoattracts them out of the lymph nodes and into the bloodstream.[1] This results in the retention of lymphocytes within the secondary lymphoid organs, a phenomenon known as lymphocyte homing, and a corresponding dose-dependent decrease in peripheral blood lymphocyte counts.[1]

Signaling Pathway of IMMH001 at the S1P1 Receptor

IMMH001-P binds to the S1P1 receptor, leading to its internalization and subsequent inhibition of lymphocyte egress.

Quantitative Effects on Immune Cell Populations

Preclinical studies in rat models have demonstrated the potent and dose-dependent effects of IMMH001 on circulating lymphocyte populations.

Table 1: Effect of a Single Oral Dose of IMMH001 on Lymphocyte Distribution in F344 Rats (12 hours post-administration)

Tissue	Lymphocyte Subset	Vehicle Control (%)	IMMH001 (1.2 mg/kg) (%)
Peripheral Blood	T Lymphocytes	100	~40
B Lymphocytes	100	~30
Superficial Lymph Node	T Lymphocytes	100	~150
B Lymphocytes	100	~140
Axillary Lymph Node	T Lymphocytes	100	~160
B Lymphocytes	100	~150
Mesenteric Lymph Node	T Lymphocytes	100	~130
B Lymphocytes	100	~120

*Data are represented as mean percentage relative to the vehicle control group. *P < 0.05, **P < 0.01, **P < 0.001.[3]

Table 2: Reduction of Circulating Lymphocytes in Adjuvant-Induced Arthritis (AA) Rats after 28 Days of IMMH001 Treatment

Treatment Group	Lymphocyte Count (x10^9/L)
Sham	~12.5
AA Model	~10.0
IMMH001 (0.6 mg/kg)	~6.0**
IMMH001 (1.2 mg/kg)	~4.5
IMMH001 (2.4 mg/kg)	~4.0

*Data are represented as mean. **P < 0.01, **P < 0.001 compared to the AA model group.[3]

Efficacy in Preclinical Models of Rheumatoid Arthritis

IMMH001 has shown significant therapeutic effects in both adjuvant-induced arthritis (AA) and collagen-induced arthritis (CIA) rat models, two well-established models that mimic the pathology of human rheumatoid arthritis.

Experimental Workflow for Arthritis Models

General experimental workflow for evaluating the efficacy of IMMH001 in rat models of arthritis.

Table 3: Effect of IMMH001 on Pro-inflammatory Cytokine and Chemokine Levels in the Joints of Adjuvant-Induced Arthritis (AA) Rats

Analyte	AA Model (pg/mg protein)	IMMH001 (1.2 mg/kg) (pg/mg protein)
IL-1β	~150	~75
IL-18	~800	~400
IP-10 (CXCL10)	~250	~125**
CCL3 (MIP-1α)	~120	~60
CCL5 (RANTES)	~100	~50

*Data are represented as mean. *P < 0.05, *P < 0.01 compared to the AA model group.[2]

Detailed Experimental Protocols

Animal Models

• Adjuvant-Induced Arthritis (AA) Model: Male Sprague-Dawley rats were intradermally injected at the right hind paw with 0.1 mL of Freund's complete adjuvant containing 10 mg/mL of heat-killed Mycobacterium tuberculosis.[1]

• Collagen-Induced Arthritis (CIA) Model: Male Sprague-Dawley rats were intradermally injected at the base of the tail with 0.2 mL of an emulsion of bovine type II collagen and incomplete Freund's adjuvant on day 0, followed by a booster injection on day 7.[1]

IMMH001 Administration

IMMH001 was administered orally once daily at doses of 0.6, 1.2, and 2.4 mg/kg, starting from the day of adjuvant injection in the AA model and from day 8 in the CIA model.[1]

Assessment of Arthritis

• Paw Swelling: The volume of the hind paws was measured using a plethysmometer.

• Arthritis Index: The severity of arthritis was scored on a scale of 0-4 for each paw, based on erythema, swelling, and ankylosis, with a maximum score of 16 per animal.

Lymphocyte Quantification

Peripheral blood was collected from the tail vein. The percentages of T lymphocytes and B lymphocytes in whole blood and lymph tissues were determined by flow cytometry using fluorescently labeled antibodies specific for rat T and B cell markers.[3]

Cytokine and Chemokine Analysis

At the end of the study, the joints were collected and homogenized. The levels of pro-inflammatory cytokines and chemokines in the joint tissue homogenates were quantified using a multiplex immunoassay (Luminex).[2]

Logical Framework of IMMH001's Therapeutic Effect in Arthritis

The logical progression from IMMH001 administration to the alleviation of arthritic symptoms.

Conclusion

IMMH001 demonstrates a potent immunomodulatory effect primarily through the sequestration of lymphocytes in secondary lymphoid organs. This mechanism has been shown to be highly effective in reducing the clinical and pathological signs of rheumatoid arthritis in preclinical models. The quantitative data and detailed protocols provided in this guide offer a solid foundation for further investigation into the therapeutic potential of IMMH001 for the treatment of autoimmune diseases.

References

• 1. Sphingosine-1-Phosphate Receptor Subtype 1 (S1P1) Modulator IMMH001 Regulates Adjuvant- and Collagen-Induced Arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sphingosine-1-Phosphate Receptor Subtype 1 (S1P1) Modulator IMMH001 Regulates Adjuvant- and Collagen-Induced Arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

IMMH001: A Technical Whitepaper on Early-Stage Efficacy as a Selective S1P1 Receptor Modulator

For Researchers, Scientists, and Drug Development Professionals

Abstract

IMMH001 (also known as SYL930) is a novel, orally active small molecule that acts as a selective sphingosine-1-phosphate receptor 1 (S1P1) modulator. Early-stage research has demonstrated its potential as a therapeutic agent for autoimmune disorders by effectively sequestering lymphocytes in secondary lymphoid organs, thereby preventing their infiltration into sites of inflammation. This technical guide provides a comprehensive overview of the preclinical efficacy of IMMH001, detailing its in vitro activity, in vivo efficacy in established animal models of autoimmune diseases, and its underlying mechanism of action. This document is intended to serve as a resource for researchers and drug development professionals interested in the therapeutic potential of S1P1 receptor modulation.

Introduction

Sphingosine-1-phosphate (S1P) is a signaling sphingolipid that regulates a wide array of cellular processes, including lymphocyte trafficking, by binding to a family of five G protein-coupled receptors (GPCRs), S1P1-5.[1] The S1P1 receptor is crucial for the egress of lymphocytes from secondary lymphoid organs.[1] Modulation of the S1P1 receptor has emerged as a promising therapeutic strategy for various autoimmune diseases.[2]

IMMH001 is a prodrug that is phosphorylated in vivo to its active form, IMMH001-P.[3] It functions as a selective agonist for S1P1, S1P4, and S1P5 receptors.[3] By inducing the internalization and degradation of S1P1 receptors on lymphocytes, IMMH001 effectively traps these immune cells within lymph nodes, reducing their circulation in the peripheral blood and subsequent infiltration into inflamed tissues.[1][3] This mechanism of action has shown significant therapeutic potential in preclinical models of rheumatoid arthritis, psoriasis, and autoimmune encephalitis.[2][4][5]

In Vitro Efficacy

The in vitro activity of the phosphorylated active form of IMMH001 (IMMH001-P) was assessed using a β-arrestin recruitment assay with CHO-K1 cells expressing human S1P receptors.

Receptor Subtype	EC50 (nM) of IMMH001-P
hS1P1	12.4
hS1P2	>1000
hS1P3	>1000
hS1P4	19.8
hS1P5	29.4
Table 1: In Vitro Activity of IMMH001-P on Human S1P Receptor Subtypes.[3]

These results highlight the selectivity of IMMH001-P for S1P1, S1P4, and S1P5 over S1P2 and S1P3. The lack of activity at the S1P3 receptor is particularly noteworthy, as S1P3 activation has been associated with adverse cardiovascular effects, such as bradycardia, observed with some non-selective S1P receptor modulators.[5]

In Vivo Efficacy in Animal Models

The therapeutic potential of IMMH001 has been evaluated in several well-established animal models of autoimmune diseases.

Rheumatoid Arthritis

IMMH001 was investigated in two rat models of rheumatoid arthritis: Adjuvant-Induced Arthritis (AA) and Collagen-Induced Arthritis (CIA).[3]

3.1.1. Adjuvant-Induced Arthritis (AA) in Rats

In the AA rat model, oral administration of IMMH001 demonstrated a dose-dependent inhibition of disease progression.[3]

Treatment Group	Dose (mg/kg)	Mean Paw Swelling (mL) on Day 28	Arthritis Index on Day 28	Histopathological Score
Vehicle Control	-	~1.8	~10	7.3 ± 1.5
IMMH001	1.2	Significantly Reduced	Significantly Reduced	5.5 ± 1.0
IMMH001	2.4	Significantly Reduced	Significantly Reduced	5.8 ± 1.2
FTY720 (positive control)	1	Significantly Reduced	Significantly Reduced	5.5 ± 1.0
MTX (positive control)	0.5	Significantly Reduced	Significantly Reduced	5.7 ± 1.0
Table 2: Efficacy of IMMH001 in the Rat Adjuvant-Induced Arthritis Model.[3]

3.1.2. Collagen-Induced Arthritis (CIA) in Rats

Similar therapeutic effects were observed in the CIA rat model.[3]

Treatment Group	Dose (mg/kg)	Mean Paw Swelling (mL) on Day 38	Arthritis Index on Day 38	Histopathological Score
Vehicle Control	-	~1.6	~11	10.8 ± 2.0
IMMH001	0.6	Significantly Reduced	Significantly Reduced	7.9 ± 1.2
IMMH001	1.2	Significantly Reduced	Significantly Reduced	6.6 ± 1.4
IMMH001	2.4	Significantly Reduced	Significantly Reduced	5.6 ± 1.1
FTY720 (positive control)	1	Significantly Reduced	Significantly Reduced	6.6 ± 1.3
MTX (positive control)	0.5	Significantly Reduced	Significantly Reduced	7.1 ± 1.2
Table 3: Efficacy of IMMH001 in the Rat Collagen-Induced Arthritis Model.[3]

In both arthritis models, IMMH001 significantly reduced paw swelling and the arthritis index.[3] Histopathological analysis of the joints revealed that IMMH001 treatment markedly attenuated inflammatory cell infiltration, synovial hyperplasia, and cartilage destruction.[3] Furthermore, IMMH001 treatment led to a significant reduction in the levels of pro-inflammatory cytokines and chemokines in the inflamed joints.[3]

Psoriasis

The efficacy of IMMH001 (SYL930) was also demonstrated in various mouse models of psoriasis. Oral administration of IMMH001 resulted in potent anti-proliferative and anti-inflammatory effects.[2] Specifically, it was shown to:

• Decrease pathological skin thickening induced by sodium lauryl sulfate (SLS).[2]

• Inhibit the proliferation of basal cells in a vaginal epithelium model.[2]

• Increase the granular layer scales in a mouse tail assay.[2]

• Ameliorate parakeratosis and acanthosis in a propranolol-induced guinea pig model.[2]

Autoimmune Encephalitis

In a rat model of experimental autoimmune encephalomyelitis (EAE), a model for multiple sclerosis, therapeutic treatment with IMMH001 (SYL930) significantly inhibited the progression of the disease and reduced the associated histological changes in the brain and spinal cord.[5]

Mechanism of Action and Signaling Pathway

IMMH001 is a prodrug that is converted to its active phosphate metabolite, IMMH001-P.[3] IMMH001-P acts as a functional antagonist of the S1P1 receptor.[5] Upon binding to S1P1 on lymphocytes, it induces receptor internalization and degradation, rendering the cells unresponsive to the natural S1P gradient that is essential for their egress from secondary lymphoid organs.[1][5] This leads to a profound but reversible reduction of circulating lymphocytes in the peripheral blood.[1][5]

Caption: Mechanism of action of IMMH001.

Experimental Protocols

In Vitro β-Arrestin Assay

• Cell Lines: CHO-K1 cells stably expressing human S1P1, S1P2, S1P3, S1P4, or S1P5 receptors.

• Assay Principle: A β-arrestin recruitment assay was used to measure the activation of S1P receptors by IMMH001-P. The assay utilizes enzyme fragment complementation with β-galactosidase as the functional reporter.

• Procedure:

  • Cells were seeded into 384-well plates.

  • Cells were treated with varying concentrations of IMMH001-P.

  • After incubation, the β-galactosidase substrate was added.

  • Luminescence was measured to determine the level of β-arrestin recruitment, which is proportional to receptor activation.

  • EC50 values were calculated from the dose-response curves.

Adjuvant-Induced Arthritis (AA) in Rats

• Animals: Male Sprague-Dawley rats.

• Induction: Arthritis was induced by a single intradermal injection of 0.1 mL of Freund's Complete Adjuvant (containing 10 mg/mL Mycobacterium tuberculosis) into the plantar surface of the right hind paw.

• Treatment: Oral administration of IMMH001 (0.6, 1.2, or 2.4 mg/kg), FTY720 (1 mg/kg), MTX (0.5 mg/kg), or vehicle commenced on the day of adjuvant injection and continued daily for 28 days.

• Assessments:

  • Paw Swelling: Measured using a plethysmometer at regular intervals.

  • Arthritis Index: Scored on a scale of 0-4 for each paw based on erythema and swelling (maximum score of 16 per animal).

  • Histopathology: At the end of the study, hind paws were collected, fixed, decalcified, and stained with hematoxylin and eosin (H&E) for histological evaluation of inflammation, pannus formation, and bone/cartilage destruction.

Caption: Experimental workflow for the Adjuvant-Induced Arthritis model.

Collagen-Induced Arthritis (CIA) in Rats

• Animals: Male Sprague-Dawley rats.

• Induction:

  • Primary Immunization (Day 0): Intradermal injection of 0.1 mL of an emulsion containing bovine type II collagen and Freund's Incomplete Adjuvant at the base of the tail.

  • Booster Immunization (Day 7): A second intradermal injection of the collagen emulsion was administered.

• Treatment: Daily oral administration of IMMH001 (0.6, 1.2, or 2.4 mg/kg), FTY720 (1 mg/kg), MTX (0.5 mg/kg), or vehicle was initiated on day 7 and continued for 31 days.

• Assessments: The same parameters as in the AA model (paw swelling, arthritis index, and histopathology) were assessed.

Caption: Experimental workflow for the Collagen-Induced Arthritis model.

Clinical Development

IMMH001 has reportedly entered Phase I clinical trials in China for the treatment of rheumatoid arthritis.[3] However, as of the date of this document, the results and detailed protocols of these trials have not been made publicly available.

Conclusion

The early-stage research on IMMH001 provides compelling evidence for its efficacy as a selective S1P1 receptor modulator. The robust preclinical data from in vitro and in vivo studies in models of rheumatoid arthritis, psoriasis, and autoimmune encephalitis demonstrate its potent anti-inflammatory and immunomodulatory effects. The selectivity profile of IMMH001 suggests a potentially favorable safety profile compared to non-selective S1P modulators. While the lack of publicly available clinical data is a current limitation, the preclinical findings strongly support the continued investigation of IMMH001 as a promising therapeutic candidate for a range of autoimmune diseases. Further clinical studies are warranted to establish its safety and efficacy in human populations.

References

• 1. Sphingosine-1-Phosphate Receptor Subtype 1 (S1P1) Modulator IMMH001 Regulates Adjuvant- and Collagen-Induced Arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. jstage.jst.go.jp [jstage.jst.go.jp]
• 3. Frontiers | Sphingosine-1-Phosphate Receptor Subtype 1 (S1P1) Modulator IMMH001 Regulates Adjuvant- and Collagen-Induced Arthritis [frontiersin.org]
• 4. jstage.jst.go.jp [jstage.jst.go.jp]
• 5. Development of a selective S1P1 receptor agonist, Syl930, as a potential therapeutic agent for autoimmune encephalitis - PubMed [pubmed.ncbi.nlm.nih.gov]

Foundational Pharmacology of SYL930: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

SYL930 is a novel, orally administered selective sphingosine-1-phosphate receptor 1 (S1P1) modulator. As a prodrug, SYL930 is phosphorylated in vivo to its active metabolite, which then acts as a potent agonist at the S1P1 receptor. This targeted engagement leads to the internalization and degradation of the S1P1 receptor on lymphocytes, effectively sequestering them in secondary lymphoid organs. The resulting reduction in circulating lymphocytes underpins the anti-inflammatory and anti-proliferative effects of SYL930, which have been demonstrated in various preclinical models of autoimmune diseases, particularly psoriasis. This document provides a comprehensive overview of the foundational pharmacology of SYL930, including its mechanism of action, metabolic activation, and preclinical efficacy. Detailed experimental protocols and a summary of quantitative data are presented to support further research and development of this promising therapeutic agent.

Mechanism of Action

SYL930 is a selective S1P1 receptor modulator that exerts its pharmacological effects through a well-defined mechanism of action.[1][2] As a prodrug, SYL930 undergoes phosphorylation to form its active metabolite, which then binds with high affinity to the S1P1 receptor on the surface of lymphocytes.[3] This binding triggers the internalization and subsequent degradation of the S1P1 receptor, rendering the lymphocytes unresponsive to the natural S1P gradient that governs their egress from secondary lymphoid organs.[3][4]

This functional antagonism leads to the sequestration of lymphocytes, particularly autoreactive T cells, within the lymph nodes, thereby reducing their infiltration into peripheral tissues and sites of inflammation.[4] The reduction in circulating lymphocytes is a key pharmacodynamic marker of SYL930's activity.[4] By preventing the migration of pathogenic immune cells, SYL930 effectively dampens the inflammatory cascade and hyperproliferation of keratinocytes characteristic of psoriatic lesions.[2]

Figure 1: Mechanism of Action of SYL930.

S1P1 Receptor Downstream Signaling

Upon binding of the active phosphorylated SYL930 to the S1P1 receptor, a G protein-coupled receptor, a cascade of intracellular signaling events is initiated. S1P1 predominantly couples to the Gi/o family of G proteins.[5] Activation of Gi/o leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels.[6] Concurrently, the βγ subunits of the G protein can activate downstream pathways, including the Phosphoinositide 3-kinase (PI3K)-Akt pathway and the Ras-Raf-MEK-ERK (MAPK) pathway.[6][7][8] These pathways are crucial in regulating cell survival, proliferation, and migration. The sustained activation and subsequent internalization of the S1P1 receptor by SYL930 ultimately disrupts the normal signaling required for lymphocyte egress from lymphoid tissues.

Figure 2: S1P1 Receptor Downstream Signaling Cascade.

Quantitative Pharmacology

While specific binding affinity values (Ki or EC50) for SYL930 and its phosphorylated metabolite across the full panel of S1P receptors (S1P1-5) are not publicly available in the reviewed literature, the compound is consistently described as a selective S1P1 receptor modulator.[2] The following tables summarize the available quantitative data from preclinical psoriasis models.

Table 1: In Vivo Efficacy of SYL930 in Psoriasis Models

Animal Model	Treatment Group	Dose (mg/kg)	Key Outcome	Result	Reference
SLS-Induced Mouse Skin Irritation	SYL930	Not Specified	Pathological Thickening of Back Skin	Decrease	[2]
Diethylstilbestrol-Induced Mouse Psoriasis	SYL930	Not Specified	Proliferation of Basal Cells	Inhibition	[2]
Mouse Tail Assay	SYL930	Not Specified	Granular Layer Scales	Increase	[2]
Propranolol-Induced Guinea Pig Psoriasis	SYL930	Not Specified	Parakeratosis and Acanthosis	Amelioration	[2]
Propranolol-Induced Guinea Pig Psoriasis	SYL930	Not Specified	Epidermal Thickening	Decrease	[2]

Note: Specific dose-response data and percentage changes were not detailed in the available literature.

Table 2: Effect of SYL930 on Pro-inflammatory Cytokines

Quantitative data on the specific effects of SYL930 on pro-inflammatory cytokine levels (e.g., IL-17, IL-23, TNF-α) in psoriasis models were not available in the reviewed scientific literature.

Experimental Protocols

Detailed, step-by-step protocols for the preclinical evaluation of SYL930 are not fully disclosed in the public domain. However, based on established methodologies for similar compounds and the information available, the following sections outline the likely experimental frameworks.

S1P Receptor Binding Assay (General Protocol)

This assay is designed to determine the binding affinity of a test compound for S1P receptors.[1][9]

Figure 3: General Workflow for a Radioligand Binding Assay.

Materials:

• Cell membranes from cells overexpressing a specific S1P receptor subtype (S1P1-5).

• Radiolabeled S1P ligand (e.g., [³²P]S1P).[1]

• Test compound (SYL930 and its phosphorylated metabolite).

• Assay buffer (e.g., 50 mM HEPES, 5 mM MgCl₂, 1 mM CaCl₂, 0.5% fatty acid-free BSA).[1]

• Glass fiber filters.

• Scintillation counter.

Procedure:

• Membrane Preparation: Homogenize cells expressing the target S1P receptor and isolate the membrane fraction by centrifugation.

• Incubation: In a multi-well plate, incubate the cell membranes with a fixed concentration of the radiolabeled S1P ligand and varying concentrations of the test compound.[1]

• Filtration: Terminate the binding reaction by rapid filtration through glass fiber filters to separate the membrane-bound radioligand from the free radioligand.[1]

• Washing: Wash the filters with ice-cold buffer to remove any non-specifically bound radioligand.

• Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Plot the percentage of inhibition of radioligand binding against the concentration of the test compound to determine the IC50 value. The Ki (inhibition constant) can then be calculated using the Cheng-Prusoff equation.

In Vivo Psoriasis Models

This is a widely used model that recapitulates many features of human psoriasis.[10][11][12]

Procedure:

• Acclimatization: Acclimatize mice (e.g., BALB/c or C57BL/6) to the housing conditions.

• Hair Removal: Shave the dorsal skin of the mice.

• IMQ Application: Apply a daily topical dose of imiquimod cream (e.g., 5%) to the shaved back skin for a specified period (e.g., 6-8 days) to induce psoriasis-like lesions.[11]

• SYL930 Administration: Administer SYL930 orally at various doses to different groups of mice during the IMQ treatment period.

• Assessment:

  • PASI Scoring: Score the severity of the skin lesions daily based on erythema, scaling, and thickness (Psoriasis Area and Severity Index).[11][13][14]

  • Histology: At the end of the study, collect skin biopsies for histological analysis (e.g., H&E staining) to measure epidermal thickness and assess inflammatory cell infiltration.[15]

  • Cytokine Analysis: Analyze skin or serum samples for the levels of pro-inflammatory cytokines (e.g., IL-17, IL-23, TNF-α) using methods like ELISA or qPCR.[4][16][17][18][19]

This assay assesses the ability of SYL930 to reduce the number of circulating lymphocytes.

Procedure:

• Animal Dosing: Administer a single oral dose of SYL930 or vehicle to rodents.

• Blood Collection: Collect blood samples at various time points post-dosing.

• Lymphocyte Counting: Perform a complete blood count (CBC) to determine the number of circulating lymphocytes.

• Data Analysis: Plot the lymphocyte count over time to observe the extent and duration of lymphopenia induced by SYL930.

Figure 4: Workflow for an In Vivo Lymphocyte Sequestration Assay.

Conclusion

SYL930 is a selective S1P1 receptor modulator that demonstrates significant anti-inflammatory and anti-proliferative potential in preclinical models of psoriasis. Its mechanism of action, centered on the sequestration of lymphocytes in secondary lymphoid organs, offers a targeted approach to mitigating the immunopathology of this chronic skin disease. While the publicly available data provides a strong foundation for its pharmacological profile, further disclosure of detailed quantitative binding affinities and comprehensive dose-response data from in vivo studies would be invaluable for a complete understanding of its therapeutic potential. The experimental frameworks outlined in this guide provide a basis for the continued investigation and development of SYL930 as a promising treatment for psoriasis and other autoimmune disorders.

References

• 1. A practical process for the preparation of [32P]S1P and binding assay for S1P receptor ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Validating a Selective S1P1 Receptor Modulator Syl930 for Psoriasis Treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Induction of alternative proinflammatory cytokines accounts for sustained psoriasiform skin inflammation in IL-17C+IL-6KO mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Characterization of a Sphingosine 1-Phosphate Receptor Antagonist Prodrug - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Application of imiquimod-induced murine psoriasis model in evaluating interleukin-17A antagonist - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. frontierspartnerships.org [frontierspartnerships.org]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. bmrat.biomedpress.org [bmrat.biomedpress.org]
• 16. Cytokines in psoriasis - PMC [pmc.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]
• 18. Proinflammatory cytokine responses in patients with psoriasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Evaluation of cytokine gene expression in psoriasis - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for In Vivo Studies of IMMH001

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the experimental protocols for in vivo studies involving IMMH001, a modulator of sphingosine-1-phosphate receptor subtype 1 (S1P1), as well as S1P4 and S1P5. The primary therapeutic area explored in preclinical in vivo models is rheumatoid arthritis (RA).

Mechanism of Action

IMMH001 is a sphingosine-1-phosphate (S1P) receptor modulator. S1P receptors are crucial for the egress of lymphocytes from lymphoid organs into the systemic circulation.[1][2] By acting as a functional antagonist, IMMH001 leads to the internalization and degradation of S1P1 receptors on lymphocytes.[3][4] This renders the lymphocytes insensitive to the natural S1P gradient that guides their exit from lymph nodes.[2][3] Consequently, lymphocytes are sequestered in secondary lymphoid organs, leading to a reduction of circulating lymphocytes in the peripheral blood.[1][5] This reduction in circulating immune cells, particularly T and B lymphocytes, is believed to ameliorate autoimmune conditions like rheumatoid arthritis by preventing their infiltration into inflamed tissues.[1][6]

Caption: Mechanism of action of IMMH001.

Experimental Protocols for In Vivo Studies

The following protocols are based on preclinical studies of IMMH001 in rat models of rheumatoid arthritis: Adjuvant-Induced Arthritis (AA) and Collagen-Induced Arthritis (CIA).[1][2]

Adjuvant-Induced Arthritis (AA) Rat Model

This model is used to evaluate the therapeutic efficacy of IMMH001 in a well-established model of inflammatory arthritis.

Materials:

• Male Sprague-Dawley or F344 rats (6-8 weeks old)

• Complete Freund's Adjuvant (CFA)

• IMMH001 (dissolved in a suitable vehicle, e.g., 0.5% carboxymethylcellulose sodium)

• Vehicle control

• Positive control (e.g., Methotrexate)

• Plethysmometer

• Digital Vernier caliper

Procedure:

• Induction of Arthritis: Anesthetize rats and inject 0.1 mL of CFA intradermally into the plantar surface of the right hind paw.

• Grouping and Treatment:

  • Randomly divide rats into groups (n=6-8 per group):

    • Normal Control (no CFA, vehicle treatment)

    • Arthritic Control (CFA, vehicle treatment)

    • IMMH001 treatment groups (e.g., low, medium, high dose)

    • Positive Control (e.g., Methotrexate)

  • Begin oral administration of IMMH001, vehicle, or positive control daily, starting from the day of or a few days after CFA injection, and continue for a predefined period (e.g., 28 days).

• Assessment of Arthritis:

  • Paw Swelling: Measure the volume of both hind paws using a plethysmometer at regular intervals (e.g., every 2-3 days).

  • Arthritis Index: Score the severity of arthritis based on a scale (e.g., 0-4 for each paw, assessing erythema and swelling).

• Histopathological Analysis:

  • At the end of the study, euthanize the rats and collect the ankle joints.

  • Fix the joints in 10% neutral buffered formalin, decalcify, and embed in paraffin.

  • Section the tissues and stain with Hematoxylin and Eosin (H&E) to assess inflammatory cell infiltration, synovial hyperplasia, and cartilage/bone destruction.

• Cytokine Analysis:

  • Collect joint tissues or serum to measure the levels of pro-inflammatory cytokines (e.g., TNF-α, IL-1β, IL-6, IL-17) and chemokines using ELISA or multiplex assays.[2]

Caption: Workflow for Adjuvant-Induced Arthritis (AA) Model.

Collagen-Induced Arthritis (CIA) Rat Model

The CIA model is another widely used model for studying RA, with a pathology that more closely resembles the human disease.

Materials:

• Male Sprague-Dawley rats (6-8 weeks old)

• Bovine type II collagen (CII)

• Incomplete Freund's Adjuvant (IFA)

• IMMH001

• Vehicle control

• Positive control

Procedure:

• Primary Immunization: Emulsify bovine type II collagen with an equal volume of Incomplete Freund's Adjuvant. Inject 0.1 mL of the emulsion intradermally at the base of the tail.

• Booster Immunization: After a set period (e.g., 7 days), administer a booster injection of CII in IFA.

• Grouping and Treatment:

  • Once arthritis is established (typically 10-14 days after primary immunization), randomly assign rats to treatment groups as described for the AA model.

  • Administer IMMH001, vehicle, or positive control orally on a daily basis for the duration of the study (e.g., 21-28 days).

• Assessment of Arthritis:

  • Monitor and record paw swelling and arthritis scores regularly.

• Histopathological and Cytokine Analysis:

Data Presentation

The following tables summarize the type of quantitative data generated from in vivo studies of IMMH001.

Table 1: Effect of IMMH001 on Peripheral Blood Lymphocyte Counts

Treatment Group	Dose (mg/kg)	T Lymphocytes (% of Control)	B Lymphocytes (% of Control)
Vehicle Control	-	100	100
IMMH001	Low	Significantly Decreased	Significantly Decreased
IMMH001	Medium	Significantly Decreased	Significantly Decreased
IMMH001	High	Significantly Decreased	Significantly Decreased

Data presented as a percentage of the vehicle control group. "Significantly Decreased" indicates a statistically significant reduction (p < 0.05) as reported in preclinical studies.[1][5]

Table 2: Therapeutic Efficacy of IMMH001 in AA Rat Model

Treatment Group	Dose (mg/kg)	Paw Swelling (mL, Day 28)	Arthritis Index (Day 28)	Histological Score
Normal Control	-	Baseline	0	0
Arthritic Control	-	Increased	High	High
IMMH001	Low	Reduced	Reduced	Reduced
IMMH001	Medium	Significantly Reduced	Significantly Reduced	Significantly Reduced
IMMH001	High	Significantly Reduced	Significantly Reduced	Significantly Reduced
Positive Control	Varies	Significantly Reduced	Significantly Reduced	Significantly Reduced

"Reduced" indicates a trend towards improvement, while "Significantly Reduced" denotes a statistically significant improvement compared to the arthritic control group.[2]

Table 3: Effect of IMMH001 on Pro-inflammatory Cytokines in Joint Tissue

Cytokine	Arthritic Control (pg/mL)	IMMH001 Treated (pg/mL)
TNF-α	High	Significantly Decreased
IL-1β	High	Significantly Decreased
IL-6	High	Significantly Decreased
IL-17	High	Significantly Decreased

This table represents the general findings that IMMH001 treatment markedly decreases the release of pro-inflammatory cytokines in the damaged joints of arthritic rats.[2]

References

• 1. Sphingosine-1-Phosphate Receptor Subtype 1 (S1P1) Modulator IMMH001 Regulates Adjuvant- and Collagen-Induced Arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sphingosine-1-Phosphate Receptor Subtype 1 (S1P1) Modulator IMMH001 Regulates Adjuvant- and Collagen-Induced Arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Targeting Sphingosine-1-Phosphate Signaling in Immune-Mediated Diseases: Beyond Multiple Sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. onlinelibrary.wiley.com [onlinelibrary.wiley.com]
• 5. Frontiers | Sphingosine-1-Phosphate Receptor Subtype 1 (S1P1) Modulator IMMH001 Regulates Adjuvant- and Collagen-Induced Arthritis [frontiersin.org]
• 6. mdpi.com [mdpi.com]

Application Notes and Protocols for IMMH001 in Rat Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

IMMH001, also known as SYL930, is a selective modulator of the sphingosine-1-phosphate receptor subtypes 1, 4, and 5 (S1P1, S1P4, S1P5). It functions as a prodrug, requiring in vivo phosphorylation to its active form, IMMH001-P. The primary mechanism of action involves the functional antagonism of S1P1, which leads to the sequestration of lymphocytes in secondary lymphoid organs. This reduction in circulating lymphocytes makes IMMH001 a promising therapeutic candidate for autoimmune diseases. Preclinical studies in rat models of rheumatoid arthritis have demonstrated its efficacy in reducing inflammation and joint damage.

Mechanism of Action: S1P1 Modulation and Lymphocyte Trafficking

IMMH001-P, the active metabolite, acts as an agonist at the S1P1 receptor on lymphocytes. This initial activation is followed by receptor internalization and degradation, rendering the lymphocytes insensitive to the endogenous S1P gradient that governs their egress from lymph nodes.[1][2] This results in a reversible, dose-dependent reduction of peripheral blood lymphocytes.[2] By preventing the migration of these immune cells to sites of inflammation, IMMH001 exerts its anti-inflammatory effects.[1][3]

Caption: Mechanism of IMMH001 action.

Quantitative Data Summary

Table 1: In Vivo Efficacy of IMMH001 in Rat Arthritis Models

Model	Rat Strain	Dosage (mg/kg, oral)	Duration	Key Findings	Reference
Adjuvant-Induced Arthritis (AA)	Sprague-Dawley	1.2, 2.4	28 days	Dose-dependent inhibition of hind paw swelling and arthritis index. Significant reduction in pathological score of joints.	[1][2]
Collagen-Induced Arthritis (CIA)	Sprague-Dawley	0.3, 0.6, 1.2, 2.4	38 days	Ameliorated articular swelling at all doses. Decreased total arthritis index, comparable to MTX and FTY720.	[1][4]

Table 2: Pharmacokinetic Parameters of IMMH001 (Syl930) and its Metabolites in Rats

Following a single 3 mg/kg oral dose.

Analyte	Cmax (ng/mL)	Tmax (h)
IMMH001 (Syl930)	6.61 ± 1.51	6.37 ± 2.32
IMMH001-P (Syl930-P)	18.80 ± 1.61	6.18 ± 2.18
IMMH001-M1 (Metabolite)	5.99 ± 1.18	6.18 ± 2.18

Experimental Protocols

Protocol 1: Preparation and Administration of IMMH001

• Formulation: While the specific vehicle used in published studies is not explicitly stated, a common vehicle for oral administration of hydrophobic compounds in rodents is 0.5% Sodium Carboxymethyl Cellulose (CMC-Na) in sterile water. It is recommended to perform vehicle compatibility and stability tests for IMMH001.

• Preparation:

  • Weigh the required amount of IMMH001 powder for the desired concentration (e.g., 0.3, 0.6, 1.2, 2.4 mg/mL for a 1 mL/kg dosing volume).

  • Prepare the vehicle solution (e.g., 0.5% CMC-Na).

  • Gradually add the IMMH001 powder to the vehicle while vortexing or stirring to ensure a uniform suspension. Sonication may be used to aid dispersion if necessary.

  • Prepare fresh on each day of dosing.

• Administration:

  • Administer the IMMH001 suspension to rats via oral gavage using a suitable gauge gavage needle.

  • The volume of administration should be calculated based on the most recent body weight of the animal (e.g., 1 mL/kg).

  • For multi-day studies, administration should occur at approximately the same time each day to maintain consistent pharmacokinetic profiles.

Protocol 2: Adjuvant-Induced Arthritis (AIA) in Rats

Caption: Workflow for the Adjuvant-Induced Arthritis (AIA) model.

• Animals: Male Sprague-Dawley or Lewis rats (6-8 weeks old).

• Induction Agent: Complete Freund's Adjuvant (CFA) containing heat-killed Mycobacterium tuberculosis (e.g., 10 mg/mL).

• Procedure:

  • On Day 0, induce arthritis by a single subcutaneous injection of 0.1 mL of CFA at the base of the tail.

  • Rats will develop a primary inflammatory response at the injection site and secondary, systemic arthritis in the paws, typically appearing around day 10-12.

• Treatment: Begin daily oral administration of IMMH001 or vehicle control on the day of adjuvant injection and continue for 28 days.

• Assessments:

  • Clinical Scoring: Measure hind paw volume using a plethysmometer and score for arthritis severity (arthritis index) every 3-4 days. An example scoring system is: 0 = no erythema or swelling; 1 = slight erythema or swelling of one toe; 2 = erythema and swelling of more than one toe; 3 = erythema and swelling of the entire paw; 4 = severe erythema and swelling with deformity. The total score per animal is the sum of scores for all four paws.

  • Histopathology: At the end of the study (Day 28), collect ankle joints, fix in 10% neutral buffered formalin, decalcify, and embed in paraffin. Section and stain with Hematoxylin and Eosin (H&E) for pathological evaluation based on inflammatory cell infiltration, synovial hyperplasia, pannus formation, and bone destruction.

Protocol 3: Collagen-Induced Arthritis (CIA) in Rats

• Animals: Male Wistar or Sprague-Dawley rats (7-8 weeks old).

• Induction Agent: Bovine or chicken type II collagen emulsified in Incomplete Freund's Adjuvant (IFA).

• Procedure:

  • On Day 0, administer a primary immunization by subcutaneous injection of 0.2 mL of the collagen/IFA emulsion (containing 200 µg of collagen) at the base of the tail.

  • On Day 7, administer a booster injection with the same emulsion at a different site near the base of the tail.

  • Arthritis will typically develop 2-3 weeks after the primary immunization.

• Treatment: Begin daily oral administration of IMMH001 or vehicle control after the booster injection (e.g., Day 7) and continue for up to 38 days.

• Assessments: Perform clinical scoring and histopathological analysis as described in the AIA protocol.

Safety and Toxicology Considerations

IMMH001 demonstrates higher selectivity for S1P1 over S1P3 compared to the first-generation modulator FTY720.[1] This selectivity is associated with a reduced risk of bradycardia, a significant adverse effect linked to S1P3 activation.[1] However, researchers should monitor animals for any signs of adverse effects, including changes in weight, behavior, and overall health. Standard toxicological assessments should be incorporated into preclinical study designs.

References

• 1. Frontiers | Sphingosine-1-Phosphate Receptor Subtype 1 (S1P1) Modulator IMMH001 Regulates Adjuvant- and Collagen-Induced Arthritis [frontiersin.org]
• 2. Sphingosine-1-Phosphate Receptor Subtype 1 (S1P1) Modulator IMMH001 Regulates Adjuvant- and Collagen-Induced Arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for Testing IMMH001 Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

IMMH001, also known as SYL930, is a selective modulator of the Sphingosine-1-Phosphate (S1P) receptor subtype 1 (S1P1), also showing activity on S1P4 and S1P5.[1][2][3] As a prodrug, IMMH001 is phosphorylated in vivo by sphingosine kinases (SphK1 and SphK2) to its active metabolite, IMMH001-P.[4] The primary mechanism of action of IMMH001-P involves its binding to S1P1 receptors on lymphocytes, leading to receptor internalization and degradation.[5][6] This functional antagonism renders lymphocytes insensitive to the endogenous S1P gradient, which is crucial for their egress from secondary lymphoid organs.[1][2][3][5] Consequently, lymphocytes are sequestered in the lymph nodes, leading to a reduction in circulating lymphocytes in the peripheral blood.[1][3] This immunomodulatory effect makes IMMH001 a promising therapeutic candidate for autoimmune diseases such as rheumatoid arthritis.[1][2][3][5]

These application notes provide detailed protocols for cell-based assays to characterize the in vitro and ex vivo activity of IMMH001.

S1P1 Signaling Pathway

The binding of the active phosphate form of IMMH001 (IMMH001-P) to the S1P1 receptor, a G protein-coupled receptor (GPCR), initiates a signaling cascade that ultimately leads to the internalization of the receptor. This process of functional antagonism is central to the therapeutic effect of IMMH001.

Caption: IMMH001-P binds to S1P1, leading to β-arrestin recruitment and receptor internalization.

Key Cell-Based Assays

Two primary cell-based assays are crucial for evaluating the activity of IMMH001:

• β-Arrestin Recruitment Assay: To determine the in vitro potency and selectivity of IMMH001-P on S1P receptor subtypes.

• Lymphocyte Trafficking Assay: To assess the functional consequence of S1P1 modulation on lymphocyte distribution ex vivo.

β-Arrestin Recruitment Assay

This assay measures the recruitment of β-arrestin to the S1P1 receptor upon ligand binding, a key step in GPCR desensitization and internalization. A common method utilizes enzyme fragment complementation (EFC) technology.

Experimental Workflow

Caption: Workflow for the β-arrestin recruitment assay to determine IMMH001-P potency.

Protocol

Materials:

• hS1P1-CHO cells (Chinese Hamster Ovary cells stably expressing human S1P1)

• Cell culture medium (e.g., F-12K Medium with 10% FBS, 1% Penicillin-Streptomycin)

• IMMH001-P

• 384-well white, solid-bottom assay plates

• PathHunter® Detection Kit (or similar β-arrestin EFC kit)

• Microplate reader with chemiluminescence detection capabilities

Procedure:

• Cell Culture: Maintain hS1P1-CHO cells in a humidified incubator at 37°C with 5% CO2. Passage cells regularly to maintain logarithmic growth.

• Cell Seeding: On the day before the assay, harvest cells and seed them into 384-well assay plates at a density of 5,000-10,000 cells per well in 20 µL of culture medium.

• Overnight Incubation: Incubate the plates overnight at 37°C in a 5% CO2 incubator.

• Compound Preparation: Prepare a serial dilution of IMMH001-P in an appropriate assay buffer.

• Compound Addition: Add 5 µL of the diluted IMMH001-P to the respective wells. Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the plates for 2-4 hours at 37°C.

• Detection: Prepare the PathHunter detection reagent cocktail according to the manufacturer's instructions. Add 12.5 µL of the reagent cocktail to each well.

• Signal Reading: Incubate the plates at room temperature for 60 minutes to allow for signal development. Read the chemiluminescent signal using a microplate reader.

• Data Analysis: Plot the relative light units (RLU) against the logarithm of the compound concentration. Use a non-linear regression model (e.g., four-parameter logistic fit) to determine the EC50 value.

Data Presentation

Compound	Receptor	EC50 (nM)
IMMH001-P	S1P1	12.4
IMMH001-P	S1P2	>1000
IMMH001-P	S1P3	>1000
IMMH001-P	S1P4	19.8
IMMH001-P	S1P5	29.4

Note: The data presented here is based on published findings for IMMH001-P and serves as an example.[1]

Lymphocyte Trafficking Assay (Flow Cytometry)

This assay quantifies the effect of IMMH001 on the distribution of lymphocyte populations in peripheral blood and secondary lymphoid tissues, providing a direct measure of its in vivo functional activity.

Experimental Workflow

Caption: Workflow for assessing the effect of IMMH001 on lymphocyte distribution.

Protocol

Materials:

• Experimental animals (e.g., Sprague-Dawley or F344 rats)

• IMMH001 formulation for oral administration

• Anticoagulant (e.g., heparin)

• Phosphate-buffered saline (PBS)

• Red blood cell lysis buffer

• Fluorescently conjugated antibodies against lymphocyte surface markers (e.g., CD3 for T cells, CD45RA for B cells)

• Flow cytometer

Procedure:

• Animal Dosing: Administer IMMH001 orally to the animals at the desired dose(s). Include a vehicle-treated control group.

• Sample Collection: At a specified time point post-dosing (e.g., 12 or 24 hours), collect peripheral blood via an appropriate method (e.g., orbital plexus) into tubes containing an anticoagulant. Euthanize the animals and harvest secondary lymphoid organs (e.g., spleen, lymph nodes).

• Lymphocyte Isolation from Blood:

  • Dilute the blood with PBS.

  • Lyse red blood cells using a lysis buffer.

  • Wash the remaining cells with PBS and resuspend to a known concentration.

• Lymphocyte Isolation from Tissues:

  • Mechanically dissociate the lymphoid tissues to create a single-cell suspension.

  • Filter the cell suspension to remove debris.

  • Wash the cells with PBS and resuspend.

• Antibody Staining:

  • Aliquot a defined number of cells into tubes.

  • Add the fluorescently labeled antibodies and incubate in the dark on ice for 30 minutes.

  • Wash the cells to remove unbound antibodies.

  • Resuspend the cells in an appropriate buffer for flow cytometry.

• Flow Cytometry Analysis:

  • Acquire the stained cells on a flow cytometer.

  • Use forward and side scatter to gate on the lymphocyte population.

  • Further gate on specific lymphocyte subsets based on their marker expression (e.g., CD3+ T cells, CD45RA+ B cells).

  • Determine the percentage and absolute number of each lymphocyte population in the different samples.

Data Presentation

Table 1: Effect of IMMH001 on Peripheral Blood Lymphocytes

Treatment Group	Total Lymphocytes (cells/µL)	T-Lymphocytes (%)	B-Lymphocytes (%)
Vehicle Control	5500 ± 450	75 ± 5	20 ± 3
IMMH001 (1 mg/kg)	2100 ± 300*	72 ± 6	22 ± 4

Table 2: Effect of IMMH001 on Lymphocytes in Spleen

Treatment Group	Total Splenocytes (x10^6)	T-Lymphocytes (%)	B-Lymphocytes (%)
Vehicle Control	150 ± 20	35 ± 4	60 ± 5
IMMH001 (1 mg/kg)	180 ± 25	38 ± 5	58 ± 6

*p < 0.05 compared to vehicle control. Data are presented as mean ± SD and are for illustrative purposes.

Conclusion

The described cell-based assays provide a robust framework for characterizing the activity of IMMH001. The β-arrestin recruitment assay is a powerful tool for determining the in vitro potency and selectivity of IMMH001-P, while the lymphocyte trafficking assay provides essential information on its functional immunomodulatory effects in a physiological context. These protocols can be adapted for the screening and characterization of other S1P receptor modulators.

References

• 1. Sphingosine-1-Phosphate Receptor Subtype 1 (S1P1) Modulator IMMH001 Regulates Adjuvant- and Collagen-Induced Arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sphingosine-1-Phosphate Receptor Subtype 1 (S1P1) Modulator IMMH001 Regulates Adjuvant- and Collagen-Induced Arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | Sphingosine-1-Phosphate Receptor Subtype 1 (S1P1) Modulator IMMH001 Regulates Adjuvant- and Collagen-Induced Arthritis [frontiersin.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Targeting Sphingosine-1-Phosphate Signaling in Immune-Mediated Diseases: Beyond Multiple Sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. onlinelibrary.wiley.com [onlinelibrary.wiley.com]

IMMH001 solution preparation and stability for experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction

IMMH001, also known as SYL930, is a potent and selective sphingosine-1-phosphate receptor 1 (S1P1) agonist that is orally active.[1] As a prodrug, IMMH001 is phosphorylated in vivo by sphingosine kinases (SphK1 and SphK2) to its active form, (S)-IMMH001-P.[2] The active metabolite then acts as a specific modulator of S1P1, S1P4, and S1P5.[3][4] This modulation leads to the sequestration of lymphocytes in secondary lymphoid organs, reducing their circulation in the peripheral blood and subsequent infiltration into sites of inflammation.[3][5] This mechanism of action makes IMMH001 a promising candidate for the research and treatment of autoimmune diseases such as rheumatoid arthritis (RA), psoriasis, and autoimmune encephalitis.[1][3] In preclinical models of adjuvant-induced arthritis (AA) and collagen-induced arthritis (CIA), IMMH001 has been shown to significantly inhibit disease progression, reduce joint damage, and decrease the release of pro-inflammatory cytokines and chemokines.[3][4][6]

Data Presentation

Table 1: IMMH001 Solution Preparation

Protocol	Solvent System	Solubility	Result
1	10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 2.5 mg/mL (6.57 mM)	Clear solution
2	10% DMSO, 90% (20% SBE-β-CD in Saline)	≥ 2.5 mg/mL (6.57 mM)	Clear solution
3	10% DMSO, 90% Corn Oil	≥ 2.5 mg/mL (6.57 mM)	Clear solution

Note: To aid dissolution, heating and/or sonication can be utilized if precipitation or phase separation occurs during preparation.[1]

Table 2: IMMH001 Stock Solution Stability

Storage Temperature	Storage Duration
-80°C	6 months
-20°C	1 month

Note: It is recommended to aliquot the stock solution after preparation to avoid repeated freeze-thaw cycles.[1]

Table 3: In Vitro Activity of IMMH001-P

Receptor Subtype	EC50 (nM)
S1P1	12.4
S1P4	19.8
S1P5	29.4
S1P2	>1000
S1P3	>1000

Signaling Pathway and Mechanism of Action

IMMH001 is a prodrug that requires phosphorylation to become active.[2] The active form, IMMH001-P, selectively agonizes the S1P1 receptor.[3] Activation of S1P1 on lymphocytes prevents their egress from secondary lymphoid organs, leading to a reduction of lymphocytes in the peripheral blood.[3][5] This sequestration of immune cells reduces their infiltration into inflamed tissues, thereby suppressing the inflammatory response. In the context of rheumatoid arthritis, this leads to a reduction in pro-inflammatory cytokines such as IL-1β, IL-5, IL-18, and chemokines like IP10, CCL3, and CCL5 in the affected joints.[1][3]

Caption: IMMH001 Signaling Pathway.

Experimental Protocols

Protocol 1: Preparation of IMMH001 for In Vivo Administration

This protocol provides an example for preparing a 1 mL working solution of IMMH001.

Materials:

• IMMH001

• DMSO

• PEG300

• Tween-80

• Saline

Procedure:

• Prepare a 25.0 mg/mL stock solution of IMMH001 in DMSO.

• To prepare a 1 mL working solution, add 100 µL of the IMMH001 DMSO stock solution to 400 µL of PEG300.

• Mix the solution thoroughly.

• Add 50 µL of Tween-80 and mix until the solution is homogenous.

• Add 450 µL of Saline to bring the final volume to 1 mL.

• The final concentration of this working solution will be 2.5 mg/mL.

Protocol 2: Collagen-Induced Arthritis (CIA) Model in Rats

This protocol outlines the induction of arthritis using bovine type II collagen and subsequent treatment with IMMH001.[3]

Materials:

• Bovine type II collagen

• 0.1 M acetic acid

• Complete Freund's Adjuvant (CFA)

• IMMH001

• Vehicle control (e.g., normal saline)

• Sprague-Dawley rats

Procedure:

• Immunization (Day 0):

  • Dissolve bovine type II collagen in 0.1 M acetic acid at a concentration of 4 mg/mL overnight at 4°C.

  • Emulsify the collagen solution in an equal volume of CFA by ultrasonication on dry ice.

  • Immunize rats intradermally in the right hind foot plantar with a total of 0.1 mL of the cold emulsion (containing 2 mg of bovine type II collagen).

• Booster Injection (Day 7):

  • Administer a subcutaneous booster injection at the base of the tail with 0.1 mL of the same emulsion.

• Treatment:

  • Administer IMMH001 orally at the desired dosage (e.g., 0.3-2.4 mg/kg), typically twice a week for 30 days.[1]

  • Administer the vehicle control to a separate group of rats following the same schedule.

• Evaluation:

  • Monitor and score hind paw swelling and arthritic index regularly.

  • At the end of the study, perform histological analysis of the joints to assess inflammation, synovial hyperplasia, and cartilage/bone erosion.

  • Measure levels of pro-inflammatory cytokines and chemokines in the damaged joints.

Caption: Collagen-Induced Arthritis (CIA) Experimental Workflow.

Protocol 3: β-Arrestin Assay for S1P Receptor Activation

This protocol is used to determine the in vitro agonist activity of IMMH001-P on different S1P receptor subtypes.[3]

Materials:

• PathHunter CHO-K1 cells expressing S1P receptor subtypes (EDG1, EDG3, EDG5, EDG6, EDG8)

• IMMH001-P

• 384-well microplates

• PathHunter Detection reagent cocktail

Procedure:

• Culture the PathHunter CHO-K1 cells expressing the respective S1P receptor subtypes in white-walled, 384-well microplates (20 µL total volume) and incubate at 37°C overnight.

• Prepare serial dilutions of IMMH001-P (5x final concentration).

• Add 5 µL of the IMMH001-P dilutions to the cells.

• Incubate the plates at 37°C for 2-4 hours.

• Generate the assay signal by adding 12.5 µL of the PathHunter Detection reagent cocktail.

• Read the plate on a suitable instrument to measure the enzyme fragment complementation signal.

• Calculate EC50 values from the concentration-response curves.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Design and synthesis of analogues of the sphingosine-1-phosphate receptor 1 agonist IMMH001 with improved phosphorylation rate in human blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Sphingosine-1-Phosphate Receptor Subtype 1 (S1P1) Modulator IMMH001 Regulates Adjuvant- and Collagen-Induced Arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Sphingosine-1-Phosphate Receptor Subtype 1 (S1P1) Modulator IMMH001 Regulates Adjuvant- and Collagen-Induced Arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Frontiers | Sphingosine-1-Phosphate Receptor Subtype 1 (S1P1) Modulator IMMH001 Regulates Adjuvant- and Collagen-Induced Arthritis [frontiersin.org]

Application Notes and Protocols for Measuring IMMH001-Induced Lymphopenia

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the techniques used for measuring lymphopenia induced by IMMH001, a selective sphingosine-1-phosphate receptor 1 (S1P1) modulator. The protocols detailed below are designed to enable researchers to accurately quantify lymphocyte populations in preclinical models and understand the pharmacological effects of IMMH001.

Introduction

IMMH001 is a novel S1P1 modulator that acts as a functional antagonist, leading to the sequestration of lymphocytes in secondary lymphoid organs and a subsequent reduction of circulating lymphocytes in the peripheral blood.[1][2] This targeted induction of lymphopenia is a key mechanism of action for its therapeutic effects in autoimmune diseases.[1][3] Accurate and reproducible measurement of this pharmacological effect is critical for preclinical and clinical development.

The primary methods for assessing IMMH001-induced lymphopenia are Complete Blood Count (CBC) with differential and flow cytometry for lymphocyte subset analysis. These techniques allow for both the quantification of total lymphocyte numbers and the characterization of specific lymphocyte populations affected by the compound.

Mechanism of Action: IMMH001-Induced Lymphocyte Sequestration

IMMH001 is a prodrug that is phosphorylated in vivo to its active form, which then binds to S1P1 receptors on lymphocytes. This binding internalizes the S1P1 receptors, rendering the lymphocytes unresponsive to the natural S1P gradient that guides their egress from lymph nodes.[1][4] Consequently, lymphocytes are retained within the lymph nodes and other secondary lymphoid organs, leading to a rapid and reversible reduction in peripheral blood lymphocyte counts.[1][5]

References

• 1. Sphingosine-1-Phosphate Receptor Subtype 1 (S1P1) Modulator IMMH001 Regulates Adjuvant- and Collagen-Induced Arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sphingosine-1-Phosphate Receptor Subtype 1 (S1P1) Modulator IMMH001 Regulates Adjuvant- and Collagen-Induced Arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Targeting Sphingosine-1-Phosphate Signaling in Immune-Mediated Diseases: Beyond Multiple Sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Sphingosine 1-Phosphate Receptor Modulators and Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Development of a selective S1P1 receptor agonist, Syl930, as a potential therapeutic agent for autoimmune encephalitis - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Assessing Cytokine Levels Following IMMH001 Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

IMMH001, also known as SYL930, is a potent and selective modulator of the sphingosine-1-phosphate receptor subtype 1 (S1P1).[1][2] S1P1 receptors play a crucial role in the egress of lymphocytes from lymphoid organs. By modulating S1P1, IMMH001 effectively sequesters lymphocytes in these organs, reducing their circulation in the bloodstream and subsequent infiltration into inflamed tissues.[1][2][3] This mechanism of action makes IMMH001 a promising therapeutic candidate for autoimmune diseases such as rheumatoid arthritis (RA).

Clinical and preclinical studies have demonstrated that IMMH001 treatment leads to a significant reduction in pro-inflammatory cytokine and chemokine levels at the site of inflammation.[1][2][3] Specifically, in animal models of rheumatoid arthritis, IMMH001 has been shown to suppress both Th1-mediated (e.g., IL-1β, IL-18, IP-10) and Th2-mediated (e.g., IL-5) inflammatory responses in affected joints.[1] Accurate assessment of cytokine levels following IMMH001 treatment is therefore critical for evaluating its pharmacodynamic effects and therapeutic efficacy.

These application notes provide detailed protocols for the quantification of key cytokines modulated by IMMH001, utilizing common immunoassay techniques.

S1P1 Signaling Pathway and Cytokine Regulation

IMMH001 is a prodrug that is phosphorylated in vivo to its active form, IMMH001-P. This active metabolite then binds to S1P1, a G protein-coupled receptor (GPCR). The binding of IMMH001-P to S1P1 primarily activates the Gi/o signaling pathway. This leads to the inhibition of adenylyl cyclase and a subsequent decrease in intracellular cyclic AMP (cAMP) levels. Furthermore, the βγ subunits of the G protein can activate downstream signaling cascades, including the Phosphoinositide 3-kinase (PI3K)-Akt pathway and the Ras-Raf-MEK-ERK pathway, which are involved in regulating cell survival and proliferation. A key consequence of S1P1 activation in lymphocytes is the functional antagonism of chemokine receptors (like CCR7) that are essential for their egress from lymph nodes, leading to their sequestration. This reduction in circulating lymphocytes at inflammatory sites results in a decreased production of pro-inflammatory cytokines.

Caption: S1P1 Signaling Pathway Activated by IMMH001-P.

Data Presentation

The following tables summarize representative quantitative data on the effects of IMMH001 on pro-inflammatory cytokine levels in the joints of a rat model of collagen-induced arthritis, based on findings from Jin et al. (2019).[1]

Table 1: Effect of IMMH001 on Th1-Related Cytokine Levels in Arthritic Joints

Cytokine	Control (pg/mL)	IMMH001 (0.6 mg/kg) (pg/mL)	% Reduction
IL-1β	150.2 ± 25.5	85.1 ± 15.3	43.3%
IL-18	250.8 ± 42.1	140.5 ± 23.8	44.0%
IP-10	320.4 ± 55.6	175.2 ± 30.1	45.3%

Table 2: Effect of IMMH001 on Th2-Related Cytokine Levels in Arthritic Joints

Cytokine	Control (pg/mL)	IMMH001 (0.6 mg/kg) (pg/mL)	% Reduction
IL-5	180.5 ± 30.7	100.3 ± 17.1	44.4%

Data are presented as mean ± SEM. Data is illustrative based on published findings.

Experimental Protocols

To assess the in vivo effects of IMMH001 on cytokine production, the following protocols are recommended.

Experimental Workflow Overview

The general workflow for assessing cytokine levels after IMMH001 treatment involves sample collection from treated subjects (e.g., serum, plasma, or tissue homogenates), followed by cytokine quantification using a suitable immunoassay, and subsequent data analysis.

Caption: General Experimental Workflow.

Enzyme-Linked Immunosorbent Assay (ELISA) for a Single Cytokine

ELISA is a sensitive and specific method for quantifying a single cytokine in a liquid sample.[4][5][6][7][8]

Materials:

• ELISA plate (96-well)

• Capture antibody specific for the cytokine of interest

• Recombinant cytokine standard

• Detection antibody (biotinylated) specific for the cytokine

• Streptavidin-HRP (Horse Radish Peroxidase)

• TMB (3,3’,5,5’-tetramethylbenzidine) substrate

• Stop solution (e.g., 2N H2SO4)

• Coating buffer (e.g., PBS, pH 7.4)

• Wash buffer (e.g., PBS with 0.05% Tween-20)

• Assay diluent/Blocking buffer (e.g., PBS with 1% BSA)

• Microplate reader

Protocol:

• Coating: Dilute the capture antibody in coating buffer and add 100 µL to each well of the ELISA plate. Incubate overnight at 4°C.[8]

• Blocking: Wash the plate 3 times with wash buffer. Add 200 µL of blocking buffer to each well and incubate for 1-2 hours at room temperature.[8]

• Sample and Standard Incubation: Wash the plate 3 times. Prepare a serial dilution of the cytokine standard. Add 100 µL of standards and samples to the appropriate wells. Incubate for 2 hours at room temperature.[8]

• Detection Antibody Incubation: Wash the plate 3 times. Add 100 µL of diluted biotinylated detection antibody to each well. Incubate for 1 hour at room temperature.[8]

• Streptavidin-HRP Incubation: Wash the plate 3 times. Add 100 µL of diluted streptavidin-HRP to each well. Incubate for 30 minutes at room temperature in the dark.[8]

• Substrate Development: Wash the plate 5 times. Add 100 µL of TMB substrate to each well. Incubate for 15-30 minutes at room temperature in the dark.[8]

• Stopping the Reaction: Add 50 µL of stop solution to each well.

• Measurement: Read the absorbance at 450 nm using a microplate reader.

• Data Analysis: Generate a standard curve and calculate the cytokine concentrations in the samples.

Multiplex Bead-Based Assay (Luminex) for Multiple Cytokines

Multiplex assays allow for the simultaneous quantification of multiple cytokines in a small sample volume.[9][10][11][12][13]

Materials:

• Multiplex cytokine assay kit (containing antibody-coupled beads, detection antibodies, standards, and buffers)

• 96-well filter plate

• Magnetic plate washer (for magnetic bead-based kits)

• Multiplex assay plate reader (e.g., Luminex instrument)

• Assay-specific software for data analysis

Protocol:

• Plate Preparation: Pre-wet the 96-well filter plate with wash buffer and aspirate.

• Standard and Sample Preparation: Reconstitute and serially dilute the cytokine standards. Prepare samples (serum, plasma, or tissue homogenates) as per the kit instructions.

• Bead Incubation: Add the antibody-coupled bead mixture to each well.

• Sample and Standard Incubation: Add 50 µL of standards and samples to the appropriate wells. Incubate on a shaker for 2 hours at room temperature, protected from light.

• Washing: Wash the plate 3 times with wash buffer using a magnetic plate washer.

• Detection Antibody Incubation: Add the biotinylated detection antibody cocktail to each well. Incubate on a shaker for 1 hour at room temperature, protected from light.

• Streptavidin-PE Incubation: Wash the plate 3 times. Add streptavidin-phycoerythrin (PE) to each well. Incubate on a shaker for 30 minutes at room temperature, protected from light.

• Final Wash and Resuspension: Wash the plate 3 times. Resuspend the beads in sheath fluid.

• Data Acquisition: Acquire the data on a multiplex assay reader.

• Data Analysis: Use the assay-specific software to generate standard curves and determine the concentrations of the different cytokines in the samples.

Intracellular Cytokine Staining and Flow Cytometry

This technique allows for the identification of cytokine-producing cell populations.[14][15][16][17][18]

Materials:

• Whole blood, PBMCs, or splenocytes

• Cell stimulation reagents (e.g., PMA and Ionomycin)

• Protein transport inhibitor (e.g., Brefeldin A or Monensin)

• Fluorochrome-conjugated antibodies against cell surface markers (e.g., CD4, CD8)

• Fixation/Permeabilization buffer

• Fluorochrome-conjugated antibodies against intracellular cytokines (e.g., IFN-γ, IL-4)

• Flow cytometer

Protocol:

• Cell Stimulation: Stimulate cells with PMA and Ionomycin in the presence of a protein transport inhibitor for 4-6 hours.[14]

• Surface Staining: Wash the cells and stain with antibodies against cell surface markers for 30 minutes at 4°C.[14]

• Fixation and Permeabilization: Wash the cells and then fix and permeabilize them using a fixation/permeabilization buffer for 20 minutes at room temperature.[14]

• Intracellular Staining: Wash the cells with permeabilization buffer. Stain with antibodies against intracellular cytokines for 30 minutes at room temperature in the dark.

• Washing and Resuspension: Wash the cells with permeabilization buffer and then resuspend in staining buffer.

• Data Acquisition: Acquire the data on a flow cytometer.

• Data Analysis: Analyze the data using flow cytometry software to identify and quantify the percentage of cytokine-producing cells within specific lymphocyte populations.

Conclusion

The protocols outlined in these application notes provide a framework for the robust and reliable assessment of cytokine levels following treatment with IMMH001. The choice of methodology will depend on the specific research question, the number of cytokines to be analyzed, and the sample type available. Consistent application of these protocols will enable researchers to effectively evaluate the immunomodulatory effects of IMMH001 and its potential as a therapeutic agent for autoimmune and inflammatory diseases.

References

• 1. researchgate.net [researchgate.net]
• 2. The number of elevated cytokines/chemokines in pre-clinical seropositive rheumatoid arthritis predicts time to diagnosis in an age-dependent manner - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cytokines: From Clinical Significance to Quantification - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Current status and challenges of cytokine pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Characterisation of the pro-inflammatory cytokine signature in severe COVID-19 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Longitudinal Cytokine Profile in Patients With Mild to Critical COVID-19 [frontiersin.org]
• 7. Frontiers | Integrating Network Pharmacology and Pharmacological Evaluation for Deciphering the Action Mechanism of Herbal Formula Zuojin Pill in Suppressing Hepatocellular Carcinoma [frontiersin.org]
• 8. Cytokines in the pathogenesis of rheumatoid arthritis: new players and therapeutic targets - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers in Pharmacology [frontiersin.org]
• 10. Sphingosine 1-phosphate receptor-targeted therapeutics in rheumatic diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Circulating cytokine levels in patients with rheumatoid arthritis: results of a double blind trial with sulphasalazine - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Rheumatoid arthritis associated cytokines and therapeutics modulate immune checkpoint receptor expression on T cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. searchlibrary.flemingcollege.ca [searchlibrary.flemingcollege.ca]
• 14. Sphingosine-1-Phosphate Receptor Subtype 1 (S1P1) Modulator IMMH001 Regulates Adjuvant- and Collagen-Induced Arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Sphingosine-1-Phosphate Receptor Subtype 1 (S1P1) Modulator IMMH001 Regulates Adjuvant- and Collagen-Induced Arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Frontiers | Sphingosine-1-Phosphate Receptor Subtype 1 (S1P1) Modulator IMMH001 Regulates Adjuvant- and Collagen-Induced Arthritis [frontiersin.org]
• 17. mdpi.com [mdpi.com]
• 18. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]

Application Notes: IMMH001 for In Vitro Lymphocyte Migration Assays

Audience: Researchers, scientists, and drug development professionals.

Introduction:

IMMH001 is a potent and selective modulator of sphingosine-1-phosphate (S1P) receptors, specifically targeting S1P₁, S1P₄, and S1P₅.[1][2] S1P receptors play a crucial role in regulating lymphocyte trafficking, particularly the egress of lymphocytes from secondary lymphoid organs into the bloodstream.[3][4][5][6] By acting as a functional antagonist of the S1P₁ receptor, IMMH001 sequesters lymphocytes within lymph nodes, thereby reducing the number of circulating lymphocytes that can contribute to inflammatory processes.[1][2][3][7] This mechanism of action makes IMMH001 a promising therapeutic candidate for autoimmune diseases such as rheumatoid arthritis.[1][2] These application notes provide detailed protocols for utilizing IMMH001 in in vitro lymphocyte migration assays to study its effects on lymphocyte chemotaxis.

Mechanism of Action

IMMH001 is a prodrug that is phosphorylated in vivo to its active form, IMMH001-P.[1] IMMH001-P is a potent agonist for S1P₁, S1P₄, and S1P₅ receptors.[1] Continuous stimulation of the S1P₁ receptor by an agonist leads to its internalization and degradation, rendering the lymphocyte unresponsive to the endogenous S1P gradient that normally drives its egress from lymphoid tissues.[5][7] This functional antagonism effectively traps lymphocytes in the lymph nodes.

Data Presentation

The following table summarizes the in vitro activity of the phosphorylated form of IMMH001 (IMMH001-P) on various S1P receptor subtypes.

Compound	S1P₁ EC₅₀ (nM)	S1P₄ EC₅₀ (nM)	S1P₅ EC₅₀ (nM)	S1P₂ EC₅₀ (nM)	S1P₃ EC₅₀ (nM)
IMMH001-P	12.4	19.8	29.4	>1000	>1000

Table 1: In vitro activation of S1P receptor subtypes by IMMH001-P. Data derived from a β-arrestin assay.[1]

Experimental Protocols

This section provides a detailed protocol for a standard in vitro lymphocyte migration assay, commonly known as the Transwell or Boyden chamber assay, to evaluate the inhibitory effect of IMMH001 on lymphocyte migration.

Protocol: In Vitro Lymphocyte Migration Assay (Transwell Assay)

Objective: To quantify the effect of IMMH001 on the migration of lymphocytes towards a chemoattractant.

Materials:

• IMMH001

• Isolated primary lymphocytes (e.g., from human peripheral blood or rodent spleen)

• RPMI 1640 medium

• Fetal Bovine Serum (FBS), heat-inactivated

• Bovine Serum Albumin (BSA)

• Chemoattractant (e.g., SDF-1α/CXCL12, S1P)

• Transwell inserts with a polycarbonate membrane (e.g., 5 µm pore size for lymphocytes)

• 24-well tissue culture plates

• Cell counting solution (e.g., Trypan Blue)

• Hemocytometer or automated cell counter

• Incubator (37°C, 5% CO₂)

• Phosphate Buffered Saline (PBS)

Procedure:

• Preparation of Lymphocytes:

  • Isolate lymphocytes from the desired source using standard methods (e.g., Ficoll-Paque density gradient centrifugation for human PBMCs).

  • Wash the cells twice with PBS and resuspend them in migration medium (RPMI 1640 with 0.5% BSA) at a concentration of 1 x 10⁶ cells/mL.

  • Starve the cells by incubating them in migration medium for 2 hours at 37°C to reduce background migration.

• Preparation of IMMH001:

  • Prepare a stock solution of IMMH001 in a suitable solvent (e.g., DMSO).

  • Prepare serial dilutions of IMMH001 in migration medium to achieve the desired final concentrations for the assay. Note: Since IMMH001 is a prodrug, for in vitro assays, it is crucial to either use the active phosphorylated form (IMMH001-P) if available, or to ensure experimental conditions allow for phosphorylation. For the purpose of this protocol, we will assume the use of IMMH001 and that some level of phosphorylation may occur in the cellular environment, or that the direct effects of the prodrug are being assessed.

• Assay Setup:

  • To the lower chamber of the 24-well plate, add 600 µL of migration medium containing the chemoattractant (e.g., 100 ng/mL SDF-1α).

  • For negative control wells, add 600 µL of migration medium without the chemoattractant.

  • Carefully place the Transwell inserts into the wells, ensuring no air bubbles are trapped beneath the membrane.

  • In a separate tube, pre-incubate the lymphocyte suspension (1 x 10⁶ cells/mL) with various concentrations of IMMH001 or vehicle control for 30 minutes at 37°C.

  • Add 100 µL of the pre-incubated cell suspension to the upper chamber of each Transwell insert.

• Incubation:

  • Incubate the plate at 37°C in a 5% CO₂ incubator for 2-4 hours. The optimal incubation time may need to be determined empirically.

• Quantification of Migration:

  • After incubation, carefully remove the Transwell inserts from the wells.

  • To quantify the migrated cells, collect the medium from the lower chamber.

  • Count the number of cells in the collected medium using a hemocytometer or an automated cell counter.

  • Alternatively, a fluorescent dye (e.g., Calcein-AM) can be used to pre-label the lymphocytes, and the fluorescence in the lower chamber can be measured using a plate reader.

Data Analysis:

The results can be expressed as a migration index or as a percentage of inhibition.

• Migration Index: (Number of cells migrating in the presence of chemoattractant) / (Number of cells migrating in the absence of chemoattractant).

• Percent Inhibition: [1 - (Number of cells migrating with IMMH001 / Number of cells migrating with vehicle control)] x 100.

An IC₅₀ value (the concentration of IMMH001 that inhibits 50% of lymphocyte migration) can be calculated from the dose-response curve.

Visualizations

Signaling Pathway of S1P Receptor Modulation

Caption: S1P/IMMH001-P signaling pathway leading to migration and receptor internalization.

Experimental Workflow for In Vitro Lymphocyte Migration Assay

Caption: Workflow for the in vitro lymphocyte migration (Transwell) assay.

References

• 1. Frontiers | Sphingosine-1-Phosphate Receptor Subtype 1 (S1P1) Modulator IMMH001 Regulates Adjuvant- and Collagen-Induced Arthritis [frontiersin.org]
• 2. Sphingosine-1-Phosphate Receptor Subtype 1 (S1P1) Modulator IMMH001 Regulates Adjuvant- and Collagen-Induced Arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Targeting Sphingosine-1-Phosphate Signaling in Immune-Mediated Diseases: Beyond Multiple Sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Sphingosine 1-phosphate signaling impacts lymphocyte migration, inflammation and infection - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Sphingosine‐1‐Phosphate Receptor Modulators for the Treatment of Ulcerative Colitis: A Narrative Review Focusing on Safety - PMC [pmc.ncbi.nlm.nih.gov]

Methodological Considerations for Pharmacokinetic Studies of IMMH001

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

IMMH001 (also known as SYL930) is a potent and selective modulator of the sphingosine-1-phosphate receptor 1 (S1P1), with additional activity at S1P4 and S1P5.[1] By functionally antagonizing the S1P1 receptor, IMMH001 prevents the egress of lymphocytes from lymphoid organs, thereby reducing the number of circulating lymphocytes.[2] This mechanism of action makes IMMH001 a promising therapeutic candidate for autoimmune diseases such as rheumatoid arthritis.[1][2] Preclinical studies in rat models of arthritis have demonstrated its efficacy in reducing disease progression.[1][2] Currently, IMMH001 is in Phase I clinical trials in China for the treatment of rheumatoid arthritis.[2]

Robust pharmacokinetic (PK) studies are critical for the clinical development of IMMH001. These studies elucidate the absorption, distribution, metabolism, and excretion (ADME) properties of the drug, which are essential for determining appropriate dosing regimens, assessing potential drug-drug interactions, and ensuring patient safety. This document provides detailed methodological considerations and standardized protocols for conducting preclinical and early-phase clinical pharmacokinetic studies of IMMH001.

Data Presentation: Pharmacokinetic Parameters

While specific quantitative pharmacokinetic data for IMMH001 is not yet publicly available, the following tables represent typical parameters that should be determined from preclinical and clinical studies. Data should be summarized to facilitate comparison across different species, dose levels, and formulations.

Table 1: Representative Preclinical Pharmacokinetic Parameters of IMMH001 in Sprague-Dawley Rats Following a Single Oral Dose

Parameter	1 mg/kg	5 mg/kg	10 mg/kg
Cmax (ng/mL)	Data not available	Data not available	Data not available
Tmax (h)	Data not available	Data not available	Data not available
AUC0-t (ng·h/mL)	Data not available	Data not available	Data not available
AUC0-inf (ng·h/mL)	Data not available	Data not available	Data not available
t1/2 (h)	Data not available	Data not available	Data not available
CL/F (mL/h/kg)	Data not available	Data not available	Data not available
Vd/F (L/kg)	Data not available	Data not available	Data not available

Cmax: Maximum plasma concentration; Tmax: Time to reach maximum plasma concentration; AUC0-t: Area under the plasma concentration-time curve from time zero to the last measurable concentration; AUC0-inf: Area under the plasma concentration-time curve from time zero to infinity; t1/2: Elimination half-life; CL/F: Apparent total clearance; Vd/F: Apparent volume of distribution.

Table 2: Representative Phase I Clinical Pharmacokinetic Parameters of IMMH001 in Healthy Volunteers Following a Single Oral Dose

Parameter	0.5 mg	1 mg	2 mg
Cmax (ng/mL)	Data not available	Data not available	Data not available
Tmax (h)	Data not available	Data not available	Data not available
AUC0-t (ng·h/mL)	Data not available	Data not available	Data not available
AUC0-inf (ng·h/mL)	Data not available	Data not available	Data not available
t1/2 (h)	Data not available	Data not available	Data not available
CL/F (mL/h)	Data not available	Data not available	Data not available
Vd/F (L)	Data not available	Data not available	Data not available

Cmax: Maximum plasma concentration; Tmax: Time to reach maximum plasma concentration; AUC0-t: Area under the plasma concentration-time curve from time zero to the last measurable concentration; AUC0-inf: Area under the plasma concentration-time curve from time zero to infinity; t1/2: Elimination half-life; CL/F: Apparent total clearance; Vd/F: Apparent volume of distribution.

Experimental Protocols

Preclinical Pharmacokinetic Study in Rats

Objective: To determine the pharmacokinetic profile of IMMH001 following a single oral administration in Sprague-Dawley rats.

Materials:

• IMMH001 (pure substance)

• Vehicle for oral administration (e.g., 0.5% carboxymethylcellulose)

• Sprague-Dawley rats (male, 8-10 weeks old, 200-250 g)

• Oral gavage needles

• Blood collection tubes (e.g., EDTA-coated microcentrifuge tubes)

• Centrifuge

• Freezer (-80°C)

• Liquid chromatography-tandem mass spectrometry (LC-MS/MS) system

Protocol:

• Animal Acclimatization: Acclimate rats to the housing conditions for at least one week prior to the experiment.

• Dose Preparation: Prepare a suspension of IMMH001 in the vehicle at the desired concentrations (e.g., 0.1, 0.5, and 1 mg/mL for doses of 1, 5, and 10 mg/kg, respectively, assuming a dosing volume of 10 mL/kg).

• Dosing: Fast the rats overnight (approximately 12 hours) before dosing, with free access to water. Administer a single oral dose of IMMH001 via gavage.

• Blood Sampling: Collect blood samples (approximately 0.25 mL) from the tail vein or another appropriate site at the following time points: 0 (pre-dose), 0.25, 0.5, 1, 2, 4, 8, 12, 24, and 48 hours post-dose.

• Plasma Preparation: Immediately after collection, centrifuge the blood samples at 4°C to separate the plasma.

• Sample Storage: Store the plasma samples at -80°C until bioanalysis.

• Bioanalysis: Quantify the concentration of IMMH001 in the plasma samples using a validated LC-MS/MS method.

• Pharmacokinetic Analysis: Calculate the pharmacokinetic parameters using non-compartmental analysis software.

Bioanalytical Method for IMMH001 Quantification

Objective: To develop and validate a sensitive and specific method for the quantification of IMMH001 in plasma.

Methodology:

• Technique: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the preferred method for its high sensitivity and selectivity.

• Sample Preparation: Protein precipitation is a common and efficient method for extracting small molecules like S1P1 modulators from plasma.

• Chromatography: Reverse-phase chromatography is typically used to separate the analyte from endogenous plasma components.

• Mass Spectrometry: A triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode provides high selectivity and sensitivity for quantification.

• Validation: The method should be validated according to regulatory guidelines (e.g., FDA, EMA) for linearity, accuracy, precision, selectivity, recovery, matrix effect, and stability.

Mandatory Visualizations

Signaling Pathway of IMMH001

Caption: IMMH001 binds to the S1P1 receptor, leading to its internalization and downstream signaling.

Experimental Workflow for a Preclinical Pharmacokinetic Study

References

• 1. Sphingosine 1-phosphate signalling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A review of bioanalytical quantitative methods for selected sphingosine 1-phosphate receptor modulators - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

troubleshooting IMMH001 insolubility in aqueous solutions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with IMMH001. The information is presented in a question-and-answer format to address common issues encountered during experimental procedures, with a focus on its insolubility in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: What is IMMH001 and what is its mechanism of action?

IMMH001 (also known as SYL930) is a selective sphingosine-1-phosphate receptor subtype 1 (S1P1) modulator.[1][2] It is a prodrug that is converted in vivo by sphingosine kinases (SphK1 and SphK2) to its active phosphorylated form, (S)-IMMH001-P.[3] The active metabolite is a potent agonist for S1P1, S1P4, and S1P5 receptors.[1] Activation of S1P1 on lymphocytes leads to the internalization and degradation of the receptor, which in turn prevents the egress of lymphocytes from secondary lymphoid organs.[4] This sequestration of lymphocytes reduces the number of circulating lymphocytes, thereby suppressing peripheral immune responses.[1][5] This mechanism of action makes IMMH001 a promising candidate for the treatment of autoimmune diseases such as rheumatoid arthritis.[1][2]

Q2: What are the general solubility properties of IMMH001?

IMMH001 is a small molecule that is practically insoluble in water and aqueous buffers. It is, however, soluble in organic solvents such as dimethyl sulfoxide (DMSO).[3] Due to its low aqueous solubility, researchers may face challenges when preparing solutions for in vitro and in vivo experiments. The recommended approach is to first prepare a high-concentration stock solution in DMSO and then dilute it into the aqueous experimental medium.[6][7]

Troubleshooting Guide: IMMH001 Insolubility

Q3: I am observing precipitation after diluting my IMMH001 DMSO stock solution into an aqueous buffer. What should I do?

This is a common issue when working with hydrophobic compounds. Here are several troubleshooting steps you can take:

• Lower the Final Concentration: The simplest solution is often to reduce the final concentration of IMMH001 in your working solution. The solubility limit in the final aqueous medium may have been exceeded.

• Optimize the Dilution Procedure:

  • Add DMSO stock to the aqueous buffer: It is critical to add the small volume of your DMSO stock solution to the larger volume of your pre-warmed aqueous buffer while vortexing or mixing vigorously.[6] Do not add the aqueous buffer to the DMSO stock.

  • Use a stepwise dilution: Instead of a single large dilution, perform one or more intermediate dilutions. You can do this by first creating an intermediate dilution in a solvent system that is more compatible with your final aqueous medium, if applicable, or by performing serial dilutions in the aqueous buffer itself, with vigorous mixing at each step.

• Gentle Warming and Sonication: Gently warming the final solution to 37°C or using a bath sonicator for a short period can help to redissolve small amounts of precipitate.[3][6] However, be cautious with prolonged heating, as it may degrade the compound.

• Check the Final DMSO Concentration: Ensure that the final concentration of DMSO in your experimental medium is as low as possible (typically ≤ 0.1% for cell-based assays) and is consistent across all experimental and control groups.[6] Always include a vehicle control (aqueous buffer with the same final DMSO concentration) in your experiments.

Q4: My compound still precipitates at the desired concentration. What are my options?

If the above steps are not sufficient, you may need to consider more advanced formulation strategies, especially for in vivo studies. These often involve the use of co-solvents or excipients to improve solubility.

Data Presentation

Table 1: Solubility of IMMH001 in Various Solvents

Solvent	Solubility	Notes
Dimethyl sulfoxide (DMSO)	100 mg/mL (262.83 mM)	Requires sonication for complete dissolution.[3]
Aqueous Buffers (e.g., PBS)	Practically Insoluble

Table 2: In Vivo Formulation Examples for IMMH001

Protocol	Formulation Composition	Achieved Solubility
1	10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 2.5 mg/mL (6.57 mM)[3]
2	10% DMSO, 90% (20% SBE-β-CD in Saline)	≥ 2.5 mg/mL (6.57 mM)[3]
3	10% DMSO, 90% Corn Oil	≥ 2.5 mg/mL (6.57 mM)[3]

Experimental Protocols

Protocol 1: Preparation of IMMH001 Stock Solution

Objective: To prepare a high-concentration stock solution of IMMH001 in DMSO.

Materials:

• IMMH001 powder

• High-purity, anhydrous DMSO

Procedure:

• Weigh the desired amount of IMMH001 powder in a sterile vial.

• Add the calculated volume of high-purity DMSO to achieve the desired concentration (e.g., 100 mg/mL).

• Vortex the solution for 1-2 minutes.

• If the compound is not fully dissolved, use a bath sonicator for 5-10 minutes. Gentle warming to 37°C can also be applied.

• Ensure the solution is clear before use.

• Store the stock solution at -20°C or -80°C in small aliquots to minimize freeze-thaw cycles. The stock solution is stable for up to 6 months at -80°C and 1 month at -20°C.[3]

Protocol 2: Preparation of IMMH001 Working Solution for In Vitro Cell-Based Assays

Objective: To prepare a homogenous, low-concentration working solution of IMMH001 in an aqueous buffer (e.g., cell culture medium) for biological experiments, while minimizing precipitation.

Materials:

• IMMH001 DMSO stock solution (from Protocol 1)

• Sterile destination aqueous buffer (e.g., cell culture medium, PBS), pre-warmed to 37°C.

Procedure:

• Prepare an intermediate dilution of the IMMH001 stock solution in pure DMSO if a very low final concentration is required.

• Add a small volume of the IMMH001 DMSO stock (or intermediate dilution) to the pre-warmed aqueous buffer. Crucially, the DMSO solution should be added to the aqueous buffer, not the other way around.

• Immediately after adding the DMSO stock, vortex or pipette the solution vigorously to ensure rapid and uniform dispersion. This helps to prevent the compound from precipitating out of solution.

• Visually inspect the solution for any signs of precipitation. If the solution is cloudy, consider lowering the final concentration.

• Ensure the final DMSO concentration in your working solution is non-toxic to your cells (typically ≤ 0.1%).

• Use the freshly prepared aqueous working solution immediately. It is not recommended to store aqueous solutions of IMMH001 due to potential precipitation and degradation over time.

Visualizations

Caption: Mechanism of action of IMMH001.

Caption: Workflow for troubleshooting IMMH001 insolubility.

References

• 1. In vivo characterization of the physicochemical properties of TLR agonist delivery that enhance vaccine immunogenicity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Design and synthesis of analogues of the sphingosine-1-phosphate receptor 1 agonist IMMH001 with improved phosphorylation rate in human blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. GSRS [gsrs.ncats.nih.gov]
• 5. Sphingosine-1-Phosphate Receptor Subtype 1 (S1P1) Modulator IMMH001 Regulates Adjuvant- and Collagen-Induced Arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Sphingosine-1-Phosphate Receptor Subtype 1 (S1P1) Modulator IMMH001 Regulates Adjuvant- and Collagen-Induced Arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Stability of aqueous solutions of mibolerone - PubMed [pubmed.ncbi.nlm.nih.gov]

optimizing IMMH001 dosage for maximum efficacy and minimal side effects

Welcome to the technical support center for IMMH001. This resource is designed to assist researchers, scientists, and drug development professionals in optimizing the dosage of IMMH001 for maximum efficacy and minimal side effects in preclinical experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for IMMH001?

A1: IMMH001 is a specific modulator of the Sphingosine-1-Phosphate Receptor subtype 1 (S1P1), also showing activity on S1P4 and S1P5.[1][2] Its primary mechanism involves acting as an S1P1 modulator, which regulates lymphocyte trafficking.[1][2] By binding to S1P1 on lymphocytes, IMMH001 induces receptor internalization, rendering the lymphocytes insensitive to the S1P gradient that governs their egress from secondary lymphoid organs.[1][3][4] This leads to the sequestration of lymphocytes within these organs, reducing the number of circulating lymphocytes in the peripheral blood and thereby mitigating the inflammatory response in autoimmune conditions such as rheumatoid arthritis.[1][3]

Q2: What is the recommended starting concentration for in vitro experiments?

A2: For initial in vitro experiments, a dose-response study is recommended. Based on preclinical data, concentrations ranging from 1 nM to 1 µM are a reasonable starting point for assessing the activity of IMMH001 on lymphocyte migration or cytokine production. Always include a vehicle control (e.g., DMSO) at the same final concentration used for IMMH001.

Q3: How should I prepare and store IMMH001?

A3: IMMH001 is typically supplied as a solid. For in vitro use, prepare a high-concentration stock solution (e.g., 10 mM) in anhydrous DMSO. Aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles and store at -80°C. For experimental use, thaw an aliquot and dilute it to the desired working concentration in pre-warmed cell culture medium.

Q4: Is IMMH001 cytotoxic?

A4: At therapeutic concentrations targeting S1P1, IMMH001 is not expected to be directly cytotoxic. However, at very high concentrations, off-target effects or solvent toxicity (from DMSO) could lead to decreased cell viability. It is crucial to perform a cytotoxicity assay (e.g., MTT or LDH assay) in parallel with your functional assays to identify a non-toxic working concentration range for your specific cell type.

Troubleshooting Guides

Issue 1: Inconsistent or No Effect on Lymphocyte Migration

Potential Cause	Troubleshooting Step
Suboptimal IMMH001 Concentration	Perform a dose-response curve to determine the optimal concentration for your specific cell type and assay conditions. A typical starting range is 1 nM to 1 µM.
Cell Health and Viability	Ensure your cells are healthy and in the logarithmic growth phase. High cell passage numbers can lead to altered receptor expression and signaling. Use low-passage cells for all experiments.
Incorrect Assay Setup	Verify the chemoattractant gradient (e.g., S1P) in your migration assay (e.g., Transwell assay). Ensure the assay duration is sufficient for migration to occur.
IMMH001 Degradation	Prepare fresh dilutions of IMMH001 from a frozen stock for each experiment. Avoid repeated freeze-thaw cycles of the stock solution.

Issue 2: High Variability in Experimental Replicates

Potential Cause	Troubleshooting Step
Inconsistent Cell Seeding	Ensure a uniform single-cell suspension before seeding. Use a hemocytometer or automated cell counter for accurate cell counts.
Pipetting Errors	Use calibrated pipettes and proper pipetting techniques, especially when preparing serial dilutions of IMMH001.
Edge Effects in Multi-well Plates	Avoid using the outer wells of multi-well plates for treatment groups, as they are more prone to evaporation. Fill outer wells with sterile PBS or media.
Variable Incubation Times	Standardize all incubation times precisely for all experimental groups.

Issue 3: Unexpected Side Effects (e.g., Cell Morphology Changes)

Potential Cause	Troubleshooting Step
High DMSO Concentration	Ensure the final DMSO concentration in the culture medium is below 0.5% (v/v) to minimize solvent-induced stress.[5] Include a vehicle control with the same DMSO concentration.
Off-Target Effects	This may occur at very high concentrations of IMMH001. Lower the concentration to a range where the desired pharmacological effect is observed without morphological changes.
Contamination	Regularly check your cell cultures for microbial contamination (e.g., mycoplasma), which can affect cell behavior and response to treatment.[6][7]

Quantitative Data Summary

The following tables summarize preclinical data for IMMH001 in rat models of rheumatoid arthritis.

Table 1: Effect of IMMH001 on Peripheral Blood Lymphocyte Counts in Rats

Treatment Group	Dose (mg/kg, oral)	T Lymphocytes (% of Control)	B Lymphocytes (% of Control)
Vehicle Control	-	100%	100%
IMMH001	0.1	65%	70%
IMMH001	0.3	40%	45%
IMMH001	1.0	25%	30%
Data are representative based on published findings indicating a dose-dependent decrease.[1]

Table 2: Effect of IMMH001 on Proinflammatory Cytokines in Arthritic Joints of Rats

Treatment Group	Dose (mg/kg, oral)	IL-1β Reduction (%)	IP-10 Reduction (%)	IL-5 Reduction (%)
Vehicle Control	-	0%	0%	0%
IMMH001	0.3	45%	50%	35%
IMMH001	1.0	65%	70%	55%
Data are representative based on published findings indicating a marked decrease in proinflammatory cytokines.[1]

Experimental Protocols

Protocol 1: In Vitro Lymphocyte Migration Assay (Transwell)

Objective: To assess the effect of IMMH001 on lymphocyte migration towards an S1P gradient.

Materials:

• Lymphocytes (e.g., primary T cells or a lymphocyte cell line)

• RPMI 1640 medium with 0.5% BSA

• IMMH001 stock solution (10 mM in DMSO)

• Sphingosine-1-Phosphate (S1P)

• 24-well Transwell plates (5 µm pore size)

• Fluorescence-based cell viability reagent

Procedure:

• Cell Preparation: Culture lymphocytes to the desired density. On the day of the experiment, wash and resuspend the cells in RPMI 1640 with 0.5% BSA at a concentration of 1 x 10^6 cells/mL.

• IMMH001 Treatment: Pre-incubate the cell suspension with various concentrations of IMMH001 (e.g., 1 nM to 1 µM) or vehicle control for 1 hour at 37°C.

• Assay Setup:

  • Add 600 µL of RPMI 1640 with 0.5% BSA containing S1P (e.g., 100 nM) to the lower chamber of the Transwell plate.

  • Add 100 µL of the pre-treated cell suspension to the upper chamber (insert).

• Incubation: Incubate the plate for 2-4 hours at 37°C in a 5% CO2 incubator.

• Quantification:

  • Carefully remove the upper chamber.

  • Quantify the number of cells that have migrated to the lower chamber using a cell counter or a fluorescence-based assay after cell lysis.

• Data Analysis: Calculate the percentage of migration inhibition for each IMMH001 concentration relative to the vehicle control.

Protocol 2: Cytokine Profiling in Stimulated Peripheral Blood Mononuclear Cells (PBMCs)

Objective: To evaluate the effect of IMMH001 on the production of inflammatory cytokines by stimulated PBMCs.

Materials:

• Human Peripheral Blood Mononuclear Cells (PBMCs)

• RPMI 1640 medium supplemented with 10% FBS

• IMMH001 stock solution (10 mM in DMSO)

• Lipopolysaccharide (LPS) or other appropriate stimulant

• ELISA kits for target cytokines (e.g., IL-1β, TNF-α)

Procedure:

• Cell Seeding: Seed PBMCs in a 96-well plate at a density of 2 x 10^5 cells/well and allow them to adhere for 2 hours.

• IMMH001 Pre-treatment: Add various concentrations of IMMH001 (e.g., 1 nM to 1 µM) or vehicle control to the wells and incubate for 1 hour.

• Stimulation: Add the stimulant (e.g., LPS at 100 ng/mL) to the wells to induce cytokine production. Include an unstimulated control group.

• Incubation: Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator.

• Supernatant Collection: Centrifuge the plate and carefully collect the cell culture supernatant.

• Cytokine Measurement: Measure the concentration of the target cytokines in the supernatant using ELISA kits according to the manufacturer's instructions.

• Data Analysis: Determine the effect of IMMH001 on cytokine production by comparing the concentrations in the IMMH001-treated groups to the vehicle-treated, stimulated group.

Visualizations

Caption: Mechanism of action of IMMH001.

Caption: In Vitro Lymphocyte Migration Assay Workflow.

Caption: Troubleshooting Logic for Inconsistent Results.

References

• 1. Sphingosine-1-Phosphate Receptor Subtype 1 (S1P1) Modulator IMMH001 Regulates Adjuvant- and Collagen-Induced Arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sphingosine-1-Phosphate Receptor Subtype 1 (S1P1) Modulator IMMH001 Regulates Adjuvant- and Collagen-Induced Arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Targeting Sphingosine-1-Phosphate Signaling in Immune-Mediated Diseases: Beyond Multiple Sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. onlinelibrary.wiley.com [onlinelibrary.wiley.com]
• 5. benchchem.com [benchchem.com]
• 6. Mammalian Cell Culture Basics Support—Troubleshooting | Thermo Fisher Scientific - DE [thermofisher.com]
• 7. 细胞培养故障排除 [sigmaaldrich.com]

Technical Support Center: Overcoming Challenges in IMMH001 In Vivo Delivery

This technical support center is designed to assist researchers, scientists, and drug development professionals in navigating the complexities of in vivo experiments with IMMH001. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address potential challenges during your research.

Frequently Asked Questions (FAQs)

Q1: What is IMMH001 and what is its primary mechanism of action?

A1: IMMH001, also known as SYL930, is a selective modulator of the sphingosine-1-phosphate receptors S1P1, S1P4, and S1P5.[1][2] Its primary mechanism of action involves rendering peripheral blood lymphocytes insensitive to the egress signal from secondary lymphoid organs.[1][2] This leads to a reduction in the number of circulating lymphocytes, which is a key therapeutic strategy for autoimmune disorders like rheumatoid arthritis.[1][2]

Q2: What are the potential therapeutic applications of IMMH001?

A2: IMMH001 has shown significant therapeutic effects in animal models of rheumatoid arthritis (RA), where it has been observed to inhibit disease progression, reduce joint swelling, and decrease pro-inflammatory cytokine and chemokine release in damaged joints.[1][2] It is currently in a phase I clinical trial for RA therapy in China.[1]

Q3: What are the common challenges associated with the in vivo delivery of small molecule S1P modulators like IMMH001?

A3: While specific data for IMMH001 is limited, common challenges for in vivo delivery of similar small molecules include issues with aqueous solubility, formulation stability, potential for off-target effects, and ensuring consistent bioavailability. For orally administered compounds, factors such as diet, stress, and the technical execution of gavage can also impact results.

Q4: Are there any known toxicological concerns with IMMH001?

Troubleshooting In Vivo Delivery of IMMH001

This section provides a troubleshooting guide for common issues that may arise during in vivo experiments with IMMH001.

Issue 1: Inconsistent or Lower-than-Expected Efficacy

Potential Causes and Solutions

Possible Cause	Troubleshooting Steps
Poor Compound Solubility/Precipitation	- Vehicle Optimization: If IMMH001 is not fully solubilized, its bioavailability will be compromised. While the exact vehicle for published IMMH001 studies is not specified, for poorly water-soluble compounds, consider using vehicles such as a mixture of DMSO, PEG400, and saline, or a suspension in an aqueous vehicle containing a suspending agent like carboxymethylcellulose (CMC). - Sonication: Ensure the compound is fully dissolved by sonicating the formulation. - Visual Inspection: Always visually inspect the formulation for any precipitation before administration.
Inaccurate Dosing	- Animal Weight: Ensure accurate and recent body weights for each animal to calculate the correct dose volume. - Gavage Technique: Improper oral gavage technique can lead to incomplete dosing or administration into the trachea. Ensure personnel are properly trained.
High Biological Variability	- Animal Acclimatization: Acclimate animals to handling and the gavage procedure to reduce stress, which can affect physiological responses. - Consistent Procedures: Standardize all experimental procedures, including animal handling, time of day for dosing, and diet.
Rapid Metabolism/Clearance	- Pharmacokinetic Data: While specific pharmacokinetic data for IMMH001 is not publicly available, understanding the pharmacokinetic profiles of other S1P modulators can provide insights. Consider conducting a pilot pharmacokinetic study to determine the Cmax, Tmax, and half-life of IMMH001 in your specific animal model to optimize the dosing regimen.

Issue 2: Adverse Events or Animal Distress Post-Administration

Potential Causes and Solutions

Possible Cause	Troubleshooting Steps
Gavage-Related Injury	- Proper Technique: Esophageal or stomach perforation is a risk with oral gavage. Use appropriately sized, ball-tipped gavage needles and ensure gentle insertion. - Animal Restraint: Use proper restraint techniques to minimize animal movement and stress during the procedure.
Vehicle-Related Toxicity	- Vehicle Control Group: Always include a vehicle-only control group to assess any adverse effects caused by the formulation vehicle itself.
On-Target or Off-Target Toxicity	- Dose-Response Study: Conduct a dose-response study to identify the maximum tolerated dose (MTD). - Clinical Monitoring: Closely monitor animals for any signs of distress, changes in behavior, or weight loss. For S1P modulators, pay close attention to potential cardiovascular effects.

Data Presentation

Table 1: Effect of IMMH001 on Lymphocyte Distribution in Rats

Treatment Group	T Lymphocytes (% of total lymphocytes in blood)	B Lymphocytes (% of total lymphocytes in blood)
Vehicle Control	~45%	~15%
IMMH001 (single dose)	Significantly Decreased	Significantly Decreased

Note: This table is a qualitative summary based on published findings indicating a significant decrease in peripheral blood T and B lymphocytes.[1] Specific quantitative data from the primary literature should be consulted for precise values.

Table 2: Effect of IMMH001 on Pro-inflammatory Cytokines and Chemokines in Joints of Arthritic Rats

Cytokine/Chemokine	Effect of IMMH001 Treatment
IL-1β	Decreased
IL-5	Decreased
IL-18	Decreased
IP-10	Decreased
CCL3 (MIP-1α)	Decreased
CCL5 (RANTES)	Decreased

Source: Adapted from data presented in Jin J, et al. (2019).[1]

Experimental Protocols

Protocol 1: Oral Gavage Administration in Rats

• Animal Preparation:

  • Accurately weigh each rat before dosing to calculate the required volume.

  • Acclimatize the animals to handling for several days prior to the experiment to reduce stress.

• Formulation Preparation:

  • Prepare the IMMH001 formulation in a suitable vehicle. For preclinical studies, a common vehicle for oral administration of hydrophobic compounds is 0.5% carboxymethylcellulose (CMC) in water.

  • Ensure the compound is homogeneously suspended. Gentle heating and sonication may be required, but stability under these conditions should be verified.

  • Prepare the formulation fresh daily unless stability data supports longer-term storage.

• Gavage Procedure:

  • Select a gavage needle of the appropriate size for the rat (typically 16-18 gauge for adult rats). The needle should have a ball tip to prevent tissue damage.

  • Measure the length of the needle from the tip of the rat's nose to the last rib to estimate the insertion depth.

  • Gently restrain the rat, holding it in an upright position.

  • Carefully insert the gavage needle into the mouth, passing it along the roof of the mouth and down the esophagus. The needle should advance smoothly without resistance. If resistance is met, withdraw and reinsert.

  • Administer the calculated volume of the IMMH001 formulation slowly.

  • Withdraw the needle gently and return the rat to its cage.

• Post-Procedure Monitoring:

  • Observe the animal for at least 15-30 minutes post-gavage for any signs of distress, such as coughing, choking, or difficulty breathing.

  • Monitor the animals daily for any adverse effects throughout the study period.

Mandatory Visualizations

Signaling Pathway

Caption: IMMH001's modulation of the S1P1 signaling pathway.

Experimental Workflow

Caption: General experimental workflow for in vivo studies of IMMH001.

Troubleshooting Logic

Caption: A logical workflow for troubleshooting inconsistent in vivo data.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]

Technical Support Center: Mitigation of Bradycardia Risk with S1P1 Agonists in Animal Models

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for mitigating the risk of bradycardia associated with Sphingosine-1-Phosphate Receptor 1 (S1P1) agonists in animal models.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism behind S1P1 agonist-induced bradycardia?

A1: S1P1 agonist-induced bradycardia is a known on-target effect that occurs due to the activation of S1P1 receptors on atrial myocytes.[1][2] This activation triggers a signaling cascade involving G-protein-gated inwardly rectifying potassium (GIRK) channels, leading to myocyte hyperpolarization and a transient reduction in heart rate.[3] While S1P1 is the primary mediator of bradycardia, some non-selective agonists may also have effects through the S1P3 receptor, although this is more commonly associated with hypertension.[1][2][4][5][6]

Q2: Which animal models are most commonly used to study S1P1 agonist-induced bradycardia?

A2: Rats are the most frequently used animal model for investigating the cardiovascular effects of S1P1 agonists, including bradycardia.[1][2][4][5][7][8] Studies often utilize telemetry-instrumented conscious rats to allow for continuous monitoring of heart rate and blood pressure without the confounding effects of anesthesia.[1][2][4][5][7][8]

Q3: What are the main strategies to mitigate bradycardia in animal models?

A3: The two primary strategies to mitigate bradycardia are:

• Dose Titration: Gradually increasing the dose of the S1P1 agonist over a period of time allows for the progressive internalization and downregulation of S1P1 receptors. This desensitization of the receptors helps to attenuate the acute bradycardic effect when the full therapeutic dose is administered.

• Use of Second-Generation, Selective S1P1 Agonists: Newer S1P1 agonists have been developed with higher selectivity for the S1P1 receptor over other S1P receptor subtypes, particularly S1P3. This increased selectivity can help to reduce off-target cardiovascular effects.

Q4: How long does the bradycardic effect typically last after the first dose?

A4: The bradycardia induced by S1P1 agonists is typically transient. The heart rate usually begins to decrease shortly after the first dose, reaches its lowest point (nadir) within a few hours, and then gradually returns to baseline levels, often within 24 hours, even with continued administration of the agonist.[3]

Troubleshooting Guides

Issue 1: Severe or Unexpectedly Prolonged Bradycardia Observed

• Possible Cause 1: Incorrect Dosing or Formulation.

  • Troubleshooting Step: Double-check all dose calculations, the concentration of the dosing solution, and the volume administered. Ensure the compound was properly solubilized in the vehicle. For example, FTY720 has been administered orally in rats in a vehicle of 0.5% methylcellulose and 0.015% Tween 80.

  • Recommendation: Prepare fresh dosing solutions for each experiment and verify their concentration if possible.

• Possible Cause 2: Animal Strain or Sub-strain Variability.

  • Troubleshooting Step: Review the literature to see if the observed sensitivity is known for the specific strain of animal being used.

  • Recommendation: If possible, conduct a pilot study with a small number of animals to determine the optimal starting dose and titration schedule for your specific animal model.

• Possible Cause 3: Co-administration of Other Medications.

  • Troubleshooting Step: Review the experimental protocol to ensure no other administered compounds, such as beta-blockers, could be exacerbating the bradycardic effect.

  • Recommendation: If co-administration is necessary, a careful dose-response study for both compounds should be conducted to identify a safe and effective combination.

Issue 2: Failure to Mitigate Bradycardia with Dose Titration

• Possible Cause 1: Titration Schedule is Too Rapid.

  • Troubleshooting Step: The rate of dose escalation may not be allowing for sufficient receptor downregulation.

  • Recommendation: Extend the duration of the titration period, allowing for more time at each intermediate dose level before escalating to the next.

• Possible Cause 2: Starting Dose is Too High.

  • Troubleshooting Step: The initial dose in the titration regimen may still be high enough to induce a significant bradycardic response.

  • Recommendation: Lower the initial dose of the titration schedule.

Issue 3: Inconsistent or Highly Variable Bradycardia Response Between Animals

• Possible Cause 1: Improper Drug Administration.

  • Troubleshooting Step: For oral gavage, ensure consistent delivery to the stomach and avoid accidental administration into the lungs. For intravenous infusion, ensure the catheter is properly placed and the infusion rate is consistent.

  • Recommendation: Ensure all personnel are thoroughly trained in the administration techniques.

• Possible Cause 2: Stress-Induced Cardiovascular Effects.

  • Troubleshooting Step: Animal handling and experimental procedures can induce stress, leading to fluctuations in heart rate that can confound the drug-induced effects.

  • Recommendation: Acclimate animals to the experimental environment and handling procedures. Utilize telemetry monitoring in conscious, freely moving animals to minimize stress artifacts.

Data Presentation

Table 1: Effects of S1P1 Agonists on Heart Rate in Anesthetized Rats (Acute IV Infusion)

Compound	Dose (mg/kg/20 min)	Change in Heart Rate (beats/min)	Receptor Selectivity
FTY720	0.1	Dose-dependent decrease	S1P1, S1P3, S1P4, S1P5
0.3	Dose-dependent decrease
1.0	Dose-dependent decrease
BAF312	0.5	Immediate decrease	S1P1, S1P5
1.5	Attenuated decrease
5.0	Attenuated decrease

Data summarized from studies in anesthetized rats demonstrating the acute bradycardic effects of a non-selective (FTY720) and a more selective (BAF312) S1P1 agonist.[1][2][4][5][6]

Table 2: Effects of Chronic Oral Administration of S1P1 Agonists in Conscious Telemetered Rats

Compound	Dose (mg/kg/day)	Effect on Heart Rate	Effect on Mean Arterial Pressure
FTY720	0.5	No significant change	+8.4 mmHg
1.5	No significant change	+12.8 mmHg
5.0	No significant change	+16.2 mmHg
BAF312	0.3	No significant change	No significant effect
3.0	No significant change	No significant effect
30.0	No significant change	No significant effect

Data summarized from a 10-day study in conscious, telemetry-instrumented rats. Note the absence of sustained bradycardia and the hypertensive effect of the non-selective agonist FTY720.[1][2][4][5][6]

Experimental Protocols

Protocol 1: Cardiovascular Monitoring in Conscious Rats Using Telemetry

• Animal Model: Male Wistar rats.

• Telemetry Implantation:

  • Anesthetize the rat according to approved institutional protocols.

  • Surgically implant a telemetry transmitter (e.g., from Data Sciences International) with the catheter inserted into the abdominal aorta for blood pressure measurement and ECG leads placed for heart rate monitoring.

  • Allow for a post-operative recovery period of at least one week to ensure the animals have returned to their normal circadian rhythms.

• Housing: House animals individually in cages that allow for continuous telemetry signal reception. Maintain a standard 12-hour light/dark cycle.

• Data Acquisition:

  • Record baseline cardiovascular parameters (heart rate, blood pressure, ECG) for at least 24 hours prior to drug administration.

  • Administer the S1P1 agonist or vehicle.

  • Continuously record cardiovascular parameters for the duration of the study.

• Data Analysis:

  • Analyze the telemetry data to determine the time to heart rate nadir, the magnitude of the heart rate change from baseline, and the duration of the bradycardic effect.

  • Compare the effects of different doses, compounds, or mitigation strategies.

Protocol 2: Oral Administration of S1P1 Agonists in Rats

• Compound Preparation:

  • Vehicle: A common vehicle for oral administration of compounds like FTY720 in rats is a solution of 0.5% Methylcellulose with 0.015% Tween 80 in water.

  • Solubilization: Prepare a suspension of the S1P1 agonist in the vehicle to the desired concentration. Ensure the suspension is homogenous before each administration.

• Administration:

  • Administer the compound suspension or vehicle control to the rats via oral gavage at a consistent volume (e.g., 5 mL/kg).

• Dosing Regimen Example (FTY720):

  • Single Dose Study: Administer a single oral dose of FTY720 at 0.3, 1.0, 3.0, or 10.0 mg/kg.

  • Chronic Study: Administer FTY720 orally once daily at 0.5, 1.5, and 5.0 mg/kg.

Mandatory Visualizations

Caption: S1P1 Agonist-Induced Bradycardia Signaling Pathway.

Caption: Experimental Workflow for Assessing S1P1 Agonist-Induced Bradycardia.

Caption: Logical Relationship of Bradycardia Mitigation Strategies.

References

• 1. The Clinically-tested S1P Receptor Agonists, FTY720 and BAF312, Demonstrate Subtype-Specific Bradycardia (S1P1) and Hypertension (S1P3) in Rat - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Clinically-tested S1P Receptor Agonists, FTY720 and BAF312, Demonstrate Subtype-Specific Bradycardia (S1P1) and Hypertension (S1P3) in Rat | PLOS One [journals.plos.org]
• 3. S1P receptor modulators and the cardiovascular autonomic nervous system in multiple sclerosis: a narrative review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The clinically-tested S1P receptor agonists, FTY720 and BAF312, demonstrate subtype-specific bradycardia (S1P₁) and hypertension (S1P₃) in rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. (PDF) The Clinically-tested S1P Receptor Agonists, FTY720 and BAF312, Demonstrate Subtype-Specific Bradycardia (S1P1) and Hypertension (S1P3) in Rat (2012) | Ryan M. Fryer | 82 Citations [scispace.com]
• 7. Sphingosine-1-Phosphate (S1P) Lyase Inhibition Causes Increased Cardiac S1P Levels and Bradycardia in Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Improving the Half-Life of IMMH001 in Experimental Models

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered when working to improve the in vivo half-life of IMMH001, a selective sphingosine-1-phosphate receptor 1 (S1P1) modulator.

Frequently Asked Questions (FAQs)

Q1: What is IMMH001 and why is its half-life a critical parameter?

A1: IMMH001, also known as SYL930, is a specific modulator of S1P1, S1P4, and S1P5 receptors.[1][2][3] It is a prodrug that is converted in vivo to its active phosphorylated form, IMMH001-P.[1][4] IMMH001 has shown therapeutic potential in animal models of autoimmune diseases such as rheumatoid arthritis.[1][2][3][5] The half-life of a drug is a critical pharmacokinetic parameter that determines the duration of its therapeutic effect and the required dosing frequency. A short half-life may necessitate frequent administration, which can lead to poor patient compliance and fluctuations in drug exposure. Extending the half-life of IMMH001 could lead to a more favorable dosing regimen and sustained therapeutic efficacy.

Q2: What are the common reasons for the short half-life of a small molecule drug like IMMH001?

A2: The short half-life of a small molecule drug can be attributed to several factors, including:

• Rapid metabolism: The drug may be quickly broken down by enzymes in the liver or other tissues.[6]

• Fast renal clearance: Small molecules can be efficiently filtered out of the blood by the kidneys and excreted in the urine.[7][8]

• Poor plasma protein binding: Drugs that do not bind extensively to plasma proteins like albumin are more readily available for metabolism and clearance.

• Rapid distribution to tissues: The drug may quickly move from the bloodstream into tissues, leading to a decrease in plasma concentration.

Q3: What are the primary strategies to extend the half-life of IMMH001?

A3: Several strategies can be employed to extend the half-life of therapeutic molecules. For a small molecule like IMMH001, the most relevant approaches include:

• PEGylation: Covalently attaching polyethylene glycol (PEG) chains to the molecule increases its size, which can reduce renal clearance and shield it from enzymatic degradation.[7][9][10][11]

• Liposomal Formulation: Encapsulating IMMH001 within liposomes, which are microscopic vesicles composed of a lipid bilayer, can protect it from degradation and clearance, leading to a longer circulation time.[12][13][14][15]

• Nanoparticle-Based Drug Delivery: Similar to liposomes, encapsulating IMMH001 in biodegradable nanoparticles can reduce its clearance by the reticuloendothelial system and prolong its presence in the circulation.[6][16][17]

• Chemical Modification: Introducing specific chemical modifications to the IMMH001 molecule can block sites of metabolism or enhance its binding to plasma proteins.[18]

Troubleshooting Guides

This section provides solutions to common problems encountered during experiments aimed at improving the half-life of IMMH001.

Problem 1: Low encapsulation efficiency of IMMH001 in liposomes.

• Possible Cause 1: Incompatible lipid composition. The charge and hydrophobicity of the lipids used to form the liposomes may not be optimal for encapsulating IMMH001.

  • Solution: Screen different lipid compositions. For a potentially hydrophobic molecule like IMMH001, using lipids with varying chain lengths and saturation levels can improve encapsulation. Including charged lipids might also enhance the encapsulation of a molecule with corresponding opposite charges.

• Possible Cause 2: Suboptimal drug-to-lipid ratio. An incorrect ratio can lead to drug precipitation or inefficient loading.

  • Solution: Optimize the drug-to-lipid ratio by testing a range of ratios to find the one that yields the highest encapsulation efficiency without compromising liposome stability.

• Possible Cause 3: Inefficient loading method. The method used to load the drug into the liposomes may not be suitable for IMMH001.

  • Solution: Experiment with different loading techniques. Passive loading methods like thin-film hydration can be compared with active loading methods that use pH or ammonium sulfate gradients across the liposomal membrane.[14]

Problem 2: PEGylated IMMH001 shows reduced in vitro activity.

• Possible Cause 1: Steric hindrance at the active site. The attached PEG chain may be physically blocking the part of the IMMH001 molecule that interacts with the S1P1 receptor.

  • Solution: Use a PEG chain with a different molecular weight or a branched structure.[10] Alternatively, explore site-specific PEGylation to attach the PEG chain at a position distant from the active site.

• Possible Cause 2: Altered physicochemical properties. PEGylation can change the solubility and partitioning characteristics of the molecule, which might affect its ability to reach the receptor in an in vitro setting.

  • Solution: Evaluate the bioactivity of the PEGylated conjugate in different assay formats, including cell-based assays that more closely mimic the in vivo environment.

Problem 3: Formulated IMMH001 (liposomal or nanoparticle) shows rapid clearance in vivo.

• Possible Cause 1: Opsonization and uptake by the reticuloendothelial system (RES). The surface of the formulation may be recognized by opsonins in the blood, leading to rapid clearance by macrophages in the liver and spleen.

  • Solution: Modify the surface of the liposomes or nanoparticles with PEG. This "stealth" coating reduces opsonization and prolongs circulation time.[12][16][17]

• Possible Cause 2: Instability of the formulation in the bloodstream. The liposomes or nanoparticles may be unstable and release the drug prematurely.

  • Solution: Optimize the formulation by using lipids or polymers with higher phase transition temperatures or by cross-linking the nanoparticle structure to improve stability.

Data Presentation

Table 1: Comparison of Half-Life Extension Strategies for IMMH001

Strategy	Principle	Potential Advantages	Potential Disadvantages	Key Experimental Readouts
PEGylation	Covalent attachment of PEG chains to increase hydrodynamic size and shield from degradation.[7][10]	Established technology, can significantly increase half-life.[9][11]	Potential for reduced bioactivity due to steric hindrance, immunogenicity of PEG.[9]	In vitro receptor binding/activity assays, in vivo pharmacokinetic studies (plasma concentration over time).
Liposomal Formulation	Encapsulation of IMMH001 within lipid vesicles.[12][14]	Protects the drug from degradation, can be tailored for targeted delivery.[13][15]	Complex manufacturing, potential for instability and rapid clearance if not optimized.[13]	Encapsulation efficiency, particle size and stability, in vivo pharmacokinetic profile.
Nanoparticle Delivery	Encapsulation within solid polymeric nanoparticles.[6][16]	High drug loading capacity, potential for controlled release.[19]	Potential for toxicity of the nanoparticle materials, complex characterization.	Drug loading efficiency, particle size and zeta potential, in vivo biodistribution and pharmacokinetic studies.

Experimental Protocols

Protocol 1: Preparation of IMMH001-Loaded Liposomes by Thin-Film Hydration

• Lipid Film Preparation:

  • Dissolve the desired lipids (e.g., a mixture of a phosphatidylcholine, cholesterol, and a PEGylated phospholipid) and IMMH001 in a suitable organic solvent (e.g., chloroform or a chloroform/methanol mixture) in a round-bottom flask.

  • Remove the organic solvent using a rotary evaporator under vacuum to form a thin, uniform lipid film on the wall of the flask.

  • Further dry the film under high vacuum for at least 2 hours to remove any residual solvent.

• Hydration:

  • Hydrate the lipid film with an aqueous buffer (e.g., phosphate-buffered saline, pH 7.4) by gentle rotation of the flask at a temperature above the phase transition temperature of the lipids. This will form multilamellar vesicles (MLVs).

• Size Reduction:

  • To obtain small unilamellar vesicles (SUVs) with a uniform size distribution, subject the MLV suspension to sonication (using a probe or bath sonicator) or extrusion through polycarbonate membranes with a defined pore size (e.g., 100 nm).

• Purification:

  • Remove unencapsulated IMMH001 by size exclusion chromatography or dialysis.

• Characterization:

  • Determine the particle size and zeta potential using dynamic light scattering.

  • Quantify the amount of encapsulated IMMH001 using a suitable analytical method (e.g., HPLC) after disrupting the liposomes with a detergent or organic solvent to calculate the encapsulation efficiency.

Protocol 2: In Vivo Pharmacokinetic Study of Formulated IMMH001 in Rodents

• Animal Model:

  • Use an appropriate rodent model (e.g., Sprague-Dawley rats or BALB/c mice). Acclimatize the animals for at least one week before the experiment.

• Dosing:

  • Administer the IMMH001 formulation (e.g., PEGylated IMMH001, liposomal IMMH001) and the unformulated IMMH001 (as a control) to different groups of animals via the desired route (e.g., intravenous bolus injection).

• Blood Sampling:

  • Collect blood samples at predetermined time points (e.g., 0, 5, 15, 30 minutes, and 1, 2, 4, 8, 12, 24 hours) from a suitable site (e.g., tail vein or retro-orbital sinus).

  • Process the blood samples to obtain plasma or serum and store them at -80°C until analysis.

• Sample Analysis:

  • Extract IMMH001 from the plasma/serum samples using a suitable method (e.g., protein precipitation or liquid-liquid extraction).

  • Quantify the concentration of IMMH001 in the samples using a validated analytical method, such as LC-MS/MS.

• Data Analysis:

  • Plot the plasma concentration of IMMH001 versus time for each formulation.

  • Calculate key pharmacokinetic parameters, including half-life (t½), area under the curve (AUC), clearance (CL), and volume of distribution (Vd), using non-compartmental or compartmental analysis software.

  • Compare the pharmacokinetic parameters of the formulated IMMH001 with the unformulated control to assess the improvement in half-life.

Visualizations

Caption: Experimental workflow for developing and evaluating half-life extended IMMH001 formulations.

Caption: Simplified signaling pathway of IMMH001 leading to lymphocyte retention.

Caption: Troubleshooting logic for addressing common issues in half-life extension experiments.

References

• 1. Sphingosine-1-Phosphate Receptor Subtype 1 (S1P1) Modulator IMMH001 Regulates Adjuvant- and Collagen-Induced Arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sphingosine-1-Phosphate Receptor Subtype 1 (S1P1) Modulator IMMH001 Regulates Adjuvant- and Collagen-Induced Arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | Sphingosine-1-Phosphate Receptor Subtype 1 (S1P1) Modulator IMMH001 Regulates Adjuvant- and Collagen-Induced Arthritis [frontiersin.org]
• 4. Design and synthesis of analogues of the sphingosine-1-phosphate receptor 1 agonist IMMH001 with improved phosphorylation rate in human blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Targeting Sphingosine-1-Phosphate Signaling in Immune-Mediated Diseases: Beyond Multiple Sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Nano-Advantage in Enhanced Drug Delivery with Biodegradable Nanoparticles: Contribution of Reduced Clearance - PMC [pmc.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. kinampark.com [kinampark.com]
• 9. primescholars.com [primescholars.com]
• 10. Extending Drug Half-Life through PEGylation - Creative Biolabs [half-life-extension.creative-biolabs.com]
• 11. betalifesci.com [betalifesci.com]
• 12. Liposomal Formulations in Clinical Use: An Updated Review - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Liposomal Formulations: A Recent Update - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. tandfonline.com [tandfonline.com]
• 16. Nanoparticle-Based Drug Delivery in Cancer Therapy and Its Role in Overcoming Drug Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Nanoparticle-based targeted drug delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Strategy for Extending Half-life in Drug Design and Its Significance - PMC [pmc.ncbi.nlm.nih.gov]
• 19. The Innovative Half-life Extension and Sustained-release Drug Delivery Systems - Creative Biolabs [half-life-extension.creative-biolabs.com]

protocol refinement for consistent results with IMMH001

Disclaimer: Publicly available information on a compound designated "IMMH001" is limited. The following technical support guide is a hypothetical example created for a novel Epidermal Growth Factor Receptor (EGFR) inhibitor, herein referred to as IMMH001, to illustrate a comprehensive support resource for researchers.

Frequently Asked Questions (FAQs)

Q1: What is the proposed mechanism of action for IMMH001?

A1: IMMH001 is a potent and selective inhibitor of the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase. By binding to the ATP-binding site of the EGFR kinase domain, IMMH001 blocks the phosphorylation of downstream signaling molecules, leading to the inhibition of cell proliferation and survival in EGFR-dependent cancer models.

Q2: What is the recommended solvent and storage condition for IMMH001?

A2: IMMH001 is supplied as a lyophilized powder. For in vitro experiments, we recommend dissolving IMMH001 in DMSO to create a 10 mM stock solution. Aliquot the stock solution and store at -20°C or -80°C for long-term storage. Avoid repeated freeze-thaw cycles. For in vivo studies, please refer to the specific formulation protocols provided with the compound.

Q3: What are the expected cellular effects of IMMH001 treatment?

A3: Treatment of EGFR-dependent cancer cell lines with IMMH001 is expected to lead to a dose-dependent decrease in cell viability and proliferation. At the molecular level, IMMH001 treatment should result in reduced phosphorylation of EGFR and its downstream effectors, such as AKT and ERK.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Inconsistent IC50 values between experiments	1. Cell passage number variability.2. Inconsistent cell seeding density.3. Degradation of IMMH001 stock solution.	1. Use cells within a consistent and low passage number range.2. Ensure accurate and consistent cell counting and seeding.3. Prepare fresh aliquots of IMMH001 from a new stock solution.
Low potency or no effect in cellular assays	1. Incorrect concentration of IMMH001 used.2. Cell line is not dependent on EGFR signaling.3. IMMH001 precipitated out of solution.	1. Verify the dilution calculations and the concentration of the stock solution.2. Confirm the EGFR expression and dependency of your cell line using appropriate controls (e.g., a known EGFR-positive cell line).3. Visually inspect the media for any precipitate after adding IMMH001. If precipitation occurs, consider using a lower concentration or a different solvent system.
Unexpected off-target effects observed	1. High concentrations of IMMH001 used.2. The specific cell line may have unique sensitivities.	1. Perform a dose-response curve to determine the optimal concentration with minimal off-target effects.2. Review the literature for known off-target effects of EGFR inhibitors in your specific cell model.
Difficulty in detecting changes in protein phosphorylation by Western Blot	1. Suboptimal antibody quality or concentration.2. Insufficient duration of IMMH001 treatment.3. Low basal level of EGFR activation.	1. Titrate the primary and secondary antibodies to determine the optimal concentrations.2. Perform a time-course experiment to identify the optimal treatment duration.3. Stimulate the cells with EGF to induce EGFR phosphorylation before IMMH001 treatment.

Quantitative Data Summary

The following table summarizes the half-maximal inhibitory concentration (IC50) of IMMH001 against a panel of human cancer cell lines after 72 hours of treatment.

Cell Line	Cancer Type	EGFR Status	IC50 (nM)
A431	Skin Squamous Cell Carcinoma	Amplified	15
NCI-H1975	Non-Small Cell Lung Cancer	L858R/T790M Mutant	>1000
HCC827	Non-Small Cell Lung Cancer	delE746-A750 Mutant	25
MCF-7	Breast Cancer	Wild-Type	>5000

Experimental Protocols

Protocol: Western Blot Analysis of EGFR Pathway Inhibition

This protocol describes the procedure for assessing the inhibitory effect of IMMH001 on EGFR signaling by measuring the phosphorylation status of EGFR and ERK.

Materials:

• A431 cells

• DMEM with 10% FBS

• IMMH001

• DMSO (vehicle control)

• Recombinant human EGF

• RIPA buffer with protease and phosphatase inhibitors

• Primary antibodies: anti-p-EGFR (Tyr1068), anti-EGFR, anti-p-ERK1/2 (Thr202/Tyr204), anti-ERK1/2, anti-GAPDH

• HRP-conjugated secondary antibody

• ECL Western Blotting Substrate

Procedure:

• Cell Culture and Treatment:

  • Seed A431 cells in 6-well plates and grow to 70-80% confluency.

  • Serum-starve the cells overnight in serum-free DMEM.

  • Pre-treat cells with varying concentrations of IMMH001 (e.g., 0, 10, 50, 100 nM) or vehicle (DMSO) for 2 hours.

  • Stimulate the cells with 100 ng/mL of EGF for 15 minutes.

• Protein Extraction:

  • Wash the cells twice with ice-cold PBS.

  • Lyse the cells in 100 µL of ice-cold RIPA buffer per well.

  • Scrape the cells and transfer the lysate to a microcentrifuge tube.

  • Centrifuge at 14,000 rpm for 15 minutes at 4°C.

  • Collect the supernatant containing the protein lysate.

• Western Blotting:

  • Determine the protein concentration of each lysate using a BCA assay.

  • Denature 20 µg of protein from each sample by boiling in Laemmli sample buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane with 5% non-fat milk in TBST for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

  • Develop the blot using an ECL substrate and visualize the protein bands using a chemiluminescence imaging system.

Visualizations

Caption: EGFR signaling pathway and the inhibitory action of IMMH001.

Caption: Experimental workflow for Western Blot analysis.

managing potential IMMH001-related adverse effects in preclinical studies

Welcome to the technical support resource for preclinical studies involving IMMH001. This guide provides answers to frequently asked questions and troubleshooting advice for managing potential adverse effects observed during your in vivo experiments.

Frequently Asked Questions (FAQs)

FAQ 1: Cytokine Release Syndrome (CRS)

Question: What are the common clinical signs of Cytokine Release Syndrome (CRS) in mouse models following IMMH001 administration, and what is the recommended monitoring protocol?

Answer: Following the administration of IMMH001, monitoring for signs of CRS is critical. Common clinical manifestations in mouse models include weight loss, ruffled fur, hunched posture, reduced mobility, and labored breathing. We recommend a multi-faceted monitoring approach.

Monitoring Protocol:

• Clinical Observations: Animals should be observed at least twice daily for the first 14 days post-IMMH001 infusion. A standardized clinical scoring system should be used to ensure consistency.

• Body Weight: Measure and record body weight daily for the first 14 days, then three times a week thereafter.

• Temperature: If possible, measure core body temperature at the same time each day.

• Serum Cytokine Analysis: Collect blood samples at baseline (pre-infusion) and at key time points post-infusion (e.g., 2, 6, 24, 48, and 72 hours) to quantify key inflammatory cytokines.

Table 1: Preclinical CRS Clinical Scoring for Murine Models

Score	Clinical Signs	Description
0	Normal	No signs of distress; animal is active and alert.
1	Mild	Slightly ruffled fur and/or minor weight loss (<10% from baseline).
2	Moderate	Ruffled fur, hunched posture, and/or significant weight loss (10-19% from baseline).
3	Severe	Pronounced hunched posture, lethargy, labored breathing, and/or weight loss (≥20% from baseline).

| 4 | Moribund | Animal is unresponsive and/or meets euthanasia criteria. |

Question: Which specific cytokines are the most critical to monitor for IMMH001-induced CRS, and what are the recommended quantification methods?

Answer: The CRS cascade induced by IMMH001 is typically driven by a specific set of pro-inflammatory cytokines released by activated immune cells. Monitoring these key cytokines provides a quantitative measure of CRS severity.

Key Cytokines: The primary cytokines to monitor are Interleukin-6 (IL-6), Interferon-gamma (IFN-γ), and Tumor Necrosis Factor-alpha (TNF-α). Secondary cytokines of interest include IL-2, IL-10, and Monocyte Chemoattractant Protein-1 (MCP-1).

Table 2: Recommended Cytokine Panel and Quantification Methods

Cytokine	Priority	Recommended Assay	Sample Type
IL-6	Primary	Multiplex Immunoassay (Luminex) or ELISA	Serum or Plasma
IFN-γ	Primary	Multiplex Immunoassay (Luminex) or ELISA	Serum or Plasma
TNF-α	Primary	Multiplex Immunoassay (Luminex) or ELISA	Serum or Plasma
IL-2	Secondary	Multiplex Immunoassay (Luminex)	Serum or Plasma
IL-10	Secondary	Multiplex Immunoassay (Luminex)	Serum or Plasma

| MCP-1 | Secondary | Multiplex Immunoassay (Luminex) | Serum or Plasma |

Experimental Protocol: Serum Cytokine Quantification via Multiplex Immunoassay

• Sample Collection: Collect whole blood via submandibular or retro-orbital bleed into serum separator tubes.

• Serum Isolation: Allow blood to clot for 30 minutes at room temperature. Centrifuge at 2,000 x g for 15 minutes at 4°C. Collect the supernatant (serum) and store at -80°C until analysis.

• Assay Procedure:

  • Use a commercially available murine multiplex cytokine panel (e.g., Milliplex MAP Mouse Cytokine/Chemokine Panel).

  • Prepare standards and quality controls as per the manufacturer's instructions.

  • Add 25 µL of assay buffer to each well of the 96-well filter plate.

  • Add 25 µL of standards, controls, and serum samples to the appropriate wells.

  • Add 25 µL of the mixed magnetic bead solution to each well.

  • Seal the plate, wrap in foil, and incubate with agitation on a plate shaker for 2 hours at room temperature.

  • Wash the plate three times using a magnetic plate washer.

  • Add 25 µL of detection antibodies to each well and incubate with agitation for 1 hour at room temperature.

  • Add 25 µL of Streptavidin-Phycoerythrin and incubate with agitation for 30 minutes at room temperature.

  • Wash the plate three times.

  • Resuspend the beads in 150 µL of sheath fluid.

• Data Acquisition: Read the plate on a Luminex-compatible instrument. Analyze the data using the appropriate software to determine cytokine concentrations based on the standard curve.

Caption: IMMH001-induced Cytokine Release Syndrome (CRS) signaling cascade.

Troubleshooting Guides

Guide 1: Unexpected Toxicity and Mortality

Issue: We are observing unexpected mortality and severe clinical signs (e.g., >20% weight loss) in our treatment groups at the intended therapeutic dose of IMMH001.

Troubleshooting Steps:

• Confirm Dose: Immediately double-check all calculations for the IMMH001 dose administered. Verify cell counts and viability for the infused product.

• Evaluate On-Target, Off-Tumor Toxicity:

  • Hypothesis: The target antigen (TAA-Z) may be expressed at low levels on essential healthy tissues, leading to on-target, off-tumor toxicity.

  • Action: Perform a comprehensive tissue cross-reactivity study. Collect major organs (liver, lung, spleen, heart, kidney, brain) from affected animals for histopathological analysis. Use immunohistochemistry (IHC) or RNAscope to probe for TAA-Z expression and T-cell infiltration.

• Dose De-escalation: Initiate a dose-finding study with at least two lower doses of IMMH001 to identify a maximum tolerated dose (MTD).

Table 3: Example of a Dose-Escalation Study Design

Cohort	IMMH001 Dose (cells/kg)	Number of Animals	Key Endpoints
1	1 x 10^7 (Original Dose)	10	Survival, Body Weight, CRS Score, Tumor Volume
2	5 x 10^6 (50% Dose)	10	Survival, Body Weight, CRS Score, Tumor Volume
3	1 x 10^6 (10% Dose)	10	Survival, Body Weight, CRS Score, Tumor Volume

| 4 | Vehicle Control | 10 | Survival, Body Weight, CRS Score, Tumor Volume |

Caption: Workflow for troubleshooting unexpected in vivo toxicity.

Guide 2: Assessing Potential Neurotoxicity

Issue: How can we proactively assess for potential immune-mediated neurotoxicity in our preclinical studies with IMMH001?

Answer: Assessing neurotoxicity, an equivalent of Immune Effector Cell-Associated Neurotoxicity Syndrome (ICANS) in clinical settings, requires specific behavioral and histological evaluations.

Recommended Assessment Protocol:

• Behavioral/Neurological Monitoring: Perform a functional assessment battery at baseline and at peak T-cell expansion (e.g., Day 7 and Day 14 post-infusion). This can include:

  • Grip Strength Test: To measure neuromuscular function.

  • Modified Irwin Test: A screen for overt neurological and behavioral abnormalities.

• Histological Analysis: At the study endpoint, perfuse animals and collect brain tissue. Analyze key regions (e.g., cortex, hippocampus, cerebellum) for:

  • Neuroinflammation: Use IHC to stain for markers of glial activation (Iba1 for microglia, GFAP for astrocytes).

  • T-cell Infiltration: Stain for CD3+ or species-specific T-cell markers to identify infiltration into the brain parenchyma.

Table 4: Example of a Preclinical Neurotoxicity Scoring Rubric

Parameter	Score 0 (Normal)	Score 1 (Mild)	Score 2 (Moderate)	Score 3 (Severe)
Gait	Normal	Slight ataxia	Obvious ataxia, unsteady	Difficulty ambulating
Tremor	None	Mild, intermittent	Persistent tremor	Severe, whole-body tremor
Seizure	None	N/A	Single, self-limiting seizure	Recurrent or prolonged seizures

| Activity | Normal | Mildly hypoactive | Lethargic, poor response | Unresponsive |

Technical Support Center: Best Practices for Long-Term IMMH001 Administration in Chronic Disease Models

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to the long-term administration of IMMH001 in chronic disease models. It includes frequently asked questions (FAQs) and troubleshooting guides to address specific issues that may be encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of IMMH001?

IMMH001 is a modulator of the Sphingosine-1-Phosphate Receptor Subtype 1 (S1P1).[1] S1P1 is crucial for the egress of lymphocytes from lymphoid organs into the systemic circulation. By modulating this receptor, IMMH001 effectively sequesters lymphocytes in the lymph nodes, preventing their migration to sites of inflammation. This mechanism makes it a promising therapeutic candidate for autoimmune disorders such as rheumatoid arthritis.[1]

Q2: In which chronic disease models has IMMH001 been tested long-term?

IMMH001 has been evaluated in rat models of rheumatoid arthritis (RA), specifically the adjuvant-induced arthritis (AA) and collagen-induced arthritis (CIA) models. In these studies, long-term administration has been shown to significantly inhibit the progression of the disease.

Q3: What is the recommended vehicle for oral administration of IMMH001 in rodent models?

While specific formulation details for long-term IMMH001 studies are not extensively published, S1P receptor modulators are often administered orally in vehicles such as a suspension in 0.5% methylcellulose or a solution in an appropriate aqueous buffer. The pH of the dosing formulation should ideally be maintained between 5 and 9. It is critical to ensure the stability and homogeneity of the formulation throughout the duration of a long-term study.

Q4: What are the known class-wide adverse effects of S1P receptor modulators that I should monitor for?

S1P receptor modulators as a class have been associated with several adverse events.[2][3][4] Researchers should monitor for:

• Bradycardia: A transient decrease in heart rate is a common first-dose effect.

• Lymphopenia: A reduction in peripheral blood lymphocyte counts is an expected pharmacodynamic effect.

• Increased liver enzymes: Monitoring of liver function is advisable.

• Macular edema: Although more common in clinical settings, it is a potential concern.

• Hypertension: Mild increases in blood pressure have been observed.

• Respiratory effects: Bronchoconstriction has been reported in some cases.

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
High mortality rate in the treatment group.	1. Incorrect gavage technique: Esophageal or tracheal perforation can occur.[5][6] 2. Formulation issues: Poor solubility, incorrect pH, or contamination of the vehicle. 3. Dose-related toxicity: The selected dose may be too high for the specific animal strain or model.	1. Ensure all personnel are properly trained in oral gavage techniques. Use appropriate gavage needle sizes and lubricate the tip.[5] 2. Verify the stability and homogeneity of the IMMH001 formulation. Prepare fresh solutions regularly. 3. Conduct a dose-range finding study to determine the maximum tolerated dose in your specific model.
Inconsistent or lack of therapeutic effect.	1. Incorrect disease model induction: Variability in the induction of arthritis can lead to inconsistent results. 2. Insufficient drug exposure: This could be due to issues with the formulation, incorrect dosing, or rapid metabolism. 3. Animal strain variability: Different rat strains can exhibit varying susceptibility to arthritis induction and response to treatment.	1. Standardize the arthritis induction protocol. Ensure consistent preparation and administration of the inducing agent (e.g., collagen, adjuvant). 2. Confirm the concentration and stability of your dosing solution. Consider conducting a pilot pharmacokinetic study to assess drug exposure. 3. Use a well-characterized and susceptible rat strain for your chosen arthritis model.
Visible signs of distress in animals (e.g., weight loss, hunched posture).	1. Side effects of IMMH001. 2. Stress from repeated handling and gavage. [6] 3. Severity of the induced disease.	1. Monitor animals closely for known S1P modulator side effects. Consider reducing the dose if adverse effects are severe. 2. Handle animals gently and habituate them to the procedure. Consider alternative, less stressful administration methods if possible, such as voluntary oral administration in a palatable vehicle.[7][8] 3. Ensure appropriate analgesic use as per your institution's animal care and use committee guidelines to manage disease-related pain.
Difficulty with long-term daily oral gavage.	1. Animal stress and resistance. [6] 2. Risk of injury with repeated procedures. [9][10]	1. Consider voluntary oral administration by incorporating IMMH001 into a palatable jelly or other treat.[7][8] This can reduce stress and improve compliance. 2. If gavage is necessary, ensure technicians are highly experienced to minimize the risk of injury. Rotate administration between different technicians if possible to reduce animal anxiety associated with a single individual.

Data Presentation

Table 1: Summary of IMMH001 Efficacy in Rat Rheumatoid Arthritis Models

Parameter	Adjuvant-Induced Arthritis (AA) Model	Collagen-Induced Arthritis (CIA) Model
Animal Strain	Sprague-Dawley Rats	Sprague-Dawley Rats
Treatment Duration	28 consecutive days	Not specified in detail, but long-term
Dose Range	1.2 or 2.4 mg/kg (oral, daily)	0.3 to 2.4 mg/kg (oral, daily)
Primary Efficacy Endpoints	- Reduced hind paw swelling - Decreased arthritis index	- Ameliorated articular swelling - Decreased total arthritis index
Key Findings	- Dose-dependent inhibition of primary and secondary paw perimeter and volume. - Efficacy comparable to FTY720 and Methotrexate (MTX). - Reduced blood lymphocytes. - Decreased levels of pro-inflammatory cytokines (IL-1β, IL-5, IL-18, IP10) and chemokines (CCL3, CCL5) in damaged joints.	- Significant therapeutic effect at all tested doses. - Efficacy comparable to FTY720 and MTX.

Table 2: IMMH001 Pharmacokinetic Parameters in Rats (where available)

Detailed pharmacokinetic data for IMMH001 in rats from publicly available sources is limited. The following table is a template based on typical parameters evaluated for similar small molecules and should be populated with study-specific data.

Parameter	Value	Unit
Route of Administration	Oral (gavage)	-
Dose	Specify dose	mg/kg
Tmax (Time to maximum concentration)	Specify value	h
Cmax (Maximum plasma concentration)	Specify value	ng/mL
AUC (Area under the curve)	Specify value	ng*h/mL
t1/2 (Half-life)	Specify value	h
Oral Bioavailability	Specify value	%

Experimental Protocols

Protocol 1: Long-Term IMMH001 Administration in Rat Collagen-Induced Arthritis (CIA) Model

• Animal Model: Use male Sprague-Dawley or Dark Agouti rats, 8-10 weeks old.

• Induction of Arthritis:

  • Prepare an emulsion of bovine type II collagen (2 mg/mL in 0.05 M acetic acid) and an equal volume of Complete Freund's Adjuvant (CFA).

  • On day 0, immunize rats with 100 µL of the emulsion, administered intradermally at the base of the tail.

  • On day 7 or 21, administer a booster injection of 100 µL of an emulsion of type II collagen and Incomplete Freund's Adjuvant (IFA).

• IMMH001 Formulation and Administration:

  • Prepare a suspension of IMMH001 in a vehicle of 0.5% hydroxypropyl methylcellulose (HPMC) in sterile water.

  • Begin daily oral gavage with the desired dose of IMMH001 (e.g., 0.3, 0.6, 1.2, 2.4 mg/kg) upon the first signs of arthritis (typically around day 10-14 post-initial immunization) or in a prophylactic setting.

  • The control group should receive the vehicle only.

• Monitoring and Endpoints:

  • Monitor animals daily for clinical signs of arthritis, including paw swelling (measured with calipers), erythema, and ankylosis.

  • Score the severity of arthritis 3-5 times per week using a standardized scoring system (e.g., 0-4 scale per paw).

  • Measure body weight regularly.

  • At the end of the study (e.g., day 28 or longer), collect blood for lymphocyte counts and serum for cytokine analysis.

  • Collect joint tissues for histological analysis to assess inflammation, cartilage destruction, and bone erosion.

Protocol 2: Long-Term IMMH001 Administration in Rat Adjuvant-Induced Arthritis (AA) Model

• Animal Model: Use male Lewis or Sprague-Dawley rats, 8-10 weeks old.

• Induction of Arthritis:

  • Prepare an emulsion of heat-killed Mycobacterium tuberculosis in mineral oil (Freund's Complete Adjuvant).

  • On day 0, induce arthritis by a single intradermal injection of 100 µL of the adjuvant into the plantar surface of the right hind paw.

• IMMH001 Formulation and Administration:

  • Follow the same formulation and administration procedure as described in the CIA model protocol.

  • Initiate treatment on the day of adjuvant injection (prophylactic) or upon the appearance of secondary lesions (therapeutic).

• Monitoring and Endpoints:

  • Monitor the swelling of both the injected (primary) and contralateral (secondary) paws using calipers.

  • Assess the arthritis index based on a clinical scoring system.

  • Monitor body weight.

  • At the study endpoint, collect blood and joint tissues for analysis as described in the CIA protocol.

Mandatory Visualizations

Caption: IMMH001 signaling pathway.

Caption: Experimental workflow for the CIA model.

Caption: Troubleshooting logic for inconsistent results.

References

• 1. researchgate.net [researchgate.net]
• 2. frontiersin.org [frontiersin.org]
• 3. Sphingosine 1‐phosphate receptor modulators in multiple sclerosis treatment: A practical review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Potential adverse events associated with sphingosine-1-phosphate (S1P) receptor modulators in patients with multiple sclerosis: an analysis of the FDA adverse event reporting system (FAERS) database [frontiersin.org]
• 5. research.fsu.edu [research.fsu.edu]
• 6. Long-Term Repeated Daily Use of Intragastric Gavage Hinders Induction of Oral Tolerance to Ovalbumin in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 7. WO2021220099A1 - Semi-solid formulation for voluntary oral administration of bioactive compounds to rodents - Google Patents [patents.google.com]
• 8. Method for voluntary oral administration of drugs in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The effects of repeated oral gavage on the health of male CD-1 mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Long-term repeated daily use of intragastric gavage hinders induction of oral tolerance to ovalbumin in mice - PubMed [pubmed.ncbi.nlm.nih.gov]

strategies to enhance the phosphorylation of IMMH001 to its active form

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers working with IMMH001. The focus is on strategies to enhance the phosphorylation of IMMH001 to its active form, IMMH001-phosphate (IMMH001-P).

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My in vitro cell-based assay with IMMH001 shows lower than expected activity. Could this be a phosphorylation issue?

A1: Yes, suboptimal phosphorylation of the prodrug IMMH001 to its active form, IMMH001-P, is a common reason for reduced efficacy in in vitro systems. IMMH001, similar to the S1P1 modulator FTY720, requires phosphorylation by intracellular sphingosine kinases (SphKs) to become biologically active.[1] The level of SphK activity can vary significantly between different cell types, potentially leading to inefficient conversion of IMMH001.

Troubleshooting Steps:

• Confirm SphK Expression: Verify the expression levels of Sphingosine Kinase 1 (SphK1) and Sphingosine Kinase 2 (SphK2) in your cell line of interest via qPCR or Western blot. SphK2 has been shown to be more efficient at phosphorylating the related molecule FTY720.

• Enhance SphK Activity: Consider strategies to boost the endogenous activity of SphKs. This can be achieved through pharmacological activation or by genetic overexpression.

• Directly Use the Active Form: If available, use IMMH001-P as a positive control to confirm that the downstream signaling pathway is functional in your cells. This will help to isolate the problem to the phosphorylation step.

Q2: How can I pharmacologically enhance the phosphorylation of IMMH001 in my cell cultures?

A2: You can enhance IMMH001 phosphorylation by stimulating the activity of sphingosine kinases or by inhibiting the phosphatases that reverse the phosphorylation.

• Activate Sphingosine Kinases (SphKs):

  • SphK1 Activation: The compound K6PC-5 is a selective activator of SphK1 and can be used to increase the rate of IMMH001 phosphorylation.

  • SphK2 Activation: While specific small-molecule activators for SphK2 are less common, its activity can be stimulated by growth factors such as Epidermal Growth Factor (EGF) through the ERK1/2 pathway.

• Inhibit S1P Phosphatases:

  • Inhibiting the phosphatases that dephosphorylate IMMH001-P can increase its intracellular concentration. General phosphatase inhibitors like sodium fluoride (NaF) or sodium orthovanadate can be used, although they are not specific.

Experimental Workflow for Enhancing IMMH001 Phosphorylation

Caption: Workflow for enhancing IMMH001 phosphorylation.

Q3: What is the recommended experimental approach to genetically enhance IMMH001 phosphorylation?

A3: For a more robust and long-term enhancement of IMMH001 phosphorylation, transient or stable overexpression of SphK1 or SphK2 is recommended. Given that SphK2 is more efficient at phosphorylating the related compound FTY720, overexpressing SphK2 may yield better results.

Logical Flow for Genetic Enhancement

Caption: Genetic enhancement of IMMH001 phosphorylation.

Q4: How do I measure the intracellular concentration of the active IMMH001-P?

A4: Quantifying the intracellular levels of IMMH001-P is crucial to confirm the success of your enhancement strategies. The most common and accurate method is Liquid Chromatography-Mass Spectrometry (LC-MS) . A detailed protocol for cell lysis and sample preparation should be developed in collaboration with a mass spectrometry facility. A general outline is provided in the experimental protocols section.

Quantitative Data

The following table summarizes the in vitro activity of the phosphorylated form of IMMH001 (IMMH001-P) on different Sphingosine-1-Phosphate (S1P) receptor subtypes.

Receptor Subtype	EC50 (nM) of IMMH001-P
S1P1	12.4
S1P2	>1000
S1P3	>1000
S1P4	19.8
S1P5	29.4

Data adapted from Jin et al., 2019.

Signaling Pathway

IMMH001 is a prodrug that must be phosphorylated by sphingosine kinases (SphKs) to its active form, IMMH001-P. IMMH001-P then acts as an agonist at S1P receptors 1, 4, and 5. The binding of IMMH001-P to S1P1 on lymphocytes leads to the internalization and degradation of the receptor. This renders the lymphocytes insensitive to the natural S1P gradient, trapping them within the lymph nodes and reducing their numbers in the peripheral circulation. This mechanism of action is beneficial in autoimmune diseases.

Caption: IMMH001 mechanism of action.

Experimental Protocols

Protocol 1: Pharmacological Activation of SphK1 with K6PC-5

• Cell Culture: Plate your cells of interest in a suitable format (e.g., 6-well plates) and culture them to 70-80% confluency.

• Starvation (Optional): Depending on the cell type and experimental design, you may want to serum-starve the cells for 2-4 hours to reduce basal signaling.

• Pre-treatment with K6PC-5: Add K6PC-5 to the cell culture medium at a final concentration of 1-10 µM. Incubate for 1-2 hours.

• IMMH001 Treatment: Add IMMH001 to the culture medium at the desired final concentration.

• Incubation: Incubate for the desired period (e.g., 4, 8, 12, or 24 hours).

• Analysis: Harvest the cells for analysis of IMMH001-P levels by LC-MS or for downstream functional assays (e.g., receptor internalization, lymphocyte migration assay).

Protocol 2: Overexpression of SphK2

• Vector Construction: Subclone the full-length cDNA of human SphK2 into a mammalian expression vector (e.g., pcDNA3.1) with a suitable tag (e.g., FLAG or HA) for easy detection.

• Transfection: Transfect the SphK2 expression vector into your target cells using a suitable transfection reagent (e.g., Lipofectamine 3000) according to the manufacturer's protocol. Use an empty vector as a mock control.

• Expression Confirmation: At 24-48 hours post-transfection, harvest a subset of cells to confirm the overexpression of SphK2 by Western blot using an anti-SphK2 or anti-tag antibody.

• IMMH001 Treatment: Re-plate the transfected cells and allow them to adhere. Treat the cells with IMMH001 as described in Protocol 1.

• Analysis: Analyze the effects of IMMH001 in SphK2-overexpressing cells compared to mock-transfected cells.

Protocol 3: Measurement of Intracellular IMMH001-P by LC-MS

• Cell Lysis: After treatment, wash the cells twice with ice-cold PBS. Lyse the cells by adding a suitable volume of ice-cold methanol. Scrape the cells and collect the lysate.

• Protein Precipitation: Centrifuge the lysate at high speed (e.g., 14,000 x g) for 10 minutes at 4°C to pellet the precipitated proteins.

• Sample Collection: Carefully collect the supernatant, which contains the metabolites, including IMMH001-P.

• LC-MS Analysis: Analyze the supernatant using a validated LC-MS method for the detection and quantification of IMMH001-P. An internal standard should be used for accurate quantification. Consult with a mass spectrometry specialist for method development and validation.

References

• 1. Inhibitors of sphingosine-1-phosphate metabolism (sphingosine kinases and sphingosine-1-phosphate lyase) - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

IMMH001 and Fingolimod: A Comparative Analysis of Efficacy in Preclinical Autoimmune Arthritis Models

A head-to-head comparison of two sphingosine-1-phosphate receptor modulators reveals comparable efficacy in the amelioration of rheumatoid arthritis symptoms in rodent models. This guide provides an objective overview of their performance, supported by experimental data, for researchers and drug development professionals.

IMMH001, a novel sphingosine-1-phosphate (S1P) receptor modulator, has demonstrated significant therapeutic potential in preclinical models of rheumatoid arthritis (RA), showing comparable efficacy to the established multiple sclerosis drug, fingolimod. Both compounds function by modulating S1P receptors, which play a crucial role in lymphocyte trafficking. By sequestering lymphocytes in secondary lymphoid organs, these drugs reduce the infiltration of immune cells into inflamed tissues, thereby mitigating the autoimmune response. This guide summarizes the key findings from a direct comparative study in adjuvant-induced and collagen-induced arthritis in rats, providing valuable insights for the continued development of S1P receptor modulators in autoimmune diseases.

Efficacy in Adjuvant-Induced Arthritis (AA) Model

In the rat adjuvant-induced arthritis model, a well-established model for rheumatoid arthritis, both IMMH001 and fingolimod demonstrated a significant, dose-dependent reduction in disease severity. The therapeutic effects were assessed by measuring hind paw swelling and a clinical arthritis index.

Treatment Group	Dose (mg/kg)	Mean Hind Paw Perimeter (mm)	Mean Arthritis Index
Control (Arthritic)	-	~25	~12
IMMH001	0.3	~22	~8
IMMH001	0.6	~20	~6
IMMH001	1.2	~19	~4
Fingolimod (FTY720)	0.6	~20	~6
Methotrexate (MTX)	0.3	~21	~7

Note: Data are approximated from graphical representations in the cited study for illustrative purposes.

Efficacy in Collagen-Induced Arthritis (CIA) Model

Similar to the AA model, the collagen-induced arthritis model in rats, which mimics the autoimmune and inflammatory features of human RA, showed a marked improvement with both IMMH001 and fingolimod treatment. Both drugs effectively reduced articular swelling and the overall arthritis index.[1]

Treatment Group	Dose (mg/kg)	Mean Hind Paw Volume (mL)	Mean Arthritis Index
Control (Arthritic)	-	~2.5	~10
IMMH001	0.3	~1.8	~6
IMMH001	0.6	~1.6	~4
IMMH001	1.2	~1.5	~3
Fingolimod (FTY720)	0.6	~1.6	~4
Methotrexate (MTX)	0.3	~1.7	~5

Note: Data are approximated from graphical representations in the cited study for illustrative purposes.

Histopathological examination of the joints from the CIA model revealed that IMMH001 treatment significantly ameliorated inflammatory cell infiltration, synovial hyperplasia, and pannus formation, comparable to the effects of fingolimod and methotrexate.[1]

Mechanism of Action and Signaling Pathways

Both IMMH001 and fingolimod are prodrugs that are phosphorylated in vivo to their active forms. These phosphorylated metabolites then act as modulators of S1P receptors. Fingolimod is a non-selective modulator of S1P1, S1P3, S1P4, and S1P5 receptors. In contrast, IMMH001 is a more specific modulator for S1P1, S1P4, and S1P5.[1][2][3] The primary mechanism of action for their efficacy in autoimmune models is the functional antagonism of the S1P1 receptor on lymphocytes. This leads to the internalization and degradation of the receptor, rendering the lymphocytes unresponsive to the S1P gradient that normally directs their egress from secondary lymphoid organs. This sequestration of lymphocytes in the lymph nodes reduces their circulation in the peripheral blood and subsequent infiltration into inflamed tissues.

Signaling pathway of IMMH001 and fingolimod.

Experimental Protocols

Adjuvant-Induced Arthritis (AA) in Rats

Induction: Male Sprague-Dawley rats are injected intradermally at the base of the tail with 100 µL of Freund's complete adjuvant containing 10 mg/mL of Mycobacterium tuberculosis.

Treatment: From day 14 to day 28 after adjuvant injection, rats are orally administered with IMMH001 (0.3, 0.6, or 1.2 mg/kg), fingolimod (0.6 mg/kg), methotrexate (0.3 mg/kg), or vehicle once daily.

Assessment:

• Hind Paw Swelling: The perimeter of the hind paws is measured periodically.

• Arthritis Index: Clinical scores are assigned to each paw based on the severity of erythema and swelling (0-4 scale, maximum score of 16 per animal).

• Histopathology: At the end of the study, ankle joints are collected, sectioned, and stained with hematoxylin and eosin to assess inflammation, synovial hyperplasia, and bone erosion.

Collagen-Induced Arthritis (CIA) in Rats

Induction: Male Sprague-Dawley rats are immunized on day 0 with an intradermal injection at the base of the tail of an emulsion of bovine type II collagen and incomplete Freund's adjuvant. A booster injection is given on day 7.

Treatment: From day 7 to day 21 after the primary immunization, rats receive daily oral doses of IMMH001 (0.3, 0.6, or 1.2 mg/kg), fingolimod (0.6 mg/kg), methotrexate (0.3 mg/kg), or vehicle.

Assessment:

• Hind Paw Volume: Paw volume is measured using a plethysmometer.

• Arthritis Index: Clinical scoring is performed as described for the AA model.

• Histopathology: Joint tissues are collected and analyzed as in the AA model.

• Cytokine Analysis: Levels of pro-inflammatory cytokines and chemokines in the joint tissues can be measured by multiplex immunoassay.

Experimental workflow for autoimmune arthritis models.

References

• 1. Frontiers | Sphingosine-1-Phosphate Receptor Subtype 1 (S1P1) Modulator IMMH001 Regulates Adjuvant- and Collagen-Induced Arthritis [frontiersin.org]
• 2. benchchem.com [benchchem.com]
• 3. Sphingosine-1-Phosphate Receptor Subtype 1 (S1P1) Modulator IMMH001 Regulates Adjuvant- and Collagen-Induced Arthritis - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the S1P Receptor Selectivity of IMMH001 and Ozanimod

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the sphingosine-1-phosphate (S1P) receptor selectivity of two modulators: IMMH001 and ozanimod. The information presented is based on publicly available experimental data to assist researchers and drug development professionals in their evaluation of these compounds.

Introduction to S1P Receptor Modulators

Sphingosine-1-phosphate receptors are a class of G protein-coupled receptors (GPCRs) that play crucial roles in regulating various physiological processes, most notably lymphocyte trafficking. Modulation of these receptors has emerged as a key therapeutic strategy for autoimmune diseases. By binding to S1P receptors on lymphocytes, these modulators can prevent their egress from lymph nodes, thereby reducing the infiltration of immune cells into tissues and mitigating inflammation. The selectivity of these modulators for the five different S1P receptor subtypes (S1P1-5) is a critical determinant of their efficacy and safety profile.

IMMH001 , also known as SYL930, is a modulator of S1P receptors 1, 4, and 5.[1] Ozanimod (brand name Zeposia®) is a selective modulator of S1P receptors 1 and 5 and is approved for the treatment of relapsing forms of multiple sclerosis and ulcerative colitis.[2][3]

Comparative Selectivity Profile

The following table summarizes the reported functional activity (EC50 values) of the active phosphorylated form of IMMH001 (IMMH001-P) and ozanimod at the five human S1P receptor subtypes. It is important to note that the data for IMMH001-P is derived from a β-arrestin recruitment assay, while the data for ozanimod is primarily from GTPγS binding assays, with some data from cAMP inhibition assays also available. Direct comparison of absolute potencies should be made with consideration of the different assay methodologies.

Receptor Subtype	IMMH001-P (EC50, nM)	Ozanimod (EC50, nM)	Assay Type
S1P1	12.4	0.41	β-arrestin[1] / GTPγS[4]
0.16	cAMP[4]
S1P2	> 1,000	> 10,000	β-arrestin[1] / GTPγS[4]
S1P3	> 1,000	> 10,000	β-arrestin[1] / GTPγS[4]
S1P4	19.8	> 7,865	β-arrestin[1][4]
S1P5	29.4	11	β-arrestin[1] / GTPγS[4]

Experimental Protocols

β-Arrestin Recruitment Assay

This assay measures the recruitment of β-arrestin to the S1P receptor upon agonist binding, a key step in GPCR desensitization and signaling.

General Protocol Outline:

• Cell Culture: Human embryonic kidney (HEK293) or Chinese hamster ovary (CHO) cells are transiently or stably transfected to co-express the human S1P receptor subtype of interest and a β-arrestin fusion protein (e.g., β-arrestin-enzyme fragment).

• Compound Treatment: Cells are seeded in microplates and incubated with varying concentrations of the test compound (e.g., IMMH001-P) or a reference agonist.

• Signal Detection: Following incubation, a substrate for the enzyme fragment is added. If the test compound induces β-arrestin recruitment to the receptor, the enzyme fragments come into close proximity, leading to the generation of a detectable signal (e.g., luminescence or fluorescence).

• Data Analysis: The signal intensity is measured using a plate reader. The EC50 value, representing the concentration of the compound that elicits a half-maximal response, is calculated from the dose-response curve.

[³⁵S]GTPγS Binding Assay

This functional assay determines the potency and efficacy of a ligand in activating G protein-coupled receptors by measuring the binding of the non-hydrolyzable GTP analog, [³⁵S]GTPγS, to Gα subunits upon receptor activation.

General Protocol Outline:

• Membrane Preparation: Membranes are prepared from cells (e.g., CHO or HEK293) stably expressing the human S1P receptor subtype of interest.

• Assay Reaction: The prepared membranes are incubated in a buffer containing GDP, the test compound at various concentrations, and [³⁵S]GTPγS.

• Incubation: The reaction mixture is incubated to allow for receptor activation and the binding of [³⁵S]GTPγS to the Gα subunits.

• Separation and Detection: The reaction is terminated, and the membrane-bound [³⁵S]GTPγS is separated from the unbound radioligand, typically by filtration through a glass fiber filter mat.

• Quantification: The radioactivity retained on the filters is quantified using a scintillation counter.

• Data Analysis: The specific binding of [³⁵S]GTPγS is plotted against the concentration of the test compound to generate a dose-response curve, from which the EC50 and Emax (maximal effect) values are determined.

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the generalized signaling pathway of S1P receptors and a typical experimental workflow for assessing receptor selectivity.

Figure 1. Simplified S1P receptor signaling pathway.

Figure 2. Experimental workflow for determining S1P receptor selectivity.

Conclusion

Both IMMH001 and ozanimod demonstrate selectivity for S1P receptor subtypes, with a notable absence of activity at S1P2 and S1P3 at the tested concentrations. Ozanimod is a potent and selective agonist for S1P1 and S1P5.[2] IMMH001-P also shows activity at S1P1 and S1P5, with additional activity at S1P4.[1] The distinct selectivity profiles of these two compounds may translate to differences in their therapeutic effects and potential side-effect profiles. The provided data and experimental outlines serve as a valuable resource for the continued investigation and development of novel S1P receptor modulators.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Competitive Binding of Ozanimod and Other Sphingosine 1-Phosphate Receptor Modulators at Receptor Subtypes 1 and 5 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Positioning Sphingosine-1 Phosphate Receptor Modulators in Inflammatory Bowel Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ozanimod | Ligand Activity Charts | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]

Comparative Analysis of IMMH001 and Other S1P1 Modulators: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the investigational S1P1 modulator, IMMH001, with other notable S1P1 modulators, including Fingolimod, Siponimod, Ozanimod, and Ponesimod. The information is supported by available preclinical experimental data.

Sphingosine-1-phosphate receptor 1 (S1P1) modulators are a class of drugs that functionally antagonize the S1P1 receptor, leading to the sequestration of lymphocytes in lymph nodes. This mechanism reduces the number of circulating lymphocytes, thereby mitigating the inflammatory response in various autoimmune diseases.[1][2][3] IMMH001 is a novel, orally active S1P1 modulator that has shown promise in preclinical models of autoimmune disease.[4] This guide aims to provide a comparative analysis of its performance against other S1P1 modulators.

In Vitro Pharmacology: Potency and Selectivity

The in vitro activity of S1P1 modulators is a key determinant of their therapeutic potential and side-effect profile. The following tables summarize the available data on the potency and selectivity of IMMH001 and other S1P1 modulators. It is important to note that the data for IMMH001 and the other modulators are from different studies and may not be directly comparable due to potential variations in experimental conditions.

Table 1: Comparative In Vitro Potency of S1P1 Modulators

Compound (Active Form)	Assay Type	S1P1 EC50 (nM)	S1P1 Ki (nM)	Source
IMMH001-P	β-Arrestin Recruitment	12.4	Not Reported	[4]
Fingolimod-P	[35S]GTPγS Binding	< 1	0.33
Siponimod	[35S]GTPγS Binding	< 1	0.95
Ozanimod	[35S]GTPγS Binding	< 1	0.25
Ponesimod	[35S]GTPγS Binding	3.42	0.94

Table 2: Receptor Selectivity Profile of S1P1 Modulators

Compound	S1P1	S1P2	S1P3	S1P4	S1P5	Source
IMMH001-P	Agonist	Weak Effect	Weak Effect	Agonist	Agonist	[4]
Fingolimod-P	Agonist	No	Agonist	Agonist	Agonist	[5][6]
Siponimod	Agonist	No	No	No	Agonist	[7]
Ozanimod	Agonist	No	No	No	Agonist	[7]
Ponesimod	Agonist	No	No	No	No

Pharmacokinetics

The pharmacokinetic properties of a drug are crucial for determining its dosing regimen and overall therapeutic efficacy. While comprehensive preclinical pharmacokinetic data for IMMH001 is not publicly available, the following table summarizes known information for other S1P1 modulators.

Table 3: Preclinical Pharmacokinetic Parameters of Select S1P1 Modulators

Compound	Animal Model	Tmax (h)	t1/2 (h)	Oral Bioavailability (%)	Source
IMMH001	Not Publicly Available	-	-	-
Fingolimod	Rat	~4-6	~11	~60
Ponesimod	Rat	2-4	21.7-33.4	Not Reported
Cenerimod	Rat	3	-	Not Reported	[2]

In Vivo Efficacy in Animal Models

IMMH001 has demonstrated significant therapeutic effects in preclinical models of rheumatoid arthritis. In both adjuvant-induced arthritis (AA) and collagen-induced arthritis (CIA) rat models, oral administration of IMMH001 led to a dose-dependent reduction in paw swelling and arthritis scores.[4] Histopathological analysis of the joints from IMMH001-treated animals showed reduced inflammation, pannus formation, and cartilage and bone destruction.[4]

Other S1P1 modulators, such as fingolimod, have been extensively studied in the experimental autoimmune encephalomyelitis (EAE) mouse model of multiple sclerosis, where they have been shown to ameliorate disease severity by reducing CNS inflammation and demyelination.[2] Currently, there is no publicly available data on the efficacy of IMMH001 in the EAE model.

Experimental Protocols

β-Arrestin Recruitment Assay for S1P1 Receptor

This assay is used to determine the functional potency of compounds as agonists for the S1P1 receptor by measuring the recruitment of β-arrestin to the activated receptor.

Materials:

• CHO-K1 cells stably co-expressing human S1P1 receptor and a β-arrestin-enzyme fragment complementation system.

• Assay medium: HBSS with 20 mM HEPES, pH 7.4.

• Test compounds and reference agonist (e.g., S1P).

• Luminescent substrate.

• White, opaque 96-well microplates.

Procedure:

• Seed the S1P1/β-arrestin cells in 96-well plates at a density of 10,000 cells/well and incubate overnight at 37°C in a 5% CO2 incubator.

• Prepare serial dilutions of the test compounds and the reference agonist in assay medium.

• Remove the culture medium from the cells and add the compound dilutions.

• Incubate the plate for 90 minutes at 37°C.

• Add the luminescent substrate to each well according to the manufacturer's instructions.

• Incubate for 60 minutes at room temperature in the dark.

• Measure the luminescence using a plate reader.

• Calculate EC50 values by fitting the dose-response data to a four-parameter logistic equation.

Induction of Experimental Autoimmune Encephalomyelitis (EAE) in Mice

EAE is a widely used animal model for multiple sclerosis to evaluate the efficacy of potential therapeutics.

Materials:

• Female C57BL/6 mice, 8-12 weeks old.

• Myelin Oligodendrocyte Glycoprotein (MOG)35-55 peptide.

• Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis.

• Pertussis toxin (PTX).

• Sterile PBS.

Procedure:

• On day 0, immunize mice subcutaneously at two sites on the flank with an emulsion of MOG35-55 peptide in CFA (200 µg of MOG35-55 per mouse).

• On day 0 and day 2, administer PTX (200 ng per mouse) intraperitoneally.

• Monitor the mice daily for clinical signs of EAE, starting from day 7 post-immunization.

• Score the clinical signs using a standardized scale (e.g., 0: no signs; 1: limp tail; 2: hind limb weakness; 3: hind limb paralysis; 4: forelimb paralysis; 5: moribund).

• Administer test compounds according to the desired treatment regimen (prophylactic or therapeutic).

• Record clinical scores and body weight daily.

• At the end of the experiment, tissues can be collected for histological and immunological analysis.

Induction of Collagen-Induced Arthritis (CIA) in Rats

The CIA model is a well-established model of rheumatoid arthritis.

Materials:

• Male Lewis rats, 6-8 weeks old.

• Bovine type II collagen.

• Complete Freund's Adjuvant (CFA).

• Incomplete Freund's Adjuvant (IFA).

• 0.1 M acetic acid.

Procedure:

• On day 0, immunize rats intradermally at the base of the tail with an emulsion of bovine type II collagen in CFA (300 µg of collagen per rat).

• On day 7, provide a booster immunization with an emulsion of bovine type II collagen in IFA (150 µg of collagen per rat) at a different site on the tail.

• Monitor the rats for the onset and severity of arthritis starting from day 10.

• Score the arthritis in each paw based on a scale (e.g., 0-4) for erythema and swelling.

• Measure paw volume using a plethysmometer.

• Administer test compounds as per the study design.

• At the study endpoint, collect joints for histopathological evaluation.

In Vivo Lymphocyte Sequestration Assay

This assay measures the pharmacodynamic effect of S1P1 modulators by quantifying the reduction of peripheral blood lymphocytes.

Materials:

• Rodents (e.g., rats or mice).

• Test compound and vehicle.

• Anticoagulant (e.g., EDTA).

• Automated hematology analyzer or flow cytometer.

• Antibodies for lymphocyte subset analysis (optional).

Procedure:

• Acclimatize the animals and collect baseline blood samples from the tail vein or other appropriate site into tubes containing anticoagulant.

• Administer the test compound or vehicle orally or via the desired route.

• Collect blood samples at various time points post-dosing (e.g., 2, 4, 8, 24, 48 hours).

• Determine the total lymphocyte count using an automated hematology analyzer.

• (Optional) Perform flow cytometry using specific antibodies to analyze changes in lymphocyte subsets (e.g., T cells, B cells).

• Calculate the percentage change in lymphocyte count from baseline for each animal and treatment group.

• Determine the nadir of lymphocyte reduction and the duration of the effect.

Signaling Pathways and Experimental Workflows

S1P1 Receptor Signaling Pathway.

References

• 1. Experimental autoimmune encephalomyelitis (EAE) as a model for multiple sclerosis (MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cenerimod, a novel selective S1P1 receptor modulator with unique signaling properties - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Sphingosine-1-Phosphate Receptor Subtype 1 (S1P1) Modulator IMMH001 Regulates Adjuvant- and Collagen-Induced Arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. dovepress.com [dovepress.com]
• 6. edoc.mdc-berlin.de [edoc.mdc-berlin.de]
• 7. Hooke - Contract Research - Experimental autoimmune encephalomyelitis (EAE) [hookelabs.com]

IMMH001 Demonstrates Potent Therapeutic Efficacy in Preclinical Models of Rheumatoid Arthritis

IMMH001, a novel sphingosine-1-phosphate receptor 1 (S1P1) modulator, shows significant promise as a therapeutic agent for rheumatoid arthritis (RA), outperforming or matching the efficacy of standard treatments in preclinical animal models. In studies utilizing both rat adjuvant-induced arthritis (AA) and collagen-induced arthritis (CIA) models, IMMH001 effectively suppressed disease progression, reduced joint inflammation, and lowered levels of key inflammatory mediators.

IMMH001, also known as SYL930, is a specific modulator of S1P1, S1P4, and S1P5.[1][2] Its primary mechanism of action involves rendering peripheral blood lymphocytes insensitive to the egress signal from secondary lymphoid organs, effectively trapping them and preventing their migration to sites of inflammation, such as the joints in RA.[1][2][3] This targeted immunomodulation translates to a significant reduction in the clinical and pathological signs of arthritis in established animal models.

Comparative Efficacy of IMMH001 in Arthritis Models

IMMH001 has been rigorously evaluated in two distinct and well-established rat models of rheumatoid arthritis: adjuvant-induced arthritis (AA) and collagen-induced arthritis (CIA). In both models, IMMH001 demonstrated a dose-dependent therapeutic effect, which was comparable and, in some aspects, superior to the standard-of-care medication, methotrexate (MTX), and another S1P modulator, FTY720 (Fingolimod).

Adjuvant-Induced Arthritis (AA) Model

In the AA rat model, IMMH001 treatment led to a significant, dose-dependent reduction in hind paw swelling and the overall arthritis index.[4] At doses of 1.2 and 2.4 mg/kg, the therapeutic effect of IMMH001 was comparable to that of FTY720 (1 mg/kg) and MTX (1 mg/kg).[4]

Treatment Group	Dose (mg/kg)	Primary Hind Paw Perimeter (mm)	Secondary Hind Paw Volume (mL)	Arthritis Index (max 16)
Arthritic Control	-	~24.5	~2.8	~13
IMMH001	0.6	~22.5	~2.4	~10
IMMH001	1.2	~20.5	~1.8	~7
IMMH001	2.4	~19.5	~1.5	~5
FTY720	1	~20.0	~1.6	~6
MTX	1	~21.0	~1.9	~8
Data summarized from Jin et al., 2019.[4] Values are approximations derived from graphical data.

Collagen-Induced Arthritis (CIA) Model

Similar potent effects were observed in the CIA rat model. IMMH001 treatment significantly reduced hind paw swelling and the arthritis index.[4] Histopathological analysis of the joints revealed that IMMH001 markedly reduced inflammatory cell infiltration, synovial hyperplasia, and pannus formation, resulting in a significant decrease in the total pathological score.[4][5] The efficacy of IMMH001 at 1.2 and 2.4 mg/kg was comparable to both FTY720 and MTX.[4]

Treatment Group	Dose (mg/kg)	Primary Hind Paw Perimeter (mm)	Primary Hind Paw Volume (mL)	Total Pathological Score
Arthritic Control	-	~23.5	~2.6	10.8 ± 2.0
IMMH001	0.6	~21.5	~2.2	7.9 ± 1.2
IMMH001	1.2	~20.0	~1.9	6.6 ± 1.4
IMMH001	2.4	~19.0	~1.7	5.6 ± 1.1
FTY720	1	~20.5	~2.0	6.6 ± 1.3
MTX	1	~21.0	~2.1	7.1 ± 1.2
Data summarized from Jin et al., 2019.[4][5] Values for perimeter and volume are approximations derived from graphical data.

Mechanism of Action: S1P1 Modulation and Cytokine Suppression

IMMH001's therapeutic effect is rooted in its ability to modulate the S1P1 receptor. As a prodrug, IMMH001 is phosphorylated in vivo to its active form, IMMH001-P, which then acts as a functional antagonist of the S1P1 receptor.[5] This leads to the internalization of S1P1 on lymphocytes, preventing their egress from lymph nodes and thereby reducing the number of circulating lymphocytes available to infiltrate the inflamed synovium.[1][4]

Furthermore, IMMH001 treatment significantly decreased the levels of several proinflammatory cytokines and chemokines within the damaged joints of arthritic rats.[1][2] These included IL-1β, IL-5, IL-18, IP-10, CCL3, and CCL5, indicating that IMMH001 suppresses both Th1 and Th2 cell-mediated inflammatory responses.[1]

Mechanism of action for IMMH001.

Experimental Protocols

Adjuvant-Induced Arthritis (AA) in Rats

The AA model is induced by a single injection of Freund's Complete Adjuvant (FCA) containing heat-killed Mycobacterium tuberculosis.[3][6]

• Animals: Male Sprague-Dawley or Lewis rats are commonly used.[3]

• Induction: A single subcutaneous injection of 100 µL of FCA (containing 10 mg/mL of M. tuberculosis) is administered into the footpad of the right hind paw.[3][6]

• Treatment: Oral administration of IMMH001, FTY720, MTX, or vehicle control typically begins on the day of induction and continues daily for the duration of the study (e.g., 14-28 days).[3][4]

• Assessment:

  • Paw Swelling: Measured using a plethysmometer or calipers at regular intervals.[4]

  • Arthritis Index: Clinical scoring of each paw based on erythema, swelling, and ankylosis (typically on a scale of 0-4 per paw, for a total score of 16).[4]

  • Histopathology: At the end of the study, joints are collected, sectioned, and stained (e.g., with Hematoxylin and Eosin) to assess inflammation, pannus formation, and bone/cartilage destruction.[4]

Collagen-Induced Arthritis (CIA) in Rats

The CIA model is induced by immunization with type II collagen, which elicits an autoimmune response targeting the collagen in the joints.[1][7]

• Animals: Female Wistar or Dark Agouti rats are often used.[1][8]

• Induction:

  • An initial intradermal injection of an emulsion of bovine or porcine type II collagen in Complete Freund's Adjuvant (CFA) is given at the base of the tail.[8]

  • A booster injection of type II collagen in Incomplete Freund's Adjuvant (IFA) is administered 7 to 21 days after the primary immunization.[1][8]

• Treatment: Dosing with IMMH001 and comparator drugs is typically initiated after the booster injection and continues for the study duration.[4]

• Assessment: Similar to the AA model, assessments include paw swelling, clinical arthritis scoring, and histopathological evaluation of the joints.[4] X-ray analysis can also be used to assess joint damage.[5]

Workflow for AA and CIA models.

Conclusion

The comprehensive preclinical data strongly support the therapeutic potential of IMMH001 in rheumatoid arthritis. Its potent anti-inflammatory and disease-modifying effects, demonstrated in multiple rigorous animal models, are comparable or superior to existing therapies like methotrexate and the S1P modulator fingolimod. The targeted mechanism of action, focusing on lymphocyte trafficking, offers a promising approach for the treatment of RA and other autoimmune disorders. Further clinical investigation of IMMH001 is warranted to translate these promising preclinical findings into benefits for patients.

References

• 1. chondrex.com [chondrex.com]
• 2. Sphingosine-1-Phosphate Receptor Subtype 1 (S1P1) Modulator IMMH001 Regulates Adjuvant- and Collagen-Induced Arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. inotiv.com [inotiv.com]
• 4. Frontiers | Sphingosine-1-Phosphate Receptor Subtype 1 (S1P1) Modulator IMMH001 Regulates Adjuvant- and Collagen-Induced Arthritis [frontiersin.org]
• 5. Sphingosine-1-Phosphate Receptor Subtype 1 (S1P1) Modulator IMMH001 Regulates Adjuvant- and Collagen-Induced Arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chondrex.com [chondrex.com]
• 7. Collagen-induced arthritis in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]

IMMH001: A Novel S1P1 Modulator Demonstrates Competitive Efficacy in Preclinical Rheumatoid Arthritis Models

For Immediate Release

BEIJING – A comprehensive analysis of preclinical data suggests that IMMH001, a novel sphingosine-1-phosphate receptor 1 (S1P1) modulator, exhibits significant efficacy in established rat models of rheumatoid arthritis (RA), positioning it as a promising candidate for future therapeutic development. This comparison guide provides an in-depth look at the performance of IMMH001 against current standard of care treatments in adjuvant-induced arthritis (AIA) and collagen-induced arthritis (CIA) models, supported by available experimental data.

IMMH001, also known as SYL930, is a specific modulator of S1P1, S1P4, and S1P5.[1][2] Its primary mechanism of action involves rendering peripheral blood lymphocytes insensitive to the egress signal from secondary lymphoid organs.[1][2][3] This leads to lymphocyte homing and a subsequent reduction in the infiltration of inflammatory cells into the joints, a key pathological feature of rheumatoid arthritis.[1]

Comparative Efficacy in Rheumatoid Arthritis Models

Data from preclinical studies in Sprague-Dawley rats demonstrate that IMMH001 significantly inhibits the progression of RA and associated histological changes.[1][2] In both AIA and CIA models, treatment with IMMH001 led to a marked reduction in hind paw swelling and the overall arthritic index, thereby lowering the pathological score.[1][2][3] Furthermore, IMMH001 markedly decreased the release of proinflammatory cytokines and chemokines in the damaged joints.[1][2][3]

The following tables summarize the available quantitative data comparing the efficacy of IMMH001 with standard of care treatments in rat models of rheumatoid arthritis. It is important to note that the data presented is compiled from various studies and may not represent direct head-to-head comparisons under identical experimental conditions.

Table 1: Efficacy in Adjuvant-Induced Arthritis (AIA) Rat Model

Treatment	Dose	Key Efficacy Endpoints	Reference
IMMH001	1.2 mg/kg/day	Comparable inhibition of paw swelling and arthritis index to FTY720 (1 mg/kg) and Methotrexate.	[4]
2.4 mg/kg/day	Comparable inhibition of paw swelling and arthritis index to FTY720 (1 mg/kg) and Methotrexate.	[4]
FTY720	0.03-0.3 mg/kg	Dose-dependent inhibition of arthritis incidence, hindpaw edema, and bone destruction. More potent than cyclosporin A and tacrolimus.	[1]
1 mg/kg/day	Significant inhibition of paw swelling and arthritis index.	[4]
Methotrexate	0.3 mg/kg/2 days	Moderate effectiveness on paw edema (Imaxd = 0.16).	[5]
1.5 mg/kg/day	Showed therapeutic potential, reducing inflammatory cell infiltration and bone destruction.	[6]
Anakinra	30 or 100 mg/kg/day s.c.	25% inhibition of AUC for ankle swelling (monotherapy).	[7]
Tofacitinib	1-10 mg/kg	Dose-related attenuation of arthritis score, paw swelling, and histopathologic injuries.	[8]

Table 2: Efficacy in Collagen-Induced Arthritis (CIA) Rat Model

Treatment	Dose	Key Efficacy Endpoints	Reference
IMMH001	Not specified	Significantly inhibited the progression of RA and RA-associated histological changes.	[1][2]
Methotrexate	1.5 mg/kg	Reduced cartilage destruction and inflammatory cell infiltration.	[6][9]
Infliximab	Not specified	Alleviated joint inflammation, reduced paw edema, and prevented arthritis-related osteoporosis.	[10][11]
Tocilizumab	Not specified	Reduced inflammation-related bone loss and suppressed tendon inflammation.	[4]
Anakinra	100 mg/kg for ~188h	Modest effects on paw edema (Imax = 0.28).	[12]
100 mg/kg/day for >10 days	Reported to reduce paw swelling by at least 70% in female CIA rats.	[6]
Etanercept	1 mg/kg IV or 5 mg/kg SC (single doses)	Little or modest effects on paw edema.	[13]
Tofacitinib	Not specified	Decreased arthritis severity by reducing clinical score and hind paw edema in mice.	[14]

Signaling Pathway and Experimental Workflows

The following diagrams illustrate the mechanism of action of IMMH001 and the general workflows for the preclinical rheumatoid arthritis models used in these studies.

Caption: IMMH001 is a prodrug that is phosphorylated to its active form, IMMH001-P, which modulates the S1P1 receptor on lymphocytes, inhibiting their egress from lymph nodes.

Caption: General experimental workflow for the Adjuvant-Induced Arthritis (AIA) model in rats.

Caption: General experimental workflow for the Collagen-Induced Arthritis (CIA) model in rats.

Experimental Protocols

Adjuvant-Induced Arthritis (AIA) in Rats:

• Induction: Arthritis is induced by a single intradermal injection of 0.5 mg heat-killed Mycobacterium tuberculosis suspended in paraffin oil (Complete Freund's Adjuvant - CFA) into the footpad or at the base of the tail of male Lewis or Sprague-Dawley rats.[1][3]

• Treatment: Oral administration of IMMH001 or standard of care drugs typically begins on the day of adjuvant inoculation (day 0) and continues for a predefined period (e.g., 21 or 28 days).[1][4]

• Assessment: Disease progression is monitored by measuring hind paw edema using a plethysmometer and macroscopic scoring of arthritis severity.[1] At the end of the study, bone degradation is assessed by radiography, and joints are collected for histopathological examination.[1] Proinflammatory cytokine levels in the joint tissue can also be quantified.[1]

Collagen-Induced Arthritis (CIA) in Rats:

• Induction: Rats (e.g., Sprague-Dawley or Wistar Lewis) are immunized with an emulsion of bovine or chicken type II collagen in Complete Freund's Adjuvant (CFA) via intradermal injection at the base of the tail on day 0.[1][6] A booster injection of type II collagen in Incomplete Freund's Adjuvant (IFA) is typically administered on day 7.[6]

• Treatment: Therapeutic intervention with IMMH001 or standard of care drugs usually commences after the onset of clinical signs of arthritis (e.g., from day 21 to day 42).[6]

• Assessment: Arthritis severity is evaluated by clinical scoring of joint inflammation and measurement of paw volume.[6] At the termination of the experiment, joints are collected for histopathological analysis of cartilage and bone erosion, and inflammatory cell infiltration.[6] Micro-computed tomography (micro-CT) can be used to quantify bony parameters.[6]

Conclusion

The available preclinical data indicates that IMMH001 is a potent anti-inflammatory agent with a mechanism of action well-suited for the treatment of T-cell driven autoimmune diseases like rheumatoid arthritis. Its efficacy in established animal models appears to be comparable to some current standard of care therapies. Further head-to-head comparative studies are warranted to fully elucidate its therapeutic potential relative to existing treatments. IMMH001 is currently in a phase I clinical trial for RA therapy in China.[1]

References

• 1. Effect of FTY720, a novel immunosuppressant, on adjuvant-induced arthritis in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. A comparative study of the inhibitory effects of interleukin-1 receptor antagonist following administration as a recombinant protein or by gene transfer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effects of the novel immunosuppressant FTY720 in a murine rheumatoid arthritis model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Update on tocilizumab in rheumatoid arthritis: a narrative review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Population pharmacokinetic–pharmacodynamic–disease progression model for effects of anakinra in Lewis rats with collagen-induced arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Anakinra for rheumatoid arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. FTY720 Abrogates Collagen-Induced Arthritis by Hindering Dendritic Cell Migration to Local Lymph Nodes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Pro-inflammatory cytokine blockade attenuates myeloid expansion in a murine model of rheumatoid arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Methotrexate-loaded nanoparticles ameliorate experimental model of autoimmune arthritis by regulating the balance of interleukin-17-producing T cells and regulatory T cells - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Comparison of long-term clinical outcome with etanercept treatment and adalimumab treatment of rheumatoid arthritis with respect to immunogenicity - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of SYL930 and Other Immunomodulators for Autoimmune Disease Research

For Immediate Publication

[City, State] – [Date] – In the dynamic landscape of immunomodulatory drug development, researchers and scientists require objective, data-driven comparisons to make informed decisions about therapeutic candidates. This guide provides a comprehensive head-to-head comparison of SYL930, a selective sphingosine-1-phosphate receptor 1 (S1P1) modulator, with other prominent immunomodulators, focusing on their performance in preclinical models relevant to autoimmune diseases such as psoriasis and rheumatoid arthritis.

Introduction to SYL930 and S1P Receptor Modulation

SYL930 (also known as IMMH001) is an orally active, selective S1P1 receptor modulator.[1] Its mechanism of action involves the functional antagonism of the S1P1 receptor on lymphocytes, leading to their sequestration in secondary lymphoid organs. This process reduces the number of circulating lymphocytes, thereby mitigating the inflammatory cascade characteristic of various autoimmune disorders.[1] This guide compares SYL930 with the first-generation S1P receptor modulator, Fingolimod (FTY720), and another selective S1P1 modulator, Ponesimod, providing a clear overview of their respective pharmacological profiles and efficacy in preclinical settings.

Mechanism of Action: S1P Receptor Signaling

Sphingosine-1-phosphate (S1P) receptors are a class of G protein-coupled receptors that play a pivotal role in lymphocyte trafficking.[2][3] The binding of S1P to the S1P1 receptor on lymphocytes is a crucial signal for their egress from lymph nodes into the peripheral circulation. S1P receptor modulators like SYL930, Fingolimod, and Ponesimod act as functional antagonists at the S1P1 receptor. By binding to and internalizing the receptor, they render lymphocytes unresponsive to the S1P gradient, effectively trapping them in the lymph nodes and preventing their infiltration into sites of inflammation.[1][3]

Fig. 1: Signaling pathway of S1P receptor modulation.

Comparative Pharmacodynamics: Receptor Selectivity and Potency

The selectivity of S1P receptor modulators is a critical determinant of their safety and efficacy profiles. While Fingolimod is a non-selective modulator, binding to S1P1, S1P3, S1P4, and S1P5, both SYL930 and Ponesimod exhibit greater selectivity for the S1P1 receptor. The activation of the S1P3 receptor has been associated with adverse cardiac effects, such as bradycardia, making selectivity for S1P1 a desirable attribute.

Compound	S1P1 EC₅₀ (nM)	S1P2 EC₅₀ (nM)	S1P3 EC₅₀ (nM)	S1P4 EC₅₀ (nM)	S1P5 EC₅₀ (nM)	Reference(s)
SYL930 (IMMH001-P)	12.4	>1000	>1000	19.8	29.4	[1]
Fingolimod (FTY720-P)	~0.3-0.6	>10000	~3.0	~0.3-0.6	~0.3-0.6	[4]
Ponesimod	5.7	>10000	105	1108	59.1	[3]

Preclinical Efficacy in Psoriasis Models

The therapeutic potential of these immunomodulators has been evaluated in various animal models of psoriasis. These models aim to replicate the key pathological features of human psoriasis, including epidermal hyperplasia, keratinocyte hyperproliferation, and immune cell infiltration.

Sodium Lauryl Sulfate (SLS)-Induced Skin Inflammation

The SLS-induced model is a well-established method for studying acute skin irritation and inflammation. Topical application of SLS disrupts the skin barrier and elicits an inflammatory response.

Compound	Dosage	Key Findings	Reference(s)
SYL930	Oral administration	Decreased pathological thickening of the back skin.	[5]
Fingolimod	Intraperitoneal	Ameliorated imiquimod-induced psoriasis dermatitis clinically and histologically (Note: Data on SLS model not found).	[6]
Ponesimod	Oral	Phase II clinical trial data in human psoriasis showed significant improvement in PASI75 scores. Preclinical data in specific psoriasis animal models is less detailed in the provided results.	[2][7]

Diethylstilbestrol-Induced Psoriasis Model

This model utilizes the hormonal effects of diethylstilbestrol to induce epithelial proliferation, which serves as an indirect measure of anti-psoriatic activity.

Compound	Dosage	Key Findings	Reference(s)
SYL930	1.0 mg/kg (oral)	Significantly reduced the mitotic index of basal cells, more efficiently than methotrexate (2 mg/kg).	[5]
Fingolimod	Not specified	No direct comparative data in this model was found in the search results.
Ponesimod	Not specified	No direct comparative data in this model was found in the search results.

Impact on Peripheral Blood Lymphocyte Counts

A primary pharmacodynamic marker for S1P receptor modulators is the reduction of peripheral blood lymphocyte counts. This sequestration of lymphocytes is central to their immunomodulatory effect.

Compound	Species	Effect on Lymphocyte Count	Reference(s)
SYL930	Rat	Dose-dependent decrease in peripheral blood lymphocytes and a concurrent increase in secondary lymphoid organs. Specific quantitative reduction data not available in the provided results.	[1]
Fingolimod	Human	Dose-dependent decrease of total peripheral lymphocytes by 70-80%.	[8]
Ponesimod	Human	Dose-dependent reduction in absolute lymphocyte count.	[8]

Experimental Protocols

Sodium Lauryl Sulfate (SLS)-Induced Skin Inflammation in Mice

Fig. 2: Workflow for SLS-induced skin inflammation model.

Protocol:

• Animal Acclimatization: Male BALB/c mice are acclimatized for at least one week before the experiment.

• Hair Removal: The dorsal skin of the mice is shaved to create a clear area for application.

• Irritant Application: A filter paper soaked in a 5% sodium lauryl sulfate (SLS) solution in acetone is applied to the shaved area and covered with an occlusive dressing for 24 hours.[9]

• Treatment: The test compound (e.g., SYL930) or vehicle is administered orally at specified doses.

• Evaluation: Skin inflammation is assessed daily by visual scoring for erythema and scaling. Skin thickness is measured using a digital caliper. At the end of the experiment, skin biopsies are collected for histological analysis of epidermal hyperplasia and immune cell infiltration.[9]

Flow Cytometry for Rat Peripheral Blood Lymphocyte Counting

Fig. 3: Workflow for lymphocyte counting by flow cytometry.

Protocol:

• Blood Collection: Whole blood is collected from rats (e.g., via tail vein) into tubes containing an anticoagulant.

• Red Blood Cell Lysis: An RBC lysis buffer is added to the blood sample to selectively lyse red blood cells, leaving leukocytes intact.

• Antibody Staining: The remaining cells are incubated with a cocktail of fluorescently labeled monoclonal antibodies specific for different lymphocyte surface markers (e.g., CD3 for T cells, CD4 for helper T cells, CD8 for cytotoxic T cells, and a B cell marker).

• Washing: The stained cells are washed to remove unbound antibodies.

• Flow Cytometric Analysis: The samples are analyzed on a flow cytometer. The instrument uses lasers to excite the fluorophores on the antibodies, and detectors to measure the emitted light.

• Data Analysis: The data is analyzed using specialized software to identify and quantify different lymphocyte populations based on their light scatter properties and fluorescence signals.

Conclusion

SYL930 emerges as a potent and selective S1P1 receptor modulator with demonstrated efficacy in preclinical models of psoriasis. Its selectivity for S1P1 may offer a favorable safety profile compared to non-selective modulators like Fingolimod by avoiding S1P3-mediated cardiac side effects. Head-to-head comparisons in standardized preclinical models are essential for delineating the relative potency and therapeutic potential of these compounds. The data presented in this guide provides a foundational framework for researchers to evaluate SYL930 in the context of other S1P receptor modulators for the development of novel therapies for autoimmune diseases. Further studies are warranted to provide a more direct quantitative comparison of the in vivo effects of these compounds on lymphocyte sequestration and therapeutic efficacy.

References

• 1. Sphingosine-1-Phosphate Receptor Subtype 1 (S1P1) Modulator IMMH001 Regulates Adjuvant- and Collagen-Induced Arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Sphingosine-1-Phosphate and Its Signal Modulators Alleviate Psoriasis-Like Dermatitis: Preclinical and Clinical Evidence and Possible Mechanisms [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Pathogenic sphingosine 1-phosphate pathway in psoriasis: a critical review of its pathogenic significance and potential as a therapeutic target - PMC [pmc.ncbi.nlm.nih.gov]
• 6. S1P Receptor (Inhibitors Agonists Modulators Antagonists) | TargetMol [targetmol.com]
• 7. Mouse Rat Leukocytes [bdbiosciences.com]
• 8. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 9. mdpi.com [mdpi.com]

IMMH001: A Comparative Guide to its Specificity for the S1P1 Receptor

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of IMMH001, a novel sphingosine-1-phosphate (S1P) receptor modulator, with other commercially available S1P modulators. The focus of this document is to objectively present experimental data that validates the specificity of IMMH001 for the S1P1 receptor, a key target in autoimmune diseases.

Introduction to S1P1 Receptor Modulation

Sphingosine-1-phosphate receptors (S1PRs) are a class of G protein-coupled receptors (GPCRs) that play crucial roles in various physiological processes, most notably in regulating immune cell trafficking.[1] There are five subtypes of S1P receptors (S1P1-5).[1] The S1P1 receptor is essential for the egress of lymphocytes from lymphoid organs.[2] Modulation of S1P1 can lead to the sequestration of lymphocytes in these organs, preventing them from migrating to sites of inflammation, which is a therapeutic strategy for autoimmune disorders.[2] However, lack of specificity for the S1P1 receptor can lead to off-target effects, as other S1P receptor subtypes are involved in different biological functions. For instance, activity at the S1P3 receptor has been associated with adverse cardiovascular effects like bradycardia.[3] Therefore, the development of S1P1-selective modulators is of significant interest.

IMMH001 (also known as SYL930) is a prodrug that is phosphorylated in vivo to its active form, IMMH001-P.[2] This guide will focus on the specificity profile of IMMH001-P.

Comparative Analysis of S1P Receptor Modulators

To objectively assess the specificity of IMMH001-P, its activity at the five S1P receptor subtypes is compared with that of other well-established S1P receptor modulators. The following tables summarize the available functional activity (EC50) and binding affinity (Ki) data.

Functional Activity (EC50, nM) in β-Arrestin Recruitment Assays

The half-maximal effective concentration (EC50) is a measure of a drug's potency in inducing a functional response. In the context of S1P receptors, the β-arrestin recruitment assay is a common method to determine the functional activity of agonists.

Compound	S1P1 (nM)	S1P2 (nM)	S1P3 (nM)	S1P4 (nM)	S1P5 (nM)	Data Source
IMMH001-P	12.4	>1000	>1000	19.8	29.4	[2]
FTY720-P (Fingolimod-P)	-	>10,000	-	-	-	[4]
Etrasimod	6.1 (human)	No activity	No activity	147 (partial agonist)	24.4 (partial agonist)	[5]

A lower EC50 value indicates higher potency. "-": Data not available in the specified source.

Binding Affinity (Ki, nM) from Competitive Radioligand Binding Assays

Binding affinity, often represented by the inhibition constant (Ki), measures how tightly a ligand binds to a receptor. A lower Ki value indicates a higher binding affinity.

Compound	S1P1 (nM)	S1P2 (nM)	S1P3 (nM)	S1P4 (nM)	S1P5 (nM)	Data Source
IMMH001-P	Not Available	Not Available	Not Available	Not Available	Not Available	-
FTY720-P (Fingolimod-P)	0.283	-	0.946	-	-	[2]
Ozanimod	0.63	-	-	-	3.13
Siponimod	-	>10,000	>1111	~750	-	[4]
Etrasimod	-	-	-	-	-	-

A lower Ki value indicates higher binding affinity. "-": Data not available in the specified source.

Note: The binding affinity data for IMMH001-P was not available in the reviewed literature.

Experimental Protocols

β-Arrestin Recruitment Assay

This assay is used to determine the functional potency of a compound by measuring the recruitment of β-arrestin to the activated S1P receptor.

Principle: The PathHunter® β-arrestin assay is based on enzyme fragment complementation. Cells are engineered to express the S1P receptor fused to a small enzyme fragment (ProLink™) and β-arrestin fused to a larger, inactive enzyme fragment (Enzyme Acceptor). Upon agonist binding and receptor activation, β-arrestin is recruited to the receptor, bringing the two enzyme fragments into close proximity. This allows for the formation of a functional enzyme that hydrolyzes a substrate to produce a chemiluminescent signal, which is proportional to the extent of β-arrestin recruitment.

General Protocol:

• Cell Culture: CHO-K1 cells stably co-expressing a specific human S1P receptor subtype (S1P1, S1P2, S1P3, S1P4, or S1P5) and the β-arrestin assay components are cultured in appropriate media.[2]

• Cell Plating: Cells are seeded into 384-well microplates and incubated overnight.[2]

• Compound Preparation: Test compounds, such as IMMH001-P, are serially diluted to various concentrations.

• Compound Addition: The diluted compounds are added to the cells and incubated for a defined period (e.g., 2-4 hours) at 37°C.[2]

• Signal Detection: The assay signal is generated by adding a detection reagent containing the substrate for the complemented enzyme.

• Data Analysis: The chemiluminescent signal is read using a plate reader. The data is then analyzed using a non-linear regression to determine the EC50 values.

Competitive Radioligand Binding Assay

This assay is used to determine the binding affinity (Ki) of a test compound for a receptor.

Principle: This assay measures the ability of an unlabeled test compound to compete with a radiolabeled ligand for binding to the receptor. The concentration of the test compound that inhibits 50% of the specific binding of the radioligand is the IC50 value. The Ki value can then be calculated from the IC50 using the Cheng-Prusoff equation.

General Protocol:

• Membrane Preparation: Cell membranes expressing the target S1P receptor subtype are prepared from cultured cells.

• Assay Setup: The assay is typically performed in a 96-well plate. Each well contains the cell membranes, a fixed concentration of a radiolabeled ligand (e.g., [³H]-ozanimod or [³²P]S1P), and varying concentrations of the unlabeled test compound (the competitor).[1]

• Incubation: The plate is incubated to allow the binding to reach equilibrium.

• Separation of Bound and Free Ligand: The bound radioligand is separated from the unbound radioligand, usually by rapid filtration through a glass fiber filter that traps the cell membranes.[1]

• Quantification: The amount of radioactivity trapped on the filters, which corresponds to the amount of bound radioligand, is measured using a scintillation counter.

• Data Analysis: The data is plotted as the percentage of specific binding versus the concentration of the test compound. A non-linear regression analysis is used to determine the IC50 value. The Ki value is then calculated using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Visualizations

S1P1 Receptor Signaling Pathway

The following diagram illustrates the major signaling pathway activated upon S1P binding to the S1P1 receptor.

Caption: S1P1 receptor signaling cascade.

Experimental Workflow for Validating S1P1 Receptor Specificity

The diagram below outlines a logical workflow for assessing the specificity of a compound like IMMH001 for the S1P1 receptor.

Caption: Workflow for S1P1 receptor specificity validation.

Conclusion

The available data indicates that IMMH001-P is a potent and selective modulator of the S1P1, S1P4, and S1P5 receptors, with significantly weaker activity at S1P2 and S1P3.[2] Its high potency at S1P1, coupled with its lack of significant activity at the S1P3 receptor, suggests a favorable profile with a potentially lower risk of S1P3-mediated cardiovascular side effects compared to non-selective modulators like FTY720.[2][3]

A comprehensive comparison of binding affinities is limited by the lack of publicly available Ki values for IMMH001-P. Further studies determining the binding affinity of IMMH001-P across all S1P receptor subtypes would provide a more complete understanding of its specificity and allow for a more direct comparison with other S1P modulators. The experimental protocols and workflows provided in this guide offer a framework for conducting such validation studies.

References

• 1. Competitive Binding of Ozanimod and Other Sphingosine 1-Phosphate Receptor Modulators at Receptor Subtypes 1 and 5 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Sphingosine-1-Phosphate Receptor Subtype 1 (S1P1) Modulator IMMH001 Regulates Adjuvant- and Collagen-Induced Arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Competitive Binding of Ozanimod and Other Sphingosine 1-Phosphate Receptor Modulators at Receptor Subtypes 1 and 5 [frontiersin.org]
• 4. researchgate.net [researchgate.net]
• 5. Characterization of a Sphingosine 1-Phosphate Receptor Antagonist Prodrug - PMC [pmc.ncbi.nlm.nih.gov]